Bodipy-TS

Core Science & Biosynthesis

Bodipy-TS: A Technical Guide to its Thiol Detection Mechanism

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core mechanism of Bodipy-TS, a fluorescent probe renowned for its rapid and selective detection of thiols. This document provides a comprehensive overview of its signaling pathway, quantitative data, and detailed experimental protocols for its application in life sciences research.

Core Mechanism of Thiol Detection

Bodipy-TS, also commercially known as Thiol-green 2, operates as a "turn-on" fluorescent probe. Its thiol detection capability is centered on a thiosulfonate (-S-SO₂-) functional group attached to the Bodipy fluorophore. In its native state, the Bodipy-TS molecule exhibits minimal fluorescence. The thiosulfonate group acts as a fluorescence quencher, effectively suppressing the emission of the Bodipy core.

The detection mechanism is initiated by a nucleophilic attack from the thiol group (R-SH) of an analyte, such as glutathione (GSH) or cysteine (Cys), on the electrophilic sulfur atom of the thiosulfonate group in Bodipy-TS. This reaction leads to the cleavage of the sulfur-sulfur bond and the formation of a stable disulfide bond between the Bodipy fluorophore and the thiol-containing molecule. This chemical transformation eliminates the quenching effect of the thiosulfonate group, resulting in a significant increase in the fluorescence intensity of the Bodipy dye. This "turn-on" response is rapid, selective, and quantitative, making Bodipy-TS a valuable tool for real-time monitoring of thiol dynamics in biological systems.[1][2]

The reaction is highly specific for thiols due to the high nucleophilicity of the sulfhydryl group.

Figure 1. Reaction mechanism of Bodipy-TS with a thiol.

Quantitative Data

The photophysical properties of Bodipy-TS and its reaction product with thiols are crucial for its application. While specific quantitative data for Bodipy-TS is not extensively published in peer-reviewed literature, the following table summarizes its key characteristics based on commercially available information and typical values for similar Bodipy-based thiol probes.

Parameter	Bodipy-TS (pre-reaction)	Bodipy-TS-Thiol Adduct (post-reaction)	Reference
Excitation Maximum (λex)	~490 nm	~490 nm	[1]
Emission Maximum (λem)	~515 nm	~515 nm	[1]
Quantum Yield (Φ)	Very Low (Quenched)	High (Fluorescent)	[2]
Molar Extinction Coefficient (ε)	Not Reported	Not Reported
Reaction Time	Fast	-
Selectivity	High for Thiols	-

Experimental Protocols

The following are detailed methodologies for the application of Bodipy-TS in common experimental settings.

In Vitro Thiol Quantification Assay

This protocol outlines the steps for quantifying the concentration of a pure thiol sample (e.g., glutathione) in a microplate format.

Figure 2. Workflow for in vitro thiol quantification.

Materials:

• Bodipy-TS stock solution (e.g., 1 mM in DMSO)

• Thiol standard (e.g., Glutathione)

• Assay buffer (e.g., Phosphate-buffered saline, PBS, pH 7.4)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare Thiol Standards: Create a series of known concentrations of the thiol standard by diluting a stock solution in the assay buffer.

• Prepare Bodipy-TS Working Solution: Dilute the Bodipy-TS stock solution to the desired final concentration (e.g., 10 µM) in the assay buffer.

• Assay Setup: To the wells of the 96-well microplate, add the thiol standards and the unknown samples.

• Initiate Reaction: Add the Bodipy-TS working solution to each well to start the reaction.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 15-30 minutes), protected from light.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader with excitation and emission wavelengths set to approximately 490 nm and 515 nm, respectively.

• Data Analysis: Generate a standard curve by plotting the fluorescence intensity against the known thiol concentrations. Use the standard curve to determine the concentration of the unknown samples.

Live-Cell Imaging of Intracellular Thiols

This protocol provides a general guideline for visualizing intracellular thiols in cultured cells using fluorescence microscopy.

Figure 3. Workflow for live-cell imaging of thiols.

Materials:

• Cultured cells on glass-bottom dishes or coverslips

• Bodipy-TS stock solution (e.g., 1 mM in DMSO)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Fluorescence microscope with appropriate filters

Procedure:

• Cell Preparation: Culture cells to the desired confluency on a suitable imaging vessel.

• Prepare Staining Solution: Dilute the Bodipy-TS stock solution in serum-free cell culture medium to a final concentration typically in the range of 1-10 µM.

• Cell Staining: Remove the culture medium from the cells and wash once with PBS. Add the Bodipy-TS staining solution to the cells and incubate for 15-30 minutes at 37°C in a CO₂ incubator.

• Washing: Remove the staining solution and wash the cells two to three times with warm PBS to remove any excess probe.

• Imaging: Add fresh culture medium or PBS to the cells and immediately image using a fluorescence microscope equipped with a filter set appropriate for Bodipy dyes (e.g., excitation around 488 nm and emission around 520 nm).

Selectivity and Limitations

Bodipy-TS exhibits high selectivity for thiols over other biologically relevant nucleophiles and reactive oxygen species. However, it is important to note that the probe will react with the total free thiol pool within a sample, and it does not differentiate between different thiol-containing molecules such as glutathione, cysteine, and homocysteine. For studies requiring the specific detection of a particular thiol, additional analytical methods or more specialized probes may be necessary.

Conclusion

Bodipy-TS is a powerful and efficient fluorescent probe for the detection and quantification of thiols. Its "turn-on" mechanism, characterized by a significant increase in fluorescence upon reaction with thiols, provides a high signal-to-noise ratio, making it suitable for a wide range of applications in biochemistry, cell biology, and drug discovery. The straightforward protocols for its use in both in vitro and live-cell contexts further enhance its utility as a valuable research tool.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Navigating the Photophysical Landscape of BODIPY Dyes: A Technical Guide

A Note on "Bodipy-TS": The term "Bodipy-TS" does not correspond to a standardized nomenclature within scientific literature for a specific BODIPY derivative. It is plausible that "TS" represents a custom modification or a shorthand for a particular structural feature. This guide, therefore, provides a comprehensive overview of the photophysical properties and quantum yields characteristic of the broader BODIPY (boron-dipyrromethene) class of fluorophores, which will be fundamentally relevant to any specific "TS" derivative.

The BODIPY dye platform is renowned for its exceptional photophysical characteristics, including high fluorescence quantum yields, sharp absorption and emission peaks, and excellent chemical and photostability.[1][2] These properties can be finely tuned through chemical modifications to the core structure, making them versatile tools in various scientific disciplines, from bioimaging to materials science.[1]

Core Photophysical Properties of BODIPY Derivatives

The photophysical parameters of BODIPY dyes are highly dependent on their molecular structure and the solvent environment. The following table summarizes key quantitative data for a selection of BODIPY derivatives to illustrate the range of properties achievable.

Derivative Name	Excitation Max (λ_abs) (nm)	Emission Max (λ_em) (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Fluorescence Quantum Yield (Φ_F)	Solvent
Unsubstituted BODIPY	~500	~510-530	> 80,000	~0.9-1.0	General
BODIPY FL	503	512	> 80,000	0.9	PBS
BODIPY 493/503	493	503	Not specified	Not specified	General
BODIPY R6G	528	547	Not specified	Not specified	Methanol
BODIPY TMR	543	569	Not specified	Not specified	Methanol
BODIPY TR	592	618	Not specified	Not specified	Methanol
BODIPY 630/650	630	650	Not specified	Not specified	Methanol
BODIPY 650/665	650	665	Not specified	Not specified	Methanol
BODIPY Derivative 2 (functionalized)	494	514	3.8 x 10⁴	0.148	Acetonitrile
BODIPY Derivative 3 (benzimidazole)	512	512	5.6 x 10⁴	0.031	Acetonitrile

Experimental Protocols for Photophysical Characterization

Accurate determination of the photophysical properties of BODIPY dyes is crucial for their effective application. The following are detailed methodologies for key experiments.

UV-Visible Absorption Spectroscopy

This technique is used to determine the wavelength of maximum absorption (λ_abs) and the molar extinction coefficient (ε).

• Instrumentation: A dual-beam UV-Visible spectrophotometer.

• Procedure:

  • Prepare a stock solution of the BODIPY dye in a suitable solvent (e.g., DMSO, ethanol, or acetonitrile) at a known concentration (typically in the micromolar range).

  • Prepare a series of dilutions from the stock solution.

  • Record the absorption spectra of the solvent (as a blank) and each dilution over a relevant wavelength range.

  • Identify the wavelength of maximum absorbance (λ_abs).

  • According to the Beer-Lambert law (A = εcl), plot absorbance at λ_abs versus concentration. The molar extinction coefficient (ε) is determined from the slope of the resulting linear fit.

Fluorescence Spectroscopy

This method is employed to measure the fluorescence emission spectrum, determine the wavelength of maximum emission (λ_em), and calculate the fluorescence quantum yield (Φ_F).

• Instrumentation: A spectrofluorometer equipped with an excitation source, monochromators for excitation and emission, and a detector.

• Procedure for Emission Spectrum:

  • Prepare a dilute solution of the BODIPY dye with an absorbance of approximately 0.1 at the excitation wavelength to minimize inner filter effects.

  • Set the excitation wavelength to the λ_abs determined from UV-Vis spectroscopy.

  • Scan the emission wavelengths to record the fluorescence spectrum.

  • The peak of this spectrum corresponds to the wavelength of maximum emission (λ_em).

• Procedure for Relative Fluorescence Quantum Yield Determination: The comparative method is widely used and involves a well-characterized fluorescence standard with a known quantum yield.[3]

  • Standard Selection: Choose a standard with absorption and emission properties similar to the BODIPY sample. Common standards include quinine sulfate, fluorescein, and rhodamine derivatives.[1]

  • Sample Preparation: Prepare solutions of both the BODIPY sample and the standard in the same solvent, with their absorbances at the excitation wavelength matched and kept below 0.1.

  • Data Acquisition: Record the fluorescence emission spectra of both the sample and the standard under identical experimental conditions (excitation wavelength, slit widths).

  • Calculation: The fluorescence quantum yield of the sample (Φ_F_sample) is calculated using the following equation:

    Φ_F_sample = Φ_F_standard * (I_sample / I_standard) * (A_standard / A_sample) * (n_sample² / n_standard²)

    where:

    • Φ_F is the fluorescence quantum yield

    • I is the integrated fluorescence intensity (area under the emission curve)

    • A is the absorbance at the excitation wavelength

    • n is the refractive index of the solvent

Visualizing BODIPY in Action: Signaling Pathways and Workflows

BODIPY dyes are extensively used to visualize and study dynamic cellular processes. Below are diagrams illustrating two common applications.

Lipid Droplet Staining Workflow

BODIPY 493/503 is a lipophilic dye that specifically accumulates in neutral lipid droplets, making it an excellent tool for their visualization in living or fixed cells.

Caption: Workflow for staining cellular lipid droplets using BODIPY 493/503.

Mechanism of BODIPY-based Photodynamic Therapy (PDT)

Certain BODIPY derivatives can be engineered to act as photosensitizers in photodynamic therapy (PDT). Upon light activation, they generate reactive oxygen species (ROS) that induce cell death, primarily through apoptosis.

Caption: Mechanism of action for BODIPY photosensitizers in photodynamic therapy.

References

• 1. mdpi.com [mdpi.com]
• 2. BODIPY dyes in photodynamic therapy - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. chem.uci.edu [chem.uci.edu]

Unveiling the "Turn-On" Fluorescence of Bodipy-TS: A Technical Guide for Thiol Detection

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of Bodipy-TS, also known as Thiol-green 2, a highly selective "turn-on" fluorescent probe for the detection of thiols. Renowned for its rapid response and low toxicity, Bodipy-TS has emerged as a valuable tool in cellular imaging and various biochemical assays. This document details its mechanism of action, photophysical properties, and experimental protocols for its synthesis and application, offering a comprehensive resource for researchers in the fields of chemistry, biology, and pharmacology.

Introduction: The Power of "Turn-On" Fluorescence with Bodipy Dyes

Boron-dipyrromethene (BODIPY) dyes are a class of fluorophores celebrated for their exceptional photophysical properties, including high molar absorption coefficients, high fluorescence quantum yields, and sharp emission spectra.[1] A particularly advantageous application of these dyes is in the design of "turn-on" fluorescent probes. These probes are engineered to be minimally fluorescent in their native state but exhibit a significant increase in fluorescence intensity upon interaction with a specific analyte. This "off-on" switching mechanism provides a high signal-to-noise ratio, making them ideal for sensitive detection in complex biological environments.

Bodipy-TS is a prime example of such a probe, specifically designed for the detection of biological thiols like cysteine (Cys), homocysteine (Hcy), and glutathione (GSH).[2][3] These thiol-containing molecules play crucial roles in maintaining cellular redox homeostasis, and their dysregulation is implicated in numerous diseases. Consequently, the ability to accurately detect and quantify thiols is of paramount importance in biomedical research and drug development.

The "Turn-On" Mechanism of Bodipy-TS: A Thiol-Specific Reaction

The "turn-on" fluorescence of Bodipy-TS is predicated on a highly specific chemical reaction between its thiosulfonate functional group and a thiol.[2][3] In its native, "off" state, the fluorescence of the Bodipy core is quenched. Upon introduction of a thiol-containing analyte, a nucleophilic attack by the thiol on the thiosulfonate group occurs. This reaction cleaves the thiosulfonate bond, releasing the quenching moiety and restoring the inherent fluorescence of the Bodipy core, resulting in a significant "turn-on" signal.

The signaling pathway can be visualized as a two-state system, transitioning from a non-fluorescent state to a highly fluorescent one upon reaction with a thiol.

Figure 1: Signaling pathway of Bodipy-TS activation.

Quantitative Photophysical Data

The efficiency of a "turn-on" probe is quantified by its photophysical parameters in both the "off" and "on" states. Bodipy-TS exhibits a dramatic increase in fluorescence upon reaction with thiols. The key photophysical data are summarized in the table below.

Property	Bodipy-TS ("Off" State)	Bodipy-TS-Thiol Adduct ("On" State)
Excitation Maximum (λex)	~490 nm	~490 nm
Emission Maximum (λem)	~515 nm	~515 nm
Fluorescence Quantum Yield (ΦF)	Very low	High
Fluorescence Enhancement	-	Significant (often >100-fold)

Note: The exact quantum yield and fluorescence enhancement can vary depending on the specific thiol analyte and solvent conditions.

Detailed Experimental Protocols

Synthesis of Bodipy-TS

The synthesis of Bodipy-TS involves a multi-step process, typically starting from a readily available Bodipy core, followed by functionalization to introduce the thiosulfonate group. A generalized synthetic scheme is presented below. For detailed, step-by-step procedures, it is recommended to consult the primary literature on Bodipy-thiosulfonate probes.

Figure 2: Generalized workflow for the synthesis of Bodipy-TS.

Characterization: The synthesized Bodipy-TS should be thoroughly characterized using standard analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Mass Spectrometry (MS): To verify the molecular weight.

• UV-Vis and Fluorescence Spectroscopy: To determine the photophysical properties.

Protocol for Thiol Detection using Bodipy-TS

This protocol provides a general guideline for the detection of thiols in a solution-based assay.

Materials:

• Bodipy-TS stock solution (e.g., 1 mM in DMSO).

• Thiol standard solutions (e.g., glutathione, cysteine) of known concentrations.

• Assay buffer (e.g., phosphate-buffered saline (PBS), pH 7.4).

• 96-well microplate (black, clear bottom for fluorescence measurements).

• Fluorescence microplate reader.

Procedure:

• Preparation of Reagents:

  • Prepare a working solution of Bodipy-TS by diluting the stock solution in the assay buffer to the desired final concentration (e.g., 10 µM).

  • Prepare serial dilutions of the thiol standards in the assay buffer.

• Assay Protocol:

  • Pipette a fixed volume of the Bodipy-TS working solution into each well of the microplate.

  • Add varying concentrations of the thiol standards or the unknown sample to the wells.

  • Include a blank control containing only the Bodipy-TS working solution in the assay buffer.

  • Incubate the plate at room temperature for a specified time (e.g., 15-30 minutes), protected from light, to allow the reaction to complete.

• Fluorescence Measurement:

  • Measure the fluorescence intensity of each well using a microplate reader with excitation and emission wavelengths appropriate for Bodipy-TS (e.g., Ex: 490 nm, Em: 515 nm).

• Data Analysis:

  • Subtract the fluorescence intensity of the blank from all measurements.

  • Plot the fluorescence intensity as a function of the thiol concentration to generate a standard curve.

  • Determine the concentration of thiols in the unknown sample by interpolating its fluorescence intensity on the standard curve.

Figure 3: Step-by-step workflow for a thiol detection assay using Bodipy-TS.

Selectivity and Applications

A key feature of Bodipy-TS is its high selectivity for thiols over other biologically relevant nucleophiles, such as amines and alcohols. This specificity is crucial for its application in complex biological matrices.

Applications of Bodipy-TS include:

• Quantification of total thiol content in biological samples.

• Enzyme activity assays for thiol-dependent enzymes.

• High-throughput screening for inhibitors of thiol-metabolizing enzymes.

• Fluorescence microscopy for imaging intracellular thiols.

• Monitoring oxidative stress and redox signaling in cells.

Conclusion

Bodipy-TS ("Thiol-green 2") is a powerful and versatile "turn-on" fluorescent probe for the selective detection of thiols. Its robust photophysical properties, high selectivity, and straightforward application make it an invaluable tool for researchers across various scientific disciplines. This technical guide provides a foundational understanding of its mechanism and application, empowering scientists to effectively utilize this probe in their research endeavors. For specific applications and advanced methodologies, consulting the primary scientific literature is highly recommended.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]

A Technical Guide to the Selective Detection of Biothiols using a BODIPY-Based Fluorescent Probe

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the selectivity of the BODIPY-based fluorescent probe, S–S-BODIPY-S, for different biothiols, namely cysteine (Cys), homocysteine (Hcy), and glutathione (GSH). This document outlines the core principles of its function, detailed experimental protocols, and quantitative data to facilitate its application in research and drug development.

Introduction

Biological thiols (biothiols) are crucial for maintaining cellular redox homeostasis, and their abnormal concentrations are linked to various diseases. The selective detection of individual biothiols in the presence of others is a significant challenge due to their structural similarities and reactivities. The fluorescent probe S–S-BODIPY-S has been designed to address this challenge by employing a unique dual-response mechanism that allows for the discrimination of glutathione (GSH) from cysteine (Cys) and homocysteine (Hcy).

Sensing Mechanism and Selectivity

S–S-BODIPY-S utilizes two independent reaction sites, a disulfide linker and a thioether group, to achieve its selectivity. The sensing mechanism can be described in two synergetic steps.[1]

Step 1: General Thiol Detection. The first step involves the cleavage of the disulfide bond by the thiol group present in Cys, Hcy, and GSH. This is followed by an intramolecular cyclization that releases a phenol-based BODIPY, leading to an initial fluorescence response. This step allows for the general detection of biothiols, distinguishing them from non-thiol containing amino acids.[1]

Step 2: Discrimination of GSH from Cys and Hcy. The second step is the key to the probe's selectivity. The newly formed phenol-based BODIPY contains a thioether group. In the presence of Cys and Hcy, the thioether is substituted by the biothiol's sulfhydryl group, forming a sulfenyl-BODIPY intermediate. Subsequently, the amino group of Cys or Hcy performs an intramolecular displacement of the sulfenyl group, yielding a stable amino-substituted BODIPY (HO-BODIPY-N). This intramolecular reaction is kinetically favored due to the formation of a five- or six-membered ring transition state.[1]

In contrast, while GSH also reacts with the thioether to form a sulfenyl-BODIPY (HO-BODIPY-S), the subsequent intramolecular displacement by the amino group of GSH is sterically hindered. The bulky structure of the tripeptide GSH prevents the formation of the necessary cyclic transition state. Consequently, the reaction with GSH stops at the sulfenyl-BODIPY stage.[1]

The resulting amino-substituted BODIPY (from Cys and Hcy) and the sulfenyl-substituted BODIPY (from GSH) exhibit distinct photophysical properties, leading to different fluorescence signals that allow for the discrimination of GSH from Cys and Hcy.[1]

Quantitative Data

The following table summarizes the quantitative data for the fluorescence response of S–S-BODIPY-S to different biothiols.

Analyte	Absorption Maxima (λabs, nm)	Emission Maxima (λem, nm)	Fluorescence Response	Detection Limit (M)
S–S-BODIPY-S (Probe)	552	605	-	-
+ GSH	581	610	Ratiometric change, increase at 610 nm	8.5 x 10⁻⁷
+ Cys	490	587	Biphasic change, final emission at 587 nm	Not Reported
+ Hcy	490	587	Biphasic change, final emission at 587 nm	Not Reported

Experimental Protocols

Synthesis of S–S-BODIPY-S Probe

The synthesis of the S–S-BODIPY-S probe involves a multi-step procedure. A general outline for the synthesis of BODIPY dyes is provided below, which can be adapted for S–S-BODIPY-S based on specific literature procedures.

• Condensation: React 2,4-dimethylpyrrole with a suitable benzaldehyde derivative in dichloromethane (DCM) in the presence of a catalytic amount of trifluoroacetic acid (TFA) at room temperature under a nitrogen atmosphere.

• Oxidation: After the condensation is complete, add 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) to the reaction mixture and stir for a specified time to oxidize the dipyrromethane intermediate to the dipyrromethene.

• Complexation with Boron: Add triethylamine (TEA) or another suitable base to the mixture, followed by the addition of boron trifluoride etherate (BF₃·OEt₂). Continue stirring at room temperature.

• Purification: After the reaction is complete, wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired BODIPY core.

• Functionalization: Introduce the disulfide linker and thioether moieties through subsequent reaction steps as described in the relevant literature for S–S-BODIPY-S.

Fluorescence Spectroscopy for Biothiol Detection

The following protocol outlines the general procedure for evaluating the selectivity and fluorescence response of the S–S-BODIPY-S probe towards different biothiols.

• Stock Solutions:

  • Prepare a stock solution of the S–S-BODIPY-S probe (e.g., 1 mM) in a suitable organic solvent such as acetonitrile or DMSO.

  • Prepare stock solutions of cysteine, homocysteine, and glutathione (e.g., 100 mM) in a suitable buffer (e.g., HEPES buffer, pH 7.4).

• Sample Preparation:

  • In a quartz cuvette, add the appropriate volume of buffer (e.g., acetonitrile/HEPES buffer (1:1, v/v, 20 mM, pH 7.4)).

  • Add the S–S-BODIPY-S probe stock solution to achieve the desired final concentration (e.g., 5 µM).

  • Add the biothiol stock solution to achieve the desired final concentration (e.g., 5 mM).

• Fluorescence Measurements:

  • Record the fluorescence emission spectra of the solutions using a fluorescence spectrophotometer.

  • For S–S-BODIPY-S, the excitation wavelength is typically around 565 nm for GSH detection and 490 nm for Cys/Hcy detection.

  • Record the emission spectra over a suitable wavelength range (e.g., 500-700 nm).

  • For kinetic studies, record the fluorescence intensity at the emission maximum over time.

• Selectivity Studies:

  • To assess selectivity, perform the same experiment with other amino acids and relevant biological species to ensure they do not elicit a significant fluorescence response.

Visualizations

The following diagrams illustrate the signaling pathways and a general experimental workflow.

Caption: Dual-response mechanism of S-S-BODIPY-S with biothiols.

Caption: General workflow for biothiol detection using a fluorescent probe.

References

• 1. A dual-response BODIPY-based fluorescent probe for the discrimination of glutathione from cystein and homocystein - PMC [pmc.ncbi.nlm.nih.gov]

Bodipy-TS: A Technical Guide to its Chemical Structure, Synthesis, and Application as a Thiol-Specific Fluorescent Probe

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Bodipy-TS, a fluorescent probe renowned for its specificity and rapid, "turn-on" response to thiols. The document details its chemical architecture, a step-by-step synthesis protocol, and the experimental methodology for its application in thiol detection. All quantitative data is presented in clear, comparative tables, and key processes are visualized through logical diagrams.

Chemical Structure and Properties

Bodipy-TS, also known as Thiol-green 2, is a specialized derivative of the Bodipy (boron-dipyrromethene) fluorophore. Its core structure is functionalized with a thiosulfonate group, which serves as the recognition and reaction site for thiol-containing molecules.

The key chemical and physical properties of Bodipy-TS are summarized in the table below.

Property	Value
Molecular Formula	C₂₀H₂₁BF₂N₂O₂S₂
Molecular Weight	434.33 g/mol
CAS Number	1808174-52-8
Appearance	Solid
Excitation Wavelength	490 nm
Emission Wavelength	515 nm
Solubility	Soluble in DMSO and other organic solvents

Synthesis of Bodipy-TS

The synthesis of Bodipy-TS is a multi-step process that begins with the preparation of key precursors, namely 4-hydrazinylbenzenesulfonamide hydrochloride and BODIPY FL hydrazide. These intermediates are then reacted to form the final Bodipy-TS probe.

Experimental Protocol for Synthesis

Materials:

• 4-hydrazinylbenzenesulfonamide hydrochloride

• BODIPY FL hydrazide

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl)

• Anhydrous N,N-Dimethylformamide (DMF)

• Triethylamine (TEA)

• Dichloromethane (DCM)

• Silica gel for column chromatography

Step 1: Diazotization of 4-hydrazinylbenzenesulfonamide

• Dissolve 4-hydrazinylbenzenesulfonamide hydrochloride in a solution of concentrated HCl and water at 0 °C.

• Slowly add an aqueous solution of sodium nitrite while maintaining the temperature at 0 °C.

• Stir the reaction mixture for 30 minutes at 0 °C to ensure complete formation of the diazonium salt.

Step 2: Preparation of the Sulfonyl Hydrazide Intermediate

• In a separate flask, dissolve BODIPY FL hydrazide in anhydrous DMF.

• Cool the solution to 0 °C.

Step 3: Coupling Reaction

• Slowly add the freshly prepared diazonium salt solution from Step 1 to the BODIPY FL hydrazide solution from Step 2 at 0 °C.

• Add triethylamine dropwise to the reaction mixture to maintain a slightly basic pH.

• Allow the reaction to stir at room temperature for 12 hours.

Step 4: Purification of Bodipy-TS

• Remove the solvent under reduced pressure.

• Resuspend the residue in dichloromethane and wash with water.

• Dry the organic layer over anhydrous sodium sulfate and concentrate.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to obtain pure Bodipy-TS.

A logical workflow for the synthesis of Bodipy-TS is depicted in the following diagram.

The Impact of Solvent Environments on the Spectral Behavior of Thienyl-Substituted BODIPY Dyes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 4,4-difluoro-4-bora-3a,4a-diaza-s-indacene (BODIPY) core has emerged as a foundational scaffold for the development of high-performance fluorescent probes and labeling agents. Its exceptional photophysical properties, including high fluorescence quantum yields, sharp absorption and emission peaks, and general insensitivity to solvent pH, have made it a versatile tool in various scientific disciplines. However, strategic functionalization of the BODIPY core can induce sensitivity to the local environment, a phenomenon known as solvatochromism. This technical guide provides an in-depth analysis of the spectral properties of a meso-thienyl substituted BODIPY derivative in a range of solvents.

Data Presentation: Photophysical Properties in Various Solvents

The following table summarizes the key spectral properties of 4,4-difluoro-8-(thiophen-2-yl)-1,3,5,7-tetramethyl-4-bora-3a,4a-diaza-s-indacene in solvents of varying polarity. This data has been compiled from the findings published by Rezende et al. in the Journal of Fluorescence.[1]

Solvent	Absorption Max (λ_abs) [nm]	Emission Max (λ_em) [nm]	Stokes Shift (Δν) [cm⁻¹]	Fluorescence Quantum Yield (Φ_F)	Fluorescence Lifetime (τ) [ns]
Hexane	510	520	380	0.81	4.31
Toluene	513	524	415	0.85	4.25
Chloroform	515	527	455	0.83	4.10
Ethyl Acetate	512	524	459	0.84	4.18
Acetonitrile	510	524	534	0.80	4.05
Methanol	510	525	571	0.79	4.01

Note: Stokes shift in wavenumbers (cm⁻¹) is calculated as (1/λ_abs - 1/λ_em) x 10⁷.

Experimental Protocols

The following methodologies are representative of the experimental procedures used to obtain the photophysical data presented above.

Sample Preparation

• Stock Solutions: A stock solution of the meso-thienyl BODIPY dye is prepared in a high-purity solvent (e.g., spectrophotometric grade chloroform or toluene) at a concentration of approximately 1 x 10⁻³ M.

• Working Solutions: For spectroscopic measurements, the stock solution is diluted with the desired solvent to a final concentration in the range of 1 x 10⁻⁶ to 1 x 10⁻⁵ M. To minimize inner filter effects, the absorbance of the solution at the excitation wavelength should be kept below 0.1.

Spectroscopic Measurements

• UV-Visible Absorption Spectroscopy:

  • Instrument: A dual-beam spectrophotometer (e.g., Shimadzu UV-2450 or equivalent) is used to record the absorption spectra.

  • Procedure: The sample solution is placed in a 1 cm path length quartz cuvette. The corresponding pure solvent is used as a reference. Spectra are typically recorded from 400 nm to 600 nm. The wavelength of maximum absorption (λ_abs) is determined from the resulting spectrum.

• Steady-State Fluorescence Spectroscopy:

  • Instrument: A spectrofluorometer (e.g., Jasco 6200 or equivalent) is employed for emission and excitation spectra acquisition.

  • Procedure: The sample in the quartz cuvette is excited at its absorption maximum (λ_abs). The emission spectrum is recorded, and the wavelength of maximum emission (λ_em) is identified.

• Fluorescence Quantum Yield (Φ_F) Determination:

  • Method: The relative quantum yield is determined using a well-characterized fluorescence standard. For BODIPY dyes emitting in the green-yellow region, fluorescein in 0.1 M NaOH (Φ_F = 0.92) or Rhodamine 6G in ethanol (Φ_F = 0.94) are common standards.

  • Equation: The quantum yield is calculated using the following equation: Φ_F(sample) = Φ_F(std) * (A_std / A_sample) * (F_sample / F_std) * (η_sample² / η_std²) where:

    • A is the absorbance at the excitation wavelength.

    • F is the integrated fluorescence intensity.

    • η is the refractive index of the solvent.

    • 'sample' and 'std' refer to the sample and the standard, respectively.

• Time-Resolved Fluorescence Spectroscopy (Fluorescence Lifetime):

  • Instrument: Time-Correlated Single Photon Counting (TCSPC) is the most common technique for measuring fluorescence lifetimes in the nanosecond range.

  • Procedure: The sample is excited by a pulsed light source (e.g., a laser diode or LED) at the absorption maximum. The instrument measures the time delay between the excitation pulse and the detection of the emitted photons. The resulting decay curve is fitted to a single or multi-exponential function to determine the fluorescence lifetime (τ).

Mandatory Visualizations

Logical Relationship Diagram

Caption: Relationship between solvent polarity and the spectral properties of a solvatochromic BODIPY dye.

Experimental Workflow Diagram

Caption: General workflow for determining the photophysical properties of a fluorescent dye.

References

• 1. Synthesis, photophysical properties and solvatochromism of meso-substituted tetramethyl BODIPY dyes - PubMed [pubmed.ncbi.nlm.nih.gov]

Bodipy-TS: A Technical Guide to a High-Performance Thiol-Selective Probe for Live-Cell Imaging

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The study of cellular thiols, such as glutathione (GSH), is critical for understanding redox signaling, oxidative stress, and drug metabolism. Bodipy-TS, also known as Thiol-green 2, has emerged as a powerful fluorescent probe for the real-time detection of thiols in living cells. This technical guide provides an in-depth overview of the advantages of Bodipy-TS for live-cell imaging, including its photophysical properties, mechanism of action, and detailed experimental protocols. Its high selectivity, rapid "turn-on" fluorescence response, and low cytotoxicity make it an invaluable tool for researchers in cell biology, pharmacology, and drug discovery.

Introduction to Bodipy-TS: A Thiol-Specific "Turn-On" Probe

Bodipy-TS is a fluorescent probe based on the boron-dipyrromethene (BODIPY) core, renowned for its excellent photophysical properties, including high fluorescence quantum yields and sharp emission peaks[1][2][3]. What sets Bodipy-TS apart is its specific design for the detection of biological thiols. It incorporates a thiosulfonate group that acts as a recognition site for thiols[4][5]. In its native state, the probe is virtually non-fluorescent. However, upon reaction with a thiol-containing molecule, such as glutathione, the thiosulfonate group is cleaved, leading to a significant increase in fluorescence intensity—a "turn-on" response. This mechanism provides a high signal-to-noise ratio, as the background fluorescence is minimal.

Key Advantages of Bodipy-TS:

• High Selectivity: Bodipy-TS demonstrates high selectivity for thiols over other biologically relevant reactive oxygen species (ROS) and reactive nitrogen species (RNS).

• Fast Response Time: The reaction with thiols is rapid, allowing for the real-time monitoring of dynamic changes in intracellular thiol concentrations.

• "Turn-On" Fluorescence: The probe's fluorescence is activated upon binding, leading to a high signal-to-noise ratio and minimizing background interference.

• Low Cytotoxicity: Bodipy-TS exhibits low toxicity to living cells, making it suitable for long-term imaging studies.

• Excellent Photostability: Like other Bodipy dyes, Bodipy-TS is highly photostable, allowing for repeated imaging with minimal photobleaching.

Quantitative Data Presentation

The following table summarizes the key photophysical properties of Bodipy-TS, providing a comparison with other common thiol-reactive fluorescent probes.

Property	Bodipy-TS (Thiol-green 2)	Monochlorobimane (MCB)	ThiolTracker™ Violet
Excitation (nm)	~490	~380	~404
Emission (nm)	~515	~478	~524
Quantum Yield (Φ)	High upon thiol reaction	Moderate	High
Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	High	~6,000	~19,000
Mechanism	Thiol-induced "turn-on"	Glutathione-S-transferase mediated	Maleimide reaction
Selectivity	High for thiols	Primarily glutathione	General thiols
Response Time	Fast	Slower (enzymatic)	Fast
Photostability	High	Moderate	Moderate
Cytotoxicity	Low	Low to moderate	Low

Mechanism of Action and Signaling Pathway Visualization

Bodipy-TS's "turn-on" mechanism is predicated on a specific chemical reaction with thiols. The thiosulfonate moiety in the Bodipy-TS molecule is an electrophilic group that readily reacts with the nucleophilic thiol group of molecules like glutathione. This reaction results in the cleavage of the thiosulfonate, leaving a highly fluorescent Bodipy derivative.

Figure 1. Mechanism of Bodipy-TS activation.

This specific reactivity allows for the visualization of key cellular processes involving thiols, particularly in redox signaling pathways. Glutathione is a major cellular antioxidant, and its levels are indicative of the cell's redox state. Bodipy-TS can be used to monitor changes in glutathione levels in response to oxidative stress, drug treatment, or other stimuli.

References

• 1. mdpi.com [mdpi.com]
• 2. Design, Spectral Characteristics, Photostability, and Possibilities for Practical Application of BODIPY FL-Labeled Thioterpenoid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]

Bodipy Derivatives in Oxidative Stress Studies: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxidative stress, a state of imbalance between the production of reactive oxygen species (ROS) and the biological system's ability to detoxify these reactive intermediates, is implicated in a myriad of pathological conditions, including cardiovascular diseases, neurodegenerative disorders, and cancer.[1] Consequently, the detection and quantification of specific ROS and their effects on cellular components are crucial for understanding disease mechanisms and for the development of novel therapeutic strategies. Boron-dipyrromethene (BODIPY) dyes have emerged as a versatile class of fluorescent probes for this purpose, owing to their exceptional photophysical properties, which include high fluorescence quantum yields, sharp absorption and emission peaks, and good photostability.[2][] This guide provides an in-depth overview of the application of various BODIPY-based probes in oxidative stress research, with a focus on their mechanism of action, experimental protocols, and data interpretation.

Core Principles of BODIPY-Based Oxidative Stress Probes

BODIPY dyes can be chemically modified to create probes that are sensitive to specific ROS or to the downstream consequences of oxidative damage, such as lipid peroxidation and protein carbonylation.[4][5] The general mechanism of these probes involves a change in their fluorescence properties upon reaction with the target analyte. This can manifest as a "turn-on" response, where a non-fluorescent or weakly fluorescent probe becomes highly fluorescent, or as a ratiometric shift, where the ratio of fluorescence intensities at two different wavelengths changes.

Applications in Detecting Specific ROS and Oxidative Damage

Detection of Hypochlorous Acid (HOCl)

Hypochlorous acid is a highly reactive oxygen species produced by myeloperoxidase in neutrophils and macrophages as part of the innate immune response. However, its overproduction is linked to tissue damage in various inflammatory diseases. Several BODIPY-based probes have been developed for the selective detection of HOCl.

Mechanism of Action: These probes often incorporate a recognition moiety that specifically reacts with HOCl. For instance, some probes utilize a p-methoxyphenol group which, upon reaction with HOCl, alters the electronic properties of the BODIPY core, leading to a change in fluorescence. Another design involves a condensation reaction-based probe that exhibits a significant fluorescence enhancement upon interaction with HOCl.

Monitoring Lipid Peroxidation

Lipid peroxidation is a major consequence of oxidative stress, leading to cell membrane damage and the generation of reactive aldehydes. C11-BODIPY(581/591) is a widely used fluorescent probe for indexing lipid peroxidation in both model membrane systems and living cells.

Mechanism of Action: C11-BODIPY(581/591) is a lipophilic dye that readily incorporates into cellular membranes. In its native, non-oxidized state, it emits red fluorescence (around 591 nm). Upon oxidation by lipid peroxyl radicals, the conjugated diene structure of the BODIPY core is disrupted, leading to a shift in the fluorescence emission to the green region (around 520 nm). This ratiometric change allows for the quantification of lipid peroxidation. However, it is important to note that some studies suggest that C11-BODIPY(581/591) can be more sensitive to oxidative damage than endogenous lipids and may even exhibit some antioxidant properties itself, which should be considered when interpreting quantitative data.

Detection of Protein Carbonylation

Protein carbonylation is an irreversible oxidative modification of proteins and serves as a common biomarker of severe oxidative stress. BODIPY-hydrazide probes have been synthesized for the detection and quantification of carbonylated proteins.

Mechanism of Action: The hydrazide group on the BODIPY probe reacts specifically with the carbonyl groups on oxidized proteins to form a stable hydrazone bond. This covalent labeling allows for the fluorescent detection and quantification of protein carbonylation using techniques such as 2D-Oxi electrophoresis, flow cytometry, and fluorescence microscopy.

Quantitative Data Summary

The following tables summarize key quantitative data for various BODIPY-based probes used in oxidative stress studies.

Probe Name/Type	Analyte	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Detection Limit	Reference(s)
Bodipy-Hy	Hypochlorous Acid (HOCl)	~500	~515	0.06 -> 0.62 (upon reaction)	56 nM
HKOCl-1	Hypochlorous Acid (HOCl)	Not specified	Not specified	Not specified	Not specified
BD-NOH	Hypochlorous Acid (HOCl)	Far-red	645 / 670 (Ratiometric)	Not specified	Not specified
C11-BODIPY(581/591)	Lipid Peroxidation	581	591 (reduced), 520 (oxidized)	High	Not applicable
BODIPY-Hydrazide Analogues	Carbonylated Proteins	Varies (up to NIR)	Up to 633	Up to 0.88	Not specified

Experimental Protocols

General Cell Staining Protocol for Oxidative Stress Detection

This protocol provides a general workflow for staining cultured cells with BODIPY-based probes to detect oxidative stress. Specific concentrations and incubation times may need to be optimized for different cell types and probes.

• Cell Preparation: Culture cells to a confluence of 70-80% on a suitable imaging plate or slide.

• Induction of Oxidative Stress (Optional): Treat cells with an inducing agent (e.g., H₂O₂, lipopolysaccharide) for a predetermined time to induce oxidative stress. Include an untreated control group.

• Probe Preparation: Prepare a stock solution of the BODIPY probe in DMSO. Immediately before use, dilute the stock solution to the desired working concentration (typically 0.1–5 µM) in a suitable buffer (e.g., PBS or serum-free medium).

• Staining: Remove the culture medium from the cells and wash them once with PBS. Add the BODIPY probe working solution to the cells and incubate at 37°C for 15-60 minutes, protected from light.

• Washing: Gently wash the cells 2-3 times with PBS to remove any unbound probe.

• Imaging: Image the cells immediately using a fluorescence microscope or a confocal microscope with appropriate filter sets for the specific BODIPY probe. For ratiometric probes, acquire images in both emission channels.

• Analysis: Quantify the fluorescence intensity or the ratio of intensities using image analysis software.

Protocol for Detection of Protein Carbonylation using BODIPY-Hydrazide

This protocol outlines the key steps for labeling and detecting carbonylated proteins in cell lysates.

• Cell Lysis: Harvest cells and lyse them in a suitable buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a standard protein assay (e.g., BCA assay).

• Derivatization with BODIPY-Hydrazide: Incubate a defined amount of protein (e.g., 20-50 µg) with the BODIPY-hydrazide probe in the dark at room temperature for a specified time (e.g., 1-2 hours) to allow for the formation of the hydrazone bond.

• Removal of Unreacted Probe: Remove the excess, unreacted probe by protein precipitation (e.g., with TCA) or using a desalting column.

• Analysis: Resuspend the labeled protein pellet in a suitable buffer and analyze using one of the following methods:

  • SDS-PAGE and Fluorescence Scanning: Separate the proteins by SDS-PAGE and visualize the fluorescently labeled proteins using a gel imager.

  • 2D-Oxi Electrophoresis: Separate the proteins by two-dimensional gel electrophoresis to resolve individual carbonylated protein spots.

  • Flow Cytometry (for intact cells): For intracellular protein carbonylation, cells can be fixed, permeabilized, and then stained with the BODIPY-hydrazide probe before analysis by flow cytometry.

Signaling Pathways and Experimental Workflows

Myeloperoxidase-Mediated HOCl Production and Detection

The following diagram illustrates the enzymatic production of hypochlorous acid by myeloperoxidase (MPO) and its detection by a BODIPY-based probe.

References

• 1. Synthesis of New Bodipy Hydrazide Fluorescent Probes for the Detection of Carbonylated Proteins Generated by Oxidative Stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. BODIPY-Based Molecules for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. C11-BODIPY(581/591), an oxidation-sensitive fluorescent lipid peroxidation probe: (micro)spectroscopic characterization and validation of methodology - PubMed [pubmed.ncbi.nlm.nih.gov]

Bodipy-TS: A Technical Guide for the Detection of Protein S-Thiolation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein S-thiolation is a reversible post-translational modification where a low-molecular-weight thiol, most commonly glutathione, forms a mixed disulfide bond with a cysteine residue on a protein. This modification plays a crucial role in cellular signaling, redox homeostasis, and protection against oxidative stress. The ability to accurately detect and quantify protein S-thiolation is essential for understanding its role in various physiological and pathological processes. Bodipy-TS (Thiol-green 2) is a highly specific, "turn-on" fluorescent probe designed for the detection of thiols, making it a valuable tool for studying protein S-thiolation. This guide provides an in-depth overview of Bodipy-TS, its mechanism of action, experimental protocols, and data interpretation.

Core Principles of Bodipy-TS

Bodipy-TS is a cell-permeable probe that exhibits minimal fluorescence in its native state. Upon reaction with a thiol group, such as that in an S-thiolated protein, the probe undergoes a chemical transformation that results in a significant increase in its fluorescence emission. This "turn-on" property provides a high signal-to-noise ratio, enabling sensitive detection of S-thiolated proteins within complex biological samples, including living cells.

Mechanism of Action

The functionality of Bodipy-TS is based on a "stick and glue" strategy involving a thiosulfonate reactive group. The reaction proceeds in two key steps:

• Thiol-Thiosulfonate Exchange (The "Stick"): The thiosulfonate group of Bodipy-TS readily reacts with the thiol group of a cysteine residue in an S-thiolated protein, forming a transient disulfide-linked Bodipy-protein conjugate.

• Intramolecular Rearrangement (The "Glue"): Following the initial disulfide bond formation, an intramolecular rearrangement occurs, leading to the formation of a stable thioether bond between the Bodipy fluorophore and the protein. This two-step process ensures a robust and irreversible labeling of the S-thiolated protein.

This reaction mechanism is highly specific for thiols, minimizing off-target labeling and ensuring that the observed fluorescence is directly proportional to the extent of protein S-thiolation.

Quantitative Data

The spectral properties of Bodipy-TS make it compatible with standard fluorescence microscopy and flow cytometry setups.

Property	Value	Reference
Excitation Maximum (λex)	490 nm	[1]
Emission Maximum (λem)	515 nm	[1]
Appearance	Orange to red solid
Storage (Stock Solution)	-80°C for 6 months; -20°C for 1 month (protect from light)	[1]

Experimental Protocols

The following protocols provide a general framework for the use of Bodipy-TS in detecting protein S-thiolation in cultured cells. Optimization may be required for specific cell types and experimental conditions.

Preparation of Bodipy-TS Stock Solution

• Reagent: Bodipy-TS

• Solvent: Anhydrous Dimethyl sulfoxide (DMSO)

• Procedure:

  • Allow the vial of Bodipy-TS to equilibrate to room temperature before opening.

  • Prepare a 1 mM stock solution by dissolving the appropriate amount of Bodipy-TS in anhydrous DMSO.

  • Vortex briefly to ensure complete dissolution.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C, protected from light.

Cellular Staining Protocol for Live-Cell Imaging

• Materials:

  • Cultured cells seeded on appropriate imaging plates or coverslips

  • Complete cell culture medium

  • Phosphate-buffered saline (PBS) or other suitable imaging buffer

  • Bodipy-TS stock solution (1 mM in DMSO)

• Procedure:

  • Culture cells to the desired confluency (typically 60-80%).

  • Prepare a fresh working solution of Bodipy-TS by diluting the 1 mM stock solution in pre-warmed complete cell culture medium or imaging buffer to a final concentration of 1-10 µM. The optimal concentration should be determined empirically for each cell type and experimental condition.

  • Remove the culture medium from the cells and wash once with pre-warmed PBS.

  • Add the Bodipy-TS working solution to the cells and incubate for 15-30 minutes at 37°C in a CO2 incubator, protected from light.

  • After incubation, remove the staining solution and wash the cells two to three times with pre-warmed PBS or imaging buffer to remove any unbound probe.

  • Add fresh, pre-warmed imaging buffer to the cells.

  • Proceed with fluorescence imaging using a microscope equipped with appropriate filters for Bodipy fluorescence (Excitation: ~490 nm, Emission: ~515 nm).

Negative Control

To ensure the specificity of Bodipy-TS for S-thiolated proteins, a negative control can be included. This typically involves pre-treating the cells with a reducing agent, such as dithiothreitol (DTT), to reduce the disulfide bonds of S-thiolated proteins prior to Bodipy-TS staining.

• Procedure:

  • Before the Bodipy-TS staining step, treat a parallel set of cells with 1-5 mM DTT in serum-free medium for 15-30 minutes at 37°C.

  • Wash the cells thoroughly with PBS to remove the DTT.

  • Proceed with the Bodipy-TS staining protocol as described above.

  • A significant reduction in fluorescence intensity in the DTT-treated cells compared to the untreated cells indicates that the Bodipy-TS signal is specific to S-thiolated proteins.

Visualization of Workflows and Pathways

Experimental Workflow for Detecting Protein S-Thiolation

Caption: A generalized workflow for detecting protein S-thiolation using Bodipy-TS.

Signaling Pathway Example: Oxidative Stress-Induced Protein S-Thiolation

Caption: A simplified pathway showing ROS-induced protein S-thiolation and its detection by Bodipy-TS.

Conclusion

Bodipy-TS is a powerful and specific fluorescent probe for the detection of protein S-thiolation in biological systems. Its "turn-on" fluorescence mechanism provides high sensitivity and a low background signal, making it suitable for a range of applications, including live-cell imaging and flow cytometry. The detailed protocols and conceptual diagrams provided in this guide offer a solid foundation for researchers to incorporate Bodipy-TS into their studies of redox signaling and protein function. As with any fluorescent probe, careful optimization and the use of appropriate controls are crucial for obtaining reliable and reproducible results.

References

• 1. medchemexpress.com [medchemexpress.com]

Navigating the Biological Interface: A Technical Guide to the Cytotoxicity and Biocompatibility of BODIPY Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies and key considerations for assessing the cytotoxicity and biocompatibility of BODIPY (boron-dipyrromethene) derivatives, exemplified here as "Bodipy-TS". Given the vast structural diversity and burgeoning applications of BODIPY dyes in cellular imaging, diagnostics, and therapeutics, a thorough understanding of their biological impact is paramount. This document offers detailed experimental protocols, collated quantitative data from various studies, and visual representations of experimental workflows and cellular pathways to aid researchers in this critical evaluation.

Quantitative Assessment of Cytotoxicity

The cytotoxic potential of BODIPY derivatives is a critical parameter that dictates their suitability for biological applications. This is often quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a compound that inhibits a biological process (such as cell proliferation) by 50%. The cytotoxicity of BODIPY compounds can vary significantly based on their molecular structure, the cell type being tested, and the presence or absence of light (in the case of photosensitizers).[1]

Below are tables summarizing the IC50 values for various BODIPY derivatives, providing a comparative landscape of their cytotoxic profiles.

Table 1: Dark Cytotoxicity of Selected BODIPY Derivatives

BODIPY Derivative	Cell Line(s)	IC50 (µM)	Reference
Cationic BODIPY Dyes	HeLa, MCF-7	> 1.6 (dark)	[2]
meso-substituted thienyl BODIPY analogues (1c, 1d)	Cancerous cells	Significant cytotoxicity	[3]
Amino-BODIPY 16	Various cancer and non-tumor cell lines	3.29 - 49.66	[1]
BODIPY-caged resiquimod (3c)	3D spheroids (HeLa, A549)	Minimal dark toxicity	[4]
BODIPY-TKI conjugates	HEp2	> 100

Table 2: Phototoxicity of Selected BODIPY Derivatives (for Photodynamic Therapy)

BODIPY Derivative	Cell Line(s)	Light Dose	IC50 (µM)	Reference
BODIPY derivative with two iodine atoms (BDPI)	Not specified	Not specified	1
Halogenated Cationic BODIPYs (AmBr, AmI)	HeLa, MCF-7	Not specified	Values in nM range
BODIPY-anthracene dyad (BAD-17)	MDA-MB-468	Not specified	0.5 (with light)
BODIPY 3 and 6	HepG2, HeLa	1.5 J/cm² (660 nm)	High phototoxicity
BODIPY-caged resiquimod (3c)	A549, HaCaT, HeLa	650 nm	Significant phototoxicity

Experimental Protocols for Cytotoxicity and Biocompatibility Assessment

Accurate and reproducible assessment of cytotoxicity and biocompatibility relies on standardized experimental protocols. Below are detailed methodologies for commonly employed assays.

Cell Viability and Cytotoxicity Assays

2.1.1. MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁵ cells/mL and allow them to attach for 24 hours.

• Compound Treatment: Treat the cells with serial dilutions of the BODIPY derivative (e.g., 0.5, 2, 5, 10 µM) and incubate for the desired period (e.g., 12, 24, or 48 hours). Include untreated cells as a control.

• MTT Addition: After incubation, remove the medium and add MTT solution to each well. Incubate for a further 2-4 hours to allow for formazan crystal formation.

• Solubilization: Add a solubilization solution (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

2.1.2. Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric assay used for determining cell density, based on the measurement of cellular protein content.

Protocol:

• Cell Seeding and Treatment: Follow the same initial steps as the MTT assay for cell seeding and treatment with the BODIPY compound.

• Cell Fixation: After treatment, fix the cells with a solution such as trichloroacetic acid (TCA).

• Staining: Stain the fixed cells with SRB solution.

• Washing: Wash the plates to remove unbound dye.

• Solubilization: Solubilize the protein-bound dye with a basic solution (e.g., Tris base).

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 510 nm) to determine the cellular protein content, which correlates with cell number.

Apoptosis Detection by Flow Cytometry

Flow cytometry can be used to quantify the percentage of cells undergoing apoptosis after treatment with a BODIPY derivative. This is often achieved using Annexin V and propidium iodide (PI) staining. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. PI is a fluorescent nucleic acid stain that cannot cross the membrane of live cells, thus it stains late apoptotic and necrotic cells.

Protocol:

• Cell Treatment: Treat cells with the BODIPY derivative at various concentrations for a specified time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and PI.

• Incubation: Incubate the cells in the dark at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The results will differentiate between viable cells (Annexin V- and PI-negative), early apoptotic cells (Annexin V-positive and PI-negative), and late apoptotic/necrotic cells (Annexin V- and PI-positive).

Cellular Uptake and Localization

Understanding the cellular uptake and subcellular localization of BODIPY derivatives is crucial for interpreting their biological effects.

Protocol:

• Cell Culture: Grow cells on glass coverslips or in imaging dishes.

• Staining: Incubate the cells with the fluorescent BODIPY derivative at a specific concentration and for various time points.

• Co-staining (Optional): To determine subcellular localization, co-stain with organelle-specific dyes (e.g., MitoTracker for mitochondria, ER-Tracker for the endoplasmic reticulum, or DAPI for the nucleus).

• Washing: Wash the cells with PBS to remove any unbound dye.

• Imaging: Visualize the cells using fluorescence or confocal microscopy.

Visualizing Experimental and Cellular Processes

Experimental Workflow for Cytotoxicity and Biocompatibility Assessment

The following diagram illustrates a standard workflow for the comprehensive evaluation of a novel BODIPY derivative.

References

• 1. Cytotoxicity of Amino‐BODIPY Modulated via Conjugation with 2‐Phenyl‐3‐Hydroxy‐4(1H)‐Quinolinones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Design, Synthesis, and Biological Evaluation of BODIPY-Caged Resiquimod as a Dual-Acting Phototherapeutic - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: Bodipy-TS Staining for Live Cell Thiol Detection

Introduction

Bodipy-TS, also known as Thiol-green 2, is a highly sensitive and specific fluorescent probe designed for the detection and quantification of thiols in living cells.[1] Thiols, such as glutathione (GSH), are critical for maintaining cellular redox homeostasis, and their dysregulation is associated with numerous pathological conditions. Bodipy-TS offers a robust method for researchers, scientists, and drug development professionals to monitor intracellular thiol levels with high spatial and temporal resolution. This "turn-on" probe is essentially non-fluorescent in its native state and exhibits a significant increase in fluorescence upon reaction with thiols, providing a high signal-to-noise ratio.[1]

Principle of Detection

The mechanism of Bodipy-TS relies on a specific chemical reaction between its thiosulfonate group and the sulfhydryl group (-SH) of a thiol-containing molecule (R-SH). In its native state, the Bodipy-TS molecule's fluorescence is quenched. Upon reaction with a thiol, a disulfide bond is formed, leading to a structural change that releases the quenching effect and results in a bright green fluorescence.[1] This direct and rapid reaction allows for the real-time monitoring of thiol dynamics within the cellular environment.

Key Features of Bodipy-TS

• High Specificity: The thiosulfonate scaffold reacts selectively with thiol groups.[1]

• "Turn-On" Fluorescence: Exhibits low background fluorescence and a significant increase in signal upon binding to thiols, ensuring a high signal-to-noise ratio.

• Live-Cell Compatibility: Demonstrates low cytotoxicity, making it suitable for imaging in living cells.[1]

• Rapid Reaction: The reaction with thiols is fast, enabling the detection of dynamic changes in thiol concentrations.

• Photostability: Like other BODIPY dyes, it offers good photostability, allowing for longer imaging experiments.

Applications in Research and Drug Development

• Oxidative Stress Studies: Monitoring the depletion of glutathione and other thiols as an indicator of oxidative stress.

• Drug Discovery: Screening compounds that modulate cellular redox states by affecting thiol levels.

• Disease Research: Investigating the role of thiol dysregulation in diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases.

• Cell Health and Viability Assays: Assessing cellular health based on the maintenance of a reducing intracellular environment.

Quantitative Data Summary

While specific quantitative data for Bodipy-TS in various cell lines is not extensively documented in readily available literature, the following table provides representative data for thiol-reactive fluorescent probes to guide experimental design. Researchers should perform their own calibrations to obtain precise quantitative results.

Parameter	Bodipy-TS (Thiol-green 2)	Representative Thiol Probes	Application Context
Excitation Wavelength (nm)	~490 - 510	485 - 510	Fluorescence Microscopy, Flow Cytometry
Emission Wavelength (nm)	~515 - 525	515 - 535	Fluorescence Microscopy, Flow Cytometry
Typical Working Concentration	1 - 10 µM (recommended)	1 - 25 µM	Live Cell Imaging
Incubation Time	15 - 60 minutes	10 - 60 minutes	Live Cell Imaging
Fluorescence Enhancement	>200-fold (in solution)	>100-fold	Upon reaction with thiols
Detection Limit (in solution)	Not specified	10 nM - 0.2 µM	In vitro thiol quantification

Experimental Protocol: Bodipy-TS Staining in Live Adherent Cells

This protocol provides a general guideline for staining live adherent cells with Bodipy-TS. Optimization may be required for different cell types and experimental conditions.

Materials:

• Bodipy-TS (Thiol-green 2)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Live-cell imaging medium (e.g., phenol red-free DMEM or HBSS)

• Adherent cells cultured on glass-bottom dishes or coverslips

• Phosphate-Buffered Saline (PBS), pH 7.4

• Positive and negative controls (e.g., N-acetylcysteine as a thiol source, and a thiol-depleting agent like N-ethylmaleimide (NEM))

Procedure:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of Bodipy-TS in anhydrous DMSO. Store unused stock solution in small aliquots at -20°C, protected from light and moisture.

  • On the day of the experiment, dilute the Bodipy-TS stock solution in a live-cell imaging medium to the desired final working concentration (e.g., 1-10 µM). Vortex briefly to ensure complete mixing.

• Cell Preparation:

  • Culture adherent cells on a suitable imaging vessel (e.g., glass-bottom dish or chamber slide) until they reach the desired confluency (typically 60-80%).

  • For experimental treatments, treat the cells with the compounds of interest for the desired duration before staining. Include appropriate vehicle controls.

• Staining:

  • Aspirate the cell culture medium from the wells.

  • Wash the cells once with warm PBS.

  • Add the pre-warmed Bodipy-TS working solution to the cells, ensuring the entire cell monolayer is covered.

  • Incubate the cells for 15-60 minutes at 37°C in a humidified incubator, protected from light. The optimal incubation time should be determined empirically.

• Washing:

  • Aspirate the staining solution.

  • Wash the cells two to three times with warm live-cell imaging medium or PBS to remove any unbound probe.

• Imaging:

  • Add fresh, pre-warmed live-cell imaging medium to the cells.

  • Image the cells immediately using a fluorescence microscope equipped with appropriate filters for green fluorescence (e.g., excitation ~490 nm, emission ~515 nm).

  • Acquire images using consistent settings for all experimental conditions to allow for accurate comparison of fluorescence intensity.

• Data Analysis:

  • Quantify the fluorescence intensity of individual cells or regions of interest using image analysis software (e.g., ImageJ/Fiji).

  • Normalize the fluorescence intensity to a control group or a background region.

  • For quantitative measurements, a calibration curve can be generated using known concentrations of a standard thiol like glutathione.

Visualizations

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Bodipy-TS in Fixed Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bodipy-TS (Thiol-green 2) is a highly specific, "turn-on" fluorescent probe designed for the detection of free thiol groups in biological samples.[1] Its mechanism relies on a rapid and selective reaction between the thiosulfonate group of the probe and sulfhydryl groups of thiols, resulting in a significant increase in fluorescence intensity upon binding.[1] This property makes Bodipy-TS a valuable tool for quantifying and visualizing the distribution of thiols within cells. While primarily used in live-cell imaging, this guide provides a detailed protocol for the application of Bodipy-TS in fixed cells, enabling researchers to investigate the thiol status in preserved samples.

The use of Bodipy-TS in fixed cells requires careful consideration of the fixation process, as chemical fixatives like paraformaldehyde (PFA) can potentially alter protein conformation and the reactivity of cellular thiols. This protocol is based on established methods for fluorescent staining in fixed cells and provides a comprehensive workflow from cell preparation to data analysis, with specific recommendations for optimizing the use of Bodipy-TS.

Quantitative Data Summary

The following table summarizes key quantitative parameters for the use of Bodipy-TS and general BODIPY dyes in cellular imaging. It is important to note that optimal conditions may vary depending on the cell type, experimental conditions, and the specific research question.

Parameter	Bodipy-TS	General BODIPY Dyes (e.g., BODIPY 493/503)	Notes
Excitation Wavelength (Ex)	~490 nm[1]	~493 nm	Compatible with standard FITC/GFP filter sets.
Emission Wavelength (Em)	~515 nm[1]	~503 nm	Emits a green fluorescence.
Stock Solution Concentration	1-10 mM in DMSO	1-10 mM in DMSO	Store at -20°C or -80°C, protected from light.[1]
Working Concentration (Fixed Cells)	0.5 - 5 µM (recommended starting point)	0.5 - 5 µM	Optimization is crucial to maximize signal-to-noise ratio.
Incubation Time (Fixed Cells)	20 - 60 minutes (recommended starting point)	20 - 60 minutes	Longer incubation times may increase background fluorescence.
Fixative	2-4% Paraformaldehyde (PFA) in PBS	2-4% Paraformaldehyde (PFA) in PBS	The effect of fixation on thiol reactivity should be considered.
Fixation Time	10 - 20 minutes at room temperature	10 - 20 minutes at room temperature

Signaling Pathway and Experimental Workflow

Bodipy-TS "Turn-On" Mechanism

The fluorescence of Bodipy-TS is quenched in its native state. Upon reaction with a thiol-containing molecule (R-SH), the thiosulfonate group is cleaved, resulting in the formation of a highly fluorescent Bodipy-thiol adduct.

Caption: Reaction mechanism of Bodipy-TS with a cellular thiol.

Experimental Workflow for Staining Fixed Cells with Bodipy-TS

This diagram outlines the step-by-step process for preparing, staining, and imaging fixed cells with Bodipy-TS.

Caption: Experimental workflow for Bodipy-TS staining in fixed cells.

Experimental Protocols

Materials:

• Bodipy-TS (Thiol-green 2)

• Dimethyl sulfoxide (DMSO), anhydrous

• Phosphate-buffered saline (PBS), pH 7.4

• Paraformaldehyde (PFA)

• Coverslips and microscope slides

• Cell culture medium and supplements

• Adherent cells of interest

• Antifade mounting medium

• Fluorescence microscope with appropriate filter sets (e.g., FITC/GFP)

Protocol:

1. Preparation of Reagents:

• Bodipy-TS Stock Solution (10 mM): Dissolve an appropriate amount of Bodipy-TS in anhydrous DMSO to a final concentration of 10 mM. Aliquot into small volumes and store at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw cycles.

• 4% PFA Solution: Prepare a 4% (w/v) PFA solution in PBS. Warm the solution to 60°C and stir to dissolve. Cool to room temperature and adjust the pH to 7.4. Filter the solution before use. Handle PFA in a fume hood as it is toxic.

• Bodipy-TS Working Solution (0.5 - 5 µM): Immediately before use, dilute the Bodipy-TS stock solution in PBS to the desired final concentration. For initial experiments, a concentration of 1-2 µM is recommended.

2. Cell Culture and Fixation:

• Culture adherent cells on sterile coverslips in a petri dish or multi-well plate until they reach the desired confluency (typically 70-80%).

• Carefully aspirate the cell culture medium.

• Gently wash the cells twice with PBS.

• Fix the cells by adding the 4% PFA solution and incubating for 15 minutes at room temperature.

• Aspirate the PFA solution and wash the cells three times with PBS for 5 minutes each to remove any residual fixative.

3. Staining with Bodipy-TS:

• Add the freshly prepared Bodipy-TS working solution to the fixed cells, ensuring the coverslip is fully covered.

• Incubate for 20-60 minutes at room temperature, protected from light. The optimal incubation time should be determined empirically.

• Aspirate the Bodipy-TS working solution.

• Wash the cells three times with PBS for 5 minutes each to remove unbound probe and reduce background fluorescence.

4. Mounting and Imaging:

• Carefully remove the coverslip from the dish or well and gently blot the excess PBS from the edge of the coverslip using a kimwipe.

• Place a drop of antifade mounting medium onto a clean microscope slide.

• Invert the coverslip (cell-side down) onto the mounting medium.

• Seal the edges of the coverslip with nail polish to prevent drying.

• Image the cells using a fluorescence microscope equipped with a suitable filter set for green fluorescence (e.g., excitation ~490 nm, emission ~515 nm).

Important Considerations and Troubleshooting:

• Effect of Fixation: Aldehyde-based fixatives like PFA primarily cross-link primary amines but can also react with other nucleophilic groups. While many fluorescent staining protocols for fixed cells use PFA, it is crucial to be aware that this could potentially alter the availability of free thiol groups for detection by Bodipy-TS. For quantitative studies, it is advisable to perform control experiments, such as comparing the fluorescence intensity in fixed versus live cells (if feasible) or treating cells with a known thiol-blocking agent (e.g., N-ethylmaleimide, NEM) before fixation and staining to confirm the specificity of the signal.

• Optimization of Staining Conditions: The optimal concentration of Bodipy-TS and the incubation time may vary between different cell types and experimental setups. It is recommended to perform a titration of the probe concentration and a time-course experiment to determine the best conditions for your specific application.

• Background Fluorescence: Inadequate washing after fixation and staining can lead to high background fluorescence. Ensure thorough washing steps are performed. Additionally, some inherent autofluorescence from the cells or fixative may be present. Imaging a negative control (unstained fixed cells) is recommended to assess the level of background.

• Photostability: While BODIPY dyes are generally photostable, it is good practice to minimize the exposure of the stained samples to light to prevent photobleaching. Use an antifade mounting medium and limit the exposure time during imaging.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes: Bodipy-TS for Cellular Glutathione Detection

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glutathione (GSH) is the most abundant intracellular non-protein thiol, playing a pivotal role in maintaining cellular redox homeostasis, detoxification of xenobiotics, and regulating signaling pathways.[1][2] Dysregulation of GSH levels is implicated in numerous pathologies, including cancer, neurodegenerative diseases, and inflammatory conditions.[1][2] Bodipy-TS is a highly specific and sensitive fluorescent probe designed for the detection and quantification of GSH in living cells. Its "turn-on" fluorescence mechanism, low cytotoxicity, and high selectivity make it an invaluable tool for studying cellular processes involving glutathione.[3]

Bodipy-TS operates on a thiol-thiosulfonate reaction mechanism. In its native state, the probe is non-fluorescent. Upon reaction with the thiol group of GSH, the thiosulfonate group is cleaved, leading to a significant increase in fluorescence intensity. This direct and rapid reaction allows for real-time monitoring of GSH dynamics within the cellular environment.

Product Information

Spectral Properties

The key spectral properties of the Bodipy-TS probe are summarized in the table below.

Property	Value	Reference
Excitation Wavelength (λex)	~490 nm
Emission Wavelength (λem)	~515 nm
Stokes Shift	~25 nm	N/A
Quantum Yield (Φ) (in presence of GSH)	High (Specific value not consistently reported)	N/A

Physicochemical Properties

Property	Description	Reference
Solubility	Soluble in organic solvents such as DMSO	N/A
Cellular Permeability	Readily permeates live cell membranes
Cytotoxicity	Low cytotoxicity at working concentrations
Selectivity	High selectivity for glutathione over other biothiols like cysteine and homocysteine

Experimental Protocols

I. Preparation of Bodipy-TS Stock Solution

• Reconstitution: Prepare a stock solution of Bodipy-TS by dissolving the lyophilized powder in anhydrous dimethyl sulfoxide (DMSO) to a final concentration of 1-10 mM.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C, protected from light.

II. Live Cell Staining and Imaging of Intracellular Glutathione

This protocol is optimized for fluorescence microscopy.

• Cell Seeding: Seed cells in a suitable imaging vessel (e.g., glass-bottom dishes or chamber slides) and allow them to adhere and reach the desired confluency (typically 70-80%).

• Preparation of Staining Solution: On the day of the experiment, thaw an aliquot of the Bodipy-TS stock solution. Prepare a fresh working solution by diluting the stock solution in serum-free cell culture medium or a suitable buffer (e.g., PBS or HBSS) to a final concentration of 0.5-5 µM. The optimal concentration may vary depending on the cell type and experimental conditions and should be determined empirically.

• Cell Staining:

  • Remove the culture medium from the cells.

  • Wash the cells once with pre-warmed serum-free medium or buffer.

  • Add the Bodipy-TS working solution to the cells and incubate for 15-30 minutes at 37°C in a CO2 incubator, protected from light.

• Washing:

  • Remove the staining solution.

  • Wash the cells twice with pre-warmed serum-free medium or buffer to remove any unbound probe.

• Imaging:

  • Add fresh, pre-warmed imaging medium to the cells.

  • Image the cells using a fluorescence microscope equipped with standard FITC/GFP filter sets (Excitation: ~490 nm, Emission: ~515 nm).

  • Acquire images promptly as the fluorescence signal may change over time.

III. Monitoring Glutathione Depletion in an Oxidative Stress Model

This protocol describes how to use Bodipy-TS to visualize the depletion of intracellular GSH upon induction of oxidative stress.

• Cell Preparation and Staining: Follow steps 1-3 of the Live Cell Staining and Imaging protocol.

• Induction of Oxidative Stress:

  • After the initial incubation with Bodipy-TS, you can either image the baseline GSH levels first or directly proceed to induce oxidative stress.

  • To induce oxidative stress, replace the staining solution with a medium containing an oxidizing agent. A common agent is hydrogen peroxide (H₂O₂) at a final concentration of 100-500 µM. The optimal concentration and incubation time will depend on the cell line and should be determined experimentally. Another option is to use buthionine sulfoximine (BSO), an inhibitor of GSH synthesis.

  • Incubate the cells with the oxidizing agent for the desired period (e.g., 30-60 minutes).

• Imaging:

  • After the oxidative stress induction, wash the cells as described in step 4 of the Live Cell Staining protocol.

  • Image the cells using the same settings as the baseline measurement. A decrease in fluorescence intensity compared to the control (untreated) cells indicates a depletion of intracellular GSH.

Data Analysis

Quantitative analysis of fluorescence intensity can be performed using image analysis software such as ImageJ or CellProfiler. The mean fluorescence intensity per cell can be calculated to compare GSH levels between different experimental groups.

Visualizations

Reaction Mechanism of Bodipy-TS with Glutathione

Caption: Reaction of Bodipy-TS with GSH.

Experimental Workflow for Cellular GSH Detection

References

• 1. mdpi.com [mdpi.com]
• 2. Research Progress of Fluorescent Probes for Detection of Glutathione (GSH): Fluorophore, Photophysical Properties, Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Flow Cytometry Analysis of Lipid Peroxidation using a Ratiometric BODIPY Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid peroxidation is a critical process implicated in numerous cellular functions and pathologies, including the regulated cell death pathway known as ferroptosis. The accurate quantification of lipid peroxidation is essential for research in areas such as cancer biology, neurodegenerative diseases, and toxicology. This document provides detailed application notes and protocols for the use of a ratiometric fluorescent probe, exemplified by C11-BODIPY™ 581/591, for the analysis of lipid peroxidation by flow cytometry.

Note on "Bodipy-TS": The term "Bodipy-TS" is not a standard nomenclature for a commercially available fluorescent probe. The protocols and data presented herein are based on the widely used and well-characterized ratiometric lipid peroxidation sensor, C11-BODIPY™ 581/591 . Researchers using other ratiometric BODIPY-based probes for lipid peroxidation should adapt these protocols based on the specific characteristics of their chosen reagent.

The C11-BODIPY™ 581/591 probe is a lipophilic dye that readily incorporates into cellular membranes. In its native, reduced state, the probe exhibits red fluorescence. Upon oxidation by lipid radicals, the probe undergoes a conformational change that shifts its fluorescence emission to the green spectrum. This ratiometric shift allows for a quantitative assessment of lipid peroxidation that is internally controlled for factors such as probe concentration and cell size.

Principle of the Assay

The core principle of this assay is the ratiometric detection of lipid peroxidation. The C11-BODIPY™ 581/591 probe contains a polyunsaturated butadienyl moiety that is susceptible to oxidation.[1]

• Reduced State: In non-oxidative conditions within the cell membrane, the probe fluoresces with an emission maximum at approximately 591 nm (red).

• Oxidized State: In the presence of lipid peroxides and subsequent radical reactions, the butadienyl portion of the probe is oxidized. This oxidation leads to a shift in the fluorescence emission maximum to approximately 510 nm (green).

By measuring the fluorescence intensity in both the red and green channels using a flow cytometer, a ratio of green to red fluorescence can be calculated for each cell. An increase in this ratio is directly proportional to the level of lipid peroxidation.

Applications in Research and Drug Development

• Elucidating Cell Death Mechanisms: This assay is a key tool for studying ferroptosis, an iron-dependent form of regulated cell death characterized by the accumulation of lipid peroxides.

• Drug Discovery and Development:

  • Screening for compounds that induce or inhibit ferroptosis.

  • Assessing the pro-oxidant or antioxidant effects of drug candidates.

  • Evaluating the role of lipid peroxidation in drug-induced toxicity.

• Cancer Biology: Investigating the role of lipid peroxidation in cancer cell signaling, metabolism, and response to therapy.

• Neuroscience: Studying the involvement of oxidative stress and lipid peroxidation in neurodegenerative diseases.

• Immunology: Assessing lipid peroxidation in immune cells and its impact on their function.

Data Presentation

Quantitative data from flow cytometry analysis of lipid peroxidation can be presented in various formats for clear comparison. The following tables provide examples of expected results based on published studies.

Table 1: Ratiometric Analysis of Lipid Peroxidation in Cancer Cell Lines Treated with Ferroptosis Inducers

Cell Line	Treatment (Concentration, Time)	% of Cells with High Green Fluorescence (Oxidized BODIPY)	Fold Change in Green Mean Fluorescence Intensity (MFI)	Reference
HT-1080	Erastin (150 nM, 12 h)	~85%	Not Reported
HT-1080	RSL3 (300 nM, 2.5 h)	~91%	Not Reported
MCF-7	Abemaciclib (0.8 µM, 24 h)	Significant Increase	~2.5-fold
T-47D	Abemaciclib (0.8 µM, 24 h)	Significant Increase	~3-fold
HeLa	Sanguinarine (Variable, 24 h)	Dose-dependent increase	Up to ~4-fold

Table 2: Inhibition of Lipid Peroxidation by Antioxidants

Cell Line	Inducer	Inhibitor (Concentration)	% Reduction in Oxidized BODIPY Signal	Reference
HT-1080	RSL3 (300 nM)	Ferrostatin-1 (1 µM)	~43%
MCF-7	Abemaciclib (0.8 µM)	Ferrostatin-1 (5 µM)	Abolished increase
T-47D	Abemaciclib (0.8 µM)	Ferrostatin-1 (5 µM)	Abolished increase

Experimental Protocols

This section provides a detailed protocol for the detection of lipid peroxidation using C11-BODIPY™ 581/591 and flow cytometry.

Materials

• C11-BODIPY™ 581/591 (e.g., from Thermo Fisher Scientific, Cell Signaling Technology)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS), Ca2+/Mg2+-free

• Complete cell culture medium

• Ferroptosis inducer (e.g., RSL3, Erastin) - Positive Control

• Ferroptosis inhibitor (e.g., Ferrostatin-1, Liproxstatin-1) - Negative Control

• Trypsin-EDTA or other cell dissociation reagent

• Flow cytometry tubes

• Flow cytometer with 488 nm and preferably a yellow/orange laser (e.g., 561 nm)

Experimental Workflow Diagram

Caption: Experimental workflow for lipid peroxidation analysis.

Detailed Methodology

1. Reagent Preparation

• C11-BODIPY™ 581/591 Stock Solution (10 mM): Prepare a stock solution by dissolving the lyophilized powder in high-quality anhydrous DMSO. For example, dissolve 1 mg in approximately 198 µL of DMSO. Store the stock solution at -20°C, protected from light.

• Working Solution (1-5 µM): On the day of the experiment, dilute the stock solution in pre-warmed complete cell culture medium or PBS to the desired final concentration. The optimal concentration may vary between cell types and should be determined empirically.

2. Cell Seeding and Treatment

• Seed cells in a multi-well plate at a density that will ensure they are in the logarithmic growth phase at the time of the experiment.

• Allow cells to adhere overnight.

• Treat cells with your compounds of interest (e.g., drug candidates), positive controls (e.g., RSL3 at 100-500 nM, Erastin at 1-10 µM), and negative controls (e.g., co-treatment with Ferrostatin-1 at 1-5 µM) for the desired duration. Include a vehicle-only control (e.g., DMSO).

3. Staining with C11-BODIPY™ 581/591

• Thirty minutes before the end of your treatment period, add the C11-BODIPY™ 581/591 working solution to each well.

• Incubate the cells for 30 minutes at 37°C, protected from light.

4. Cell Harvesting and Preparation for Flow Cytometry

• Aspirate the medium containing the staining solution.

• Wash the cells twice with ice-cold PBS.

• For adherent cells, detach them using a gentle cell dissociation reagent like Trypsin-EDTA.

• Neutralize the trypsin with complete medium and transfer the cell suspension to flow cytometry tubes.

• Centrifuge the cells at 300-400 x g for 5 minutes at 4°C.

• Discard the supernatant and resuspend the cell pellet in 300-500 µL of ice-cold PBS.

• Filter the cell suspension through a 40 µm cell strainer to remove clumps.

• Keep the cells on ice and protected from light until analysis. Analyze within 30-60 minutes.

5. Flow Cytometry Acquisition and Analysis

• Instrument Setup:

  • Use a flow cytometer equipped with a blue laser (488 nm) for excitation of the oxidized form of the probe and, if available, a yellow-green laser (561 nm) for optimal excitation of the reduced form.

  • Collect the green fluorescence signal in a filter set typically used for FITC or GFP (e.g., 530/30 nm).

  • Collect the red fluorescence signal in a filter set typically used for PE or PE-Texas Red (e.g., 585/42 nm or similar).

• Gating Strategy:

  • Gate on the cell population of interest using Forward Scatter (FSC) and Side Scatter (SSC) to exclude debris.

  • Gate on single cells using FSC-A vs. FSC-H (or a similar doublet discrimination parameter).

  • If a viability dye is used, gate on the live cell population.

• Data Analysis:

  • For the gated live, single-cell population, create a dot plot of green fluorescence vs. red fluorescence.

  • Quantify the shift in fluorescence from red to green. This can be done by:

    • Determining the percentage of cells that have shifted into the "high green" gate.

    • Calculating the ratio of the Mean Fluorescence Intensity (MFI) of the green channel to the MFI of the red channel.

  • Present the data as histograms showing the fluorescence intensity in the green channel for different treatment groups.

Signaling Pathway

The measurement of lipid peroxidation using C11-BODIPY™ 581/591 is particularly relevant for studying ferroptosis. The diagram below illustrates the central role of lipid peroxidation in this pathway.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Bodipy-TS Imaging of Thiols in Mitochondria

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Bodipy-TS for the fluorescent imaging and quantification of thiols within the mitochondria of living cells. This document includes detailed experimental protocols, data presentation guidelines, and visual representations of relevant biological pathways and experimental workflows.

Introduction

Mitochondrial thiols, particularly glutathione (GSH), are critical regulators of cellular redox homeostasis, playing a pivotal role in antioxidant defense, cell signaling, and apoptosis. Aberrant mitochondrial thiol levels are implicated in a range of pathologies, including neurodegenerative diseases, cardiovascular disorders, and cancer. Bodipy-TS (Thiol-Green 2) is a highly sensitive and specific fluorescent probe for detecting and quantifying thiols. Its "turn-on" fluorescence mechanism, fast response time, and low cytotoxicity make it an excellent tool for real-time imaging in live cells.[1] This document outlines the methodology for using Bodipy-TS to visualize and measure thiol concentrations specifically within mitochondria, a key subcellular compartment for redox signaling.

Data Presentation

The fluorescence intensity of Bodipy-TS exhibits a linear relationship with thiol concentration. Below is a representative table illustrating the expected fluorescence response of Bodipy-TS to varying concentrations of glutathione (GSH), the most abundant cellular thiol.

Table 1: Representative Fluorescence Response of Bodipy-TS to Glutathione (GSH) Concentration

GSH Concentration (µM)	Relative Fluorescence Intensity (a.u.)
0	10
10	150
20	300
30	450
40	600
50	750
60	900
70	1050
80	1200
90	1350
100	1500

Note: This table provides representative data based on the established linear "turn-on" response of Bodipy-based thiol probes. Actual fluorescence units are instrument-dependent.

Experimental Protocols

This section provides a detailed protocol for staining live cells with Bodipy-TS and a mitochondrial co-stain (MitoTracker Red CMXRos) to confirm the localization of thiol imaging to the mitochondria.

Materials

• Bodipy-TS (Thiol-Green 2)

• MitoTracker™ Red CMXRos

• Dimethyl sulfoxide (DMSO), anhydrous

• Phosphate-buffered saline (PBS), pH 7.4

• Complete cell culture medium

• Live cells of interest (e.g., HeLa, HepG2)

• Glass-bottom dishes or coverslips for imaging

• Fluorescence microscope with appropriate filter sets

Stock Solution Preparation

• Bodipy-TS Stock Solution (1 mM): Dissolve 1 mg of Bodipy-TS in the appropriate volume of anhydrous DMSO to achieve a 1 mM concentration. Vortex briefly to ensure complete dissolution. Store at -20°C, protected from light and moisture.

• MitoTracker Red CMXRos Stock Solution (1 mM): Prepare a 1 mM stock solution in anhydrous DMSO. Store at -20°C, protected from light.

Experimental Workflow Diagram

References

• 1. medchemexpress.com [medchemexpress.com]

Application of BODIPY-TS Probes in the Investigation of Endoplasmic Reticulum Stress

For Researchers, Scientists, and Drug Development Professionals

Application Notes

The endoplasmic reticulum (ER) is a critical organelle responsible for protein synthesis, folding, and modification, as well as lipid biosynthesis and calcium homeostasis. Perturbations in ER function can lead to the accumulation of unfolded or misfolded proteins, a condition known as ER stress. To cope with this, cells activate a complex signaling network called the Unfolded Protein Response (UPR). Chronic or unresolved ER stress is implicated in a variety of diseases, including neurodegenerative disorders, diabetes, and cancer. The study of ER stress is therefore of paramount importance in both basic research and drug development.

Fluorescent probes based on the boron-dipyrromethene (BODIPY) core have emerged as powerful tools for visualizing and quantifying ER stress in living cells. While a single probe named "BODIPY-TS" is not prominently described in the literature, a variety of BODIPY derivatives have been developed to specifically target the ER and report on changes associated with ER stress. These probes offer high photostability, sharp emission spectra, and tunable fluorescence properties, making them ideal for high-resolution imaging and quantitative analysis.

This document provides a comprehensive overview of the application of BODIPY-based probes in studying ER stress, including their mechanisms of action, detailed experimental protocols, and quantitative data.

Mechanisms of Action of BODIPY-Based ER Stress Probes:

BODIPY probes for ER stress generally operate through one of the following mechanisms:

• Morphological Sensing: Some BODIPY probes, such as Tris-BODIPY-OH, specifically accumulate in the ER membrane, allowing for the visualization of morphological changes characteristic of ER stress, such as ER swelling and fragmentation.[1][2]

• Membrane Fluidity/Viscosity Sensing: ER stress can alter the lipid composition and organization of the ER membrane, leading to changes in its fluidity and viscosity. Ratiometric BODIPY probes, such as the BODIPY-Coumarin conjugate, are designed as "molecular rotors" whose fluorescence emission is sensitive to the viscosity of their microenvironment.[3][4][5] An increase in ER membrane viscosity, often observed during ER stress, restricts the intramolecular rotation of the probe, leading to a change in the ratio of two emission wavelengths.

• Polarity Sensing: The accumulation of unfolded proteins can alter the polarity of the ER lumen. Certain BODIPY derivatives are designed to exhibit solvatochromism, where their fluorescence emission spectrum shifts in response to changes in the polarity of the surrounding environment. This allows for the ratiometric imaging of ER polarity changes during stress.

Quantitative Data Summary

The following tables summarize key quantitative data for representative BODIPY-based probes used in ER stress studies.

Table 1: Photophysical Properties of Selected BODIPY Probes

Probe Name	Excitation Max (nm)	Emission Max (nm)	Solvent/Environment	Reference
Tris-BODIPY-OH	549	567	Methanol
ER-Tracker Green (BODIPY FL glibenclamide)	504	511	Aqueous Buffer
ER-Tracker Red (BODIPY TR glibenclamide)	587	615	Aqueous Buffer
BODIPY-Coumarin Conjugate	~488 (for BODIPY)	~510 (BODIPY), ~450 (Coumarin)	Varies with viscosity

Table 2: Reported Changes in ER Properties During Stress Measured with BODIPY Probes

Probe	ER Stress Inducer	Parameter Measured	Observed Change	Cell Type	Reference
Tris-BODIPY-OH	Tunicamycin	ER Morphology	Increased number of circular membrane structures	CCD18Co-htert
BODIPY-Coumarin Conjugate	Tunicamycin, Palmitic Acid	ER Membrane Fluidity	Reduced fluidity (increased viscosity)	HeLa
Nile Red/BODIPY-based probe	Tunicamycin	ER Viscosity	Increase from ~129.5 cP to 182.0 cP	Not specified
Nile Red/BODIPY-based probe	Tunicamycin	ER Polarity (dielectric constant, ε)	Increase from 18.5 to 21.1	Not specified

Signaling Pathways and Experimental Workflows

The Unfolded Protein Response (UPR) Signaling Pathway

ER stress triggers the UPR, which is mediated by three main sensor proteins located in the ER membrane: IRE1α (Inositol-requiring enzyme 1α), PERK (PKR-like ER kinase), and ATF6 (Activating transcription factor 6). The following diagram illustrates the core UPR signaling cascades. BODIPY-based probes can be used to visualize the downstream consequences of UPR activation, such as morphological changes and alterations in the biophysical properties of the ER.

Caption: The Unfolded Protein Response (UPR) signaling pathways.

General Experimental Workflow for Studying ER Stress with BODIPY Probes

The following diagram outlines a typical workflow for using BODIPY-based fluorescent probes to investigate ER stress in cultured cells.

Caption: General workflow for ER stress analysis using BODIPY probes.

Experimental Protocols

Protocol 1: Staining of Live Cells with ER-Tracker™ Red (BODIPY™ TR Glibenclamide) for ER Morphology Analysis

This protocol is adapted for the use of ER-Tracker™ Red, a commercially available BODIPY probe, to visualize ER morphology in live cells.

Materials:

• ER-Tracker™ Red (BODIPY™ TR Glibenclamide)

• Dimethyl sulfoxide (DMSO), anhydrous

• Live-cell imaging medium (e.g., phenol red-free DMEM)

• Phosphate-buffered saline (PBS)

• Cells cultured on glass-bottom dishes or chamber slides

• ER stress inducer (e.g., Tunicamycin, Thapsigargin)

Procedure:

• Reagent Preparation:

  • Prepare a 1 mM stock solution of ER-Tracker™ Red by dissolving the lyophilized powder in the appropriate volume of anhydrous DMSO.

  • Aliquot the stock solution and store at -20°C, protected from light and moisture.

• Cell Culture and Treatment:

  • Plate cells on glass-bottom dishes or chamber slides and culture until they reach the desired confluency (typically 50-70%).

  • Induce ER stress by treating the cells with the desired concentration of an ER stress inducer for the appropriate duration (e.g., 1 µg/mL Tunicamycin for 4-6 hours). Include an untreated control group.

• Staining:

  • Prepare a working solution of ER-Tracker™ Red by diluting the 1 mM stock solution to a final concentration of 100-500 nM in pre-warmed live-cell imaging medium.

  • Remove the culture medium from the cells and wash once with warm PBS.

  • Add the ER-Tracker™ Red working solution to the cells and incubate for 15-30 minutes at 37°C in a CO2 incubator.

• Imaging:

  • After incubation, remove the staining solution and replace it with fresh, pre-warmed live-cell imaging medium.

  • Image the cells immediately using a confocal microscope equipped with a TRITC/Rhodamine filter set (Excitation/Emission: ~587/615 nm).

  • Acquire images of both the control and treated cells to compare ER morphology.

Protocol 2: Ratiometric Imaging of ER Membrane Fluidity with a BODIPY-Coumarin Conjugate

This protocol provides a general framework for using a ratiometric BODIPY-Coumarin probe to measure changes in ER membrane fluidity.

Materials:

• BODIPY-Coumarin conjugate probe

• DMSO

• Live-cell imaging medium

• Cells cultured on glass-bottom dishes

• ER stress inducer

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the BODIPY-Coumarin probe in DMSO (e.g., 1 mM).

• Cell Culture and Treatment:

  • Culture cells on glass-bottom dishes to 50-70% confluency.

  • Treat cells with an ER stress inducer as described in Protocol 1.

• Staining:

  • Prepare a working solution of the probe in live-cell imaging medium (e.g., 1-5 µM).

  • Wash the cells with warm PBS and add the probe working solution.

  • Incubate for 30-60 minutes at 37°C.

• Ratiometric Imaging:

  • Wash the cells with fresh, pre-warmed imaging medium.

  • Image the cells using a confocal microscope capable of sequential or simultaneous dual-channel imaging.

  • Acquire images in two separate channels:

    • Channel 1 (Coumarin): Excitation ~405 nm, Emission ~430-470 nm.

    • Channel 2 (BODIPY): Excitation ~488 nm, Emission ~500-550 nm.

  • Generate a ratiometric image by dividing the intensity of the BODIPY channel by the intensity of the Coumarin channel on a pixel-by-pixel basis. An increase in this ratio typically indicates an increase in membrane viscosity.

Logical Relationship between ER Stress and BODIPY Probe Signal

The following diagram illustrates the logical connection between the induction of ER stress and the resulting changes in the fluorescence signal of different types of BODIPY probes.

Caption: ER stress effects and their detection by BODIPY probes.

References

• 1. Synthesis of a Water-Soluble BODIPY for Targeting and Assessing the Function of Endoplasmic Reticulum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. BODIPY-Coumarin Conjugate as an Endoplasmic Reticulum Membrane Fluidity Sensor and Its Application to ER Stress Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Bodipy-TS: Application Notes and Protocols for Thiol Detection in Primary Neuron Cultures

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of Bodipy-TS (also known as Thiol-green 2) in primary neuron cultures. Bodipy-TS is a fluorescent "turn-on" probe designed for the specific detection of thiols, such as glutathione (GSH), which play a critical role in the antioxidant defense mechanisms of neurons. This document outlines the mechanism of action, provides detailed experimental protocols, and summarizes key quantitative data for the successful application of this probe in neuroscience research.

Application Notes

Bodipy-TS is a valuable tool for investigating the role of thiols in neuronal health and disease. Thiols, particularly glutathione, are essential for mitigating oxidative stress, a key factor in neurodegenerative diseases.[1][2] This probe utilizes a thiosulfonate group as a recognition unit for thiols. In its native state, the probe exhibits low fluorescence. Upon reaction with a thiol, a "turn-on" fluorescence response is triggered, resulting in a significant increase in the emission signal.[3][4] This property makes Bodipy-TS highly suitable for live-cell imaging with a high signal-to-noise ratio.

The probe has an excitation maximum at approximately 490 nm and an emission maximum at around 515 nm, making it compatible with standard green fluorescence microscopy filter sets.[3] Its low toxicity profile makes it ideal for use in sensitive primary neuron cultures, allowing for real-time monitoring of thiol dynamics without inducing significant cellular stress. Applications for Bodipy-TS in primary neuron culture include the study of oxidative stress, neuroinflammation, drug screening for antioxidant effects, and investigating the role of thiol homeostasis in neuronal function and survival.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the use of Bodipy-TS in primary neuron cultures. It is important to note that the optimal working concentration and incubation time may vary depending on the specific primary neuron type, cell density, and experimental conditions. Therefore, empirical optimization is highly recommended.

Parameter	Recommended Range	Notes
Bodipy-TS Stock Solution	1-10 mM in DMSO	Prepare fresh or store in small aliquots at -20°C or -80°C, protected from light and moisture.
Working Concentration	1-10 µM	Start with a concentration in the lower end of the range (e.g., 2-5 µM) and optimize based on signal intensity and cell health. Higher concentrations may be necessary for shorter incubation times.
Incubation Time	15-60 minutes	The optimal time depends on the working concentration and the rate of probe uptake and reaction. Monitor the fluorescence signal over time to determine the optimal endpoint.
Incubation Temperature	37°C	Maintain physiological conditions during incubation to ensure cell viability and accurate measurement of thiol levels.
Excitation Wavelength	~490 nm	Compatible with standard FITC/GFP filter sets.
Emission Wavelength	~515 nm

Experimental Protocols

This section provides a detailed step-by-step protocol for staining primary neuron cultures with Bodipy-TS.

Materials

• Bodipy-TS probe

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Primary neuron culture grown on coverslips or in imaging plates

• Neurobasal medium or other appropriate culture medium

• Phosphate-Buffered Saline (PBS) or Hank's Balanced Salt Solution (HBSS)

• Fluorescence microscope with appropriate filter sets (e.g., FITC/GFP)

Protocol

• Preparation of Bodipy-TS Stock Solution:

  • Dissolve Bodipy-TS in anhydrous DMSO to prepare a 1-10 mM stock solution. For example, to make a 10 mM stock solution from a product with a molecular weight of 434.33 g/mol , dissolve 1 mg of Bodipy-TS in 230.2 µL of DMSO.

  • Vortex briefly to ensure complete dissolution.

  • Store the stock solution in small, single-use aliquots at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw cycles.

• Preparation of Bodipy-TS Working Solution:

  • On the day of the experiment, thaw an aliquot of the Bodipy-TS stock solution.

  • Dilute the stock solution in pre-warmed (37°C) serum-free culture medium or a suitable imaging buffer (e.g., HBSS) to the desired working concentration (e.g., 2-5 µM).

  • It is crucial to prepare the working solution fresh and use it promptly.

• Staining of Primary Neurons:

  • Remove the culture medium from the primary neurons.

  • Gently wash the cells once with pre-warmed PBS or HBSS to remove any residual medium.

  • Add the freshly prepared Bodipy-TS working solution to the cells, ensuring the entire surface is covered.

  • Incubate the cells at 37°C in a humidified incubator with 5% CO2 for 15-60 minutes. The optimal incubation time should be determined empirically.

• Washing and Imaging:

  • After incubation, remove the staining solution.

  • Gently wash the cells two to three times with pre-warmed PBS or imaging buffer to remove any unbound probe and reduce background fluorescence.

  • Add fresh, pre-warmed imaging buffer or culture medium to the cells.

  • The cells are now ready for imaging.

• Fluorescence Microscopy:

  • Image the stained neurons using a fluorescence microscope equipped with a suitable filter set for green fluorescence (Excitation: ~490 nm, Emission: ~515 nm).

  • Acquire images using appropriate exposure times to avoid phototoxicity and photobleaching.

  • For quantitative analysis, ensure that all imaging parameters (e.g., laser power, exposure time, gain) are kept consistent across all samples.

Visualizations

Caption: Experimental workflow for staining primary neurons with Bodipy-TS.

Caption: Simplified signaling pathway of Bodipy-TS activation.

References

• 1. Real-time thiol detection in iPSC-derived neuron cultures using SemKur-IM, a novel fluorescent dithio probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fluorescent Probes for Live Cell Thiol Detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fluorescent Probes for Live Cell Thiol Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Bodipy-TS Labeling of Cysteine Residues in Proteins

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction

BODIPY-TS (TS-Link™ BODIPY® Thiosulfate) is a thiol-reactive fluorescent probe designed for the specific labeling of cysteine residues in proteins. This water-soluble dye enables the formation of a reversible disulfide bond with the sulfhydryl group of a cysteine. The unique properties of the BODIPY fluorophore, including its high fluorescence quantum yield, sharp emission peak, and relative insensitivity to environmental polarity and pH, make it an excellent tool for a variety of applications in biological research and drug development.[1]

Principle of Reaction

BODIPY-TS reacts with the free sulfhydryl group (-SH) of a cysteine residue to form a disulfide bond (-S-S-). This reaction is highly selective for thiols at near-neutral pH. A key feature of this labeling chemistry is its reversibility. The disulfide linkage can be cleaved using standard reducing agents such as dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP), allowing for the removal of the fluorescent label if required for downstream applications.[2][3]

Applications

• Protein Structure and Function Studies: The specific attachment of a fluorescent probe to a cysteine residue allows for the investigation of protein conformation, dynamics, and interactions.

• Tracking Protein Localization and Trafficking: Labeled proteins can be visualized within live cells to study their subcellular localization and movement.

• In Vitro and In Vivo Imaging: The bright and stable fluorescence of BODIPY dyes is well-suited for various imaging modalities.

• Drug Discovery and Development: Labeled proteins can be used in binding assays and to study the mechanism of action of therapeutic agents.

• Proteomics: BODIPY-TS can be used for the fluorescent labeling of cysteine-containing proteins for detection and quantification in gels and blots.

Advantages of BODIPY-TS

• Specificity for Cysteine: Reacts selectively with thiol groups.

• Reversibility: The disulfide bond can be cleaved, allowing for label removal.

• Water Solubility: The reagent is soluble in aqueous buffers, simplifying the labeling procedure.

• Excellent Photophysical Properties: BODIPY dyes are known for their brightness, photostability, and narrow emission spectra.

Quantitative Data

Parameter	Typical Value/Range	Notes
Labeling Efficiency	70-90%	Highly dependent on protein and reaction conditions.
Dye-to-Protein Molar Ratio	10:1 to 20:1	Optimization is often required.
Stoichiometry	Typically 1:1 (dye:cysteine)	Can be influenced by the number of accessible cysteines.

Experimental Protocols

This protocol is a general guideline for the labeling of cysteine residues in proteins with BODIPY-TS. Optimization may be required for specific proteins and applications.

Materials

• Protein of interest with at least one accessible cysteine residue

• BODIPY-TS reagent

• Anhydrous Dimethylsulfoxide (DMSO)

• Reaction Buffer: 0.1 M phosphate buffer, pH 7.0-7.5

• Reducing agent (optional, for protein reduction): Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP)

• Quenching Reagent: L-cysteine or 2-mercaptoethanol

• Purification column (e.g., gel filtration or dialysis)

Procedure

• Protein Preparation:

  • Dissolve the protein in the Reaction Buffer to a final concentration of 1-10 mg/mL.

  • If the protein contains disulfide bonds that need to be reduced to expose cysteine residues, add a 10-fold molar excess of DTT or TCEP and incubate for 1 hour at room temperature.

  • Crucially, if DTT is used, it must be removed before adding the BODIPY-TS reagent , as it will compete for the dye. This can be achieved by dialysis or using a desalting column. TCEP does not need to be removed if using maleimide-based dyes, but its compatibility with thiosulfates should be confirmed; removal is recommended to avoid potential side reactions.[5]

• BODIPY-TS Stock Solution Preparation:

  • Dissolve the BODIPY-TS reagent in a small amount of anhydrous DMSO to prepare a 10 mM stock solution.

• Labeling Reaction:

  • Add the BODIPY-TS stock solution to the protein solution to achieve a final dye-to-protein molar ratio of 10:1 to 20:1.

  • Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C, protected from light. Gentle mixing during incubation is recommended.

• Quenching the Reaction:

  • Add a final concentration of 10 mM L-cysteine or 2-mercaptoethanol to the reaction mixture to quench any unreacted BODIPY-TS.

  • Incubate for 30 minutes at room temperature.

• Purification of the Labeled Protein:

  • Remove the unreacted dye and quenching reagent by gel filtration chromatography (e.g., Sephadex G-25) or dialysis.

• Determination of Labeling Efficiency (Degree of Labeling - DOL):

  • The DOL can be determined spectrophotometrically by measuring the absorbance of the labeled protein at 280 nm (for the protein) and the absorbance maximum of the BODIPY dye.

  • The following formula can be used: DOL = (A_dye / ε_dye) / (A_prot / ε_prot) Where:

    • A_dye is the absorbance of the dye at its maximum wavelength.

    • ε_dye is the molar extinction coefficient of the dye.

    • A_prot is the absorbance of the protein at 280 nm (corrected for the dye's absorbance at 280 nm).

    • ε_prot is the molar extinction coefficient of the protein.

Visualizations

Experimental Workflow for BODIPY-TS Labeling

Caption: Workflow for labeling protein cysteine residues with BODIPY-TS.

Reaction Mechanism of BODIPY-TS with Cysteine

Caption: Reversible reaction of BODIPY-TS with a protein cysteine residue.

References

• 1. BODIPY Dye Series—Section 1.4 | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. Thiol-Reactive Probes Excited with Visible Light—Section 2.2 | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. Thiol-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. Efficient Site-Specific Labeling of Proteins via Cysteines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thiol-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - US [thermofisher.com]

Application Notes and Protocols for Quantifying Intracellular Thiol Levels with Bodipy-TS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Intracellular thiols, such-as glutathione (GSH), cysteine (Cys), and homocysteine (Hcy), are crucial for maintaining cellular redox homeostasis, detoxification, and signaling.[1] Alterations in intracellular thiol levels are associated with various pathological conditions, including cancer, neurodegenerative diseases, and cardiovascular disorders. Bodipy-TS (Thiol-green 2) is a fluorescent probe designed for the specific and sensitive detection of intracellular thiols. This "turn-on" probe exhibits low basal fluorescence and displays a significant increase in fluorescence intensity upon reaction with thiols, making it an excellent tool for quantifying intracellular thiol levels in living cells.

Bodipy-TS features a thiosulfonate group that selectively reacts with the sulfhydryl group of thiols to form a disulfide bond. This reaction disrupts a photoinduced electron transfer (PET) quenching process, leading to a dramatic enhancement of the Bodipy fluorophore's fluorescence. The probe is characterized by an excitation maximum at approximately 490 nm and an emission maximum at around 515 nm.

These application notes provide a detailed protocol for the quantification of intracellular thiol levels using Bodipy-TS with fluorescence microscopy and flow cytometry.

Data Presentation

Table 1: Spectral Properties of Bodipy-TS

Property	Value
Excitation Wavelength (λex)	~490 nm
Emission Wavelength (λem)	~515 nm
Recommended Working Concentration	1-10 µM
Recommended Incubation Time	15-30 minutes

Table 2: Example Glutathione (GSH) Standard Curve Data

GSH Concentration (µM)	Mean Fluorescence Intensity (Arbitrary Units)
0	50
10	250
25	600
50	1200
100	2300
250	5500
500	10500
1000	18000

Experimental Protocols

Reagent Preparation

1.1. Bodipy-TS Stock Solution (10 mM)

• Allow the vial of Bodipy-TS to equilibrate to room temperature before opening.

• Dissolve the Bodipy-TS powder in high-quality, anhydrous dimethyl sulfoxide (DMSO) to a final concentration of 10 mM.

• Aliquot the stock solution into small volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C, protected from light.

1.2. Bodipy-TS Working Solution (1-10 µM)

• On the day of the experiment, dilute the 10 mM Bodipy-TS stock solution in a suitable buffer, such as pre-warmed serum-free cell culture medium or phosphate-buffered saline (PBS), to the desired final concentration (e.g., 5 µM).

• Note: The optimal concentration may vary depending on the cell type and experimental conditions and should be determined empirically.

1.3. Glutathione (GSH) Standards for Calibration Curve

• Prepare a 100 mM stock solution of reduced L-glutathione (GSH) in deionized water.

• Perform serial dilutions of the GSH stock solution in PBS to prepare a range of standards (e.g., 0, 10, 25, 50, 100, 250, 500, and 1000 µM).

• Prepare these standards fresh on the day of the experiment.

1.4. N-ethylmaleimide (NEM) Solution (for negative control)

• Prepare a 100 mM stock solution of N-ethylmaleimide (NEM) in DMSO. NEM is a thiol-scavenging agent.[2]

• Store the NEM stock solution at -20°C.

Experimental Workflow Diagram

Caption: Experimental workflow for quantifying intracellular thiols.

Protocol for Intracellular Thiol Quantification

3.1. Cell Preparation

• Seed cells in a suitable culture vessel (e.g., 96-well plate for microscopy or 6-well plate for flow cytometry) and allow them to adhere and reach the desired confluency (typically 70-80%).

• On the day of the experiment, remove the culture medium.

3.2. Negative Control (Thiol Depletion)

• For negative control wells, treat the cells with a final concentration of 100-500 µM NEM in serum-free medium for 30 minutes at 37°C to deplete intracellular thiols.[2]

• Wash the cells twice with warm PBS.

3.3. Bodipy-TS Staining

• Wash the cells (including the NEM-treated control cells) twice with warm PBS.

• Add the pre-warmed Bodipy-TS working solution to the cells.

• Incubate for 15-30 minutes at 37°C, protected from light.

• Remove the staining solution and wash the cells twice with warm PBS.

• Add fresh PBS or imaging buffer to the cells for analysis.

Data Acquisition

4.1. Fluorescence Microscopy

• Image the cells using a fluorescence microscope equipped with a filter set appropriate for Bodipy-TS (Excitation: ~490 nm, Emission: ~515 nm; a standard FITC filter set is generally suitable).

• Use consistent acquisition settings (e.g., exposure time, gain) for all samples, including the negative control and experimental groups.

• Capture images from multiple fields of view for each condition.

4.2. Flow Cytometry

• For adherent cells, detach them using trypsin-EDTA, then neutralize with complete medium. For suspension cells, proceed directly to the next step.

• Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant.

• Resuspend the cell pellet in cold PBS.

• Analyze the cells using a flow cytometer. Use a 488 nm laser for excitation and detect the emission in the FITC or equivalent channel (e.g., 525/50 nm bandpass filter).[3]

• Record the mean fluorescence intensity (MFI) for each sample.

Generation of a Glutathione (GSH) Standard Curve

• In a 96-well plate, add a fixed volume of the Bodipy-TS working solution to each well containing the prepared GSH standards (from step 1.3).

• Incubate for 15-30 minutes at room temperature, protected from light.

• Measure the fluorescence intensity of each standard using a plate reader with excitation at ~490 nm and emission at ~515 nm.

• Plot the mean fluorescence intensity against the corresponding GSH concentration to generate a standard curve.

Data Analysis and Quantification

• For Microscopy Data:

  • Use image analysis software (e.g., ImageJ/Fiji) to measure the mean fluorescence intensity of individual cells or regions of interest.

  • Subtract the background fluorescence (from an area with no cells).

  • Use the equation derived from the linear range of the GSH standard curve to convert the background-corrected mean fluorescence intensity into the intracellular thiol concentration (in µM).

• For Flow Cytometry Data:

  • Gate the cell population of interest based on forward and side scatter to exclude debris.

  • Determine the mean fluorescence intensity (MFI) of the Bodipy-TS positive cells for each sample.

  • Use the equation from the GSH standard curve to convert the MFI into the average intracellular thiol concentration.

Signaling Pathway and Probe Mechanism

Caption: Reaction mechanism of Bodipy-TS with intracellular thiols.

References

• 1. Fluorescent Probes and Mass Spectrometry-Based Methods to Quantify Thiols in Biological Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. miltenyibiotec.com [miltenyibiotec.com]

Technical Notes & Optimization

How to reduce background fluorescence with Bodipy-TS.

Welcome to the technical support center for Bodipy-TS. This guide provides troubleshooting information and answers to frequently asked questions to help you achieve optimal results and minimize background fluorescence in your experiments.

Troubleshooting Guide

This section addresses common issues encountered during the use of Bodipy-TS, with a focus on resolving high background fluorescence.

Question 1: Why am I observing high background fluorescence with Bodipy-TS?

High background fluorescence is a common issue that can obscure the specific signal from your target, leading to poor image quality and difficulty in interpreting results.[1] Several factors can contribute to this problem:

• Excessive Probe Concentration: Using too much Bodipy-TS can lead to non-specific binding and high background.[]

• Insufficient Washing: Failure to adequately wash away unbound probe will result in a generalized fluorescent signal across the sample.[][3]

• Cellular Autofluorescence: Many cell types naturally fluoresce, which can interfere with the signal from your probe.[4] Common sources of autofluorescence include NADH, flavins, and collagen.

• Hydrophobic Aggregation: Bodipy dyes can be hydrophobic and may form aggregates in aqueous solutions, leading to bright, non-specific blotches.

• Suboptimal Imaging Conditions: Incorrect microscope settings, such as high laser power or inappropriate filter selection, can exacerbate background noise.

Question 2: How can I optimize the Bodipy-TS concentration for my experiment?

Optimizing the probe concentration is a critical step to ensure a high signal-to-noise ratio. A concentration that is too high will increase background, while one that is too low will result in a weak signal.

Experimental Protocol: Titration of Bodipy-TS Concentration

• Cell Preparation: Plate your cells at the desired density and allow them to adhere or grow according to your experimental plan.

• Prepare a Range of Concentrations: Prepare a series of dilutions of Bodipy-TS in an appropriate buffer (e.g., PBS or phenol red-free medium). It is recommended to test concentrations below, at, and above the suggested starting concentration.

• Incubation: Remove the culture medium and incubate the cells with the different concentrations of Bodipy-TS for a fixed period (e.g., 15-30 minutes) at 37°C.

• Washing: Gently wash the cells 2-3 times with a buffered saline solution like PBS to remove any unbound probe.

• Imaging: Image the cells using a fluorescence microscope with the appropriate filter set for Bodipy-TS.

• Analysis: Compare the signal intensity and background fluorescence across the different concentrations to determine the optimal concentration that provides the brightest specific signal with the lowest background.

Table 1: Example of Bodipy-TS Concentration Optimization

Concentration (µM)	Signal Intensity (Arbitrary Units)	Background Intensity (Arbitrary Units)	Signal-to-Noise Ratio	Observations
0.1	150	50	3.0	Weak specific signal.
0.5	800	100	8.0	Good specific signal with low background.
1.0	1500	250	6.0	Bright signal, but background is increasing.
2.0	2000	700	2.9	Very bright signal, but high background obscures details.
5.0	2200	1800	1.2	Saturated signal with unacceptable background.

Note: The values in this table are for illustrative purposes. Optimal concentrations will vary depending on the cell type and experimental conditions.

Question 3: What is the recommended washing procedure to reduce background?

Thorough washing is crucial for removing unbound fluorescent probes.

Detailed Washing Protocol

• After incubation with Bodipy-TS, gently aspirate the staining solution from your cells.

• Add pre-warmed PBS or a clear buffered saline solution to the cells.

• Gently rock the plate or dish for 3-5 minutes.

• Aspirate the wash buffer.

• Repeat the washing step at least two more times for a total of three washes. For particularly problematic backgrounds, increasing the number and duration of washes can be beneficial.

• After the final wash, add fresh, pre-warmed imaging medium (such as phenol red-free medium) to your cells before imaging.

Question 4: How can I minimize cellular autofluorescence?

Autofluorescence is the natural fluorescence emitted by biological structures and can be a significant source of background noise.

• Use a Control Sample: Always prepare an unstained control sample to assess the level of autofluorescence in your cells.

• Choose the Right Fluorophore: If possible, select a fluorophore that has excitation and emission spectra that do not overlap with the autofluorescence spectrum of your sample. For example, if your sample has strong green autofluorescence, using a red or far-red dye may be advantageous.

• Spectral Unmixing: If your imaging system has this capability, you can capture the emission spectrum of the autofluorescence from your control sample and use software to subtract it from your stained sample images.

• Photobleaching: Before adding Bodipy-TS, you can intentionally photobleach the autofluorescence by exposing the sample to high-intensity light.

• Use Phenol Red-Free Medium: Standard cell culture medium containing phenol red can be highly fluorescent. Switch to a phenol red-free medium or a clear buffered saline solution for imaging.

Frequently Asked Questions (FAQs)

Question 1: What is the mechanism of action for Bodipy-TS?

Bodipy-TS is a "turn-on" fluorescent probe designed for the detection of thiols. While some Bodipy-based probes are designed for hydrogen sulfide (H2S), Bodipy-TS specifically utilizes a thiosulfonate group as the recognition unit for thiols. The probe is initially non-fluorescent. In the presence of thiols, a chemical reaction occurs that cleaves the thiosulfonate group, releasing the highly fluorescent Bodipy core.

Caption: Activation mechanism of the Bodipy-TS fluorescent probe.

Question 2: What are the optimal excitation and emission wavelengths for Bodipy-TS?

The spectral properties of Bodipy dyes can be tuned by modifying their chemical structure. For Bodipy-TS (also known as Thiol-green 2), the approximate excitation and emission maxima are in the green part of the spectrum.

Table 2: Spectral Properties of Bodipy-TS

Property	Wavelength (nm)
Excitation Maximum (Ex)	~490 nm
Emission Maximum (Em)	~515 nm

Note: Always consult the manufacturer's specifications for the exact spectral properties of your specific lot of Bodipy-TS.

Question 3: How should I prepare and store Bodipy-TS stock solutions?

Proper preparation and storage are essential for maintaining the stability and performance of the probe.

Protocol for Stock Solution Preparation and Storage

• Dissolving the Probe: Bodipy dyes are often hydrophobic and should be dissolved in a high-quality, anhydrous organic solvent such as dimethyl sulfoxide (DMSO) or ethanol to create a concentrated stock solution (e.g., 1-10 mM).

• Storage: Store the stock solution at -20°C or -80°C, protected from light. It is recommended to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Working Solution: On the day of the experiment, dilute the stock solution to the final working concentration in your desired aqueous buffer immediately before use. To avoid precipitation, vigorously shake or vortex the diluted solution before applying it to your sample.

Workflow for Reducing Background Fluorescence

The following diagram outlines a systematic approach to troubleshooting and minimizing background fluorescence when using Bodipy-TS.

Caption: A systematic workflow for troubleshooting high background fluorescence.

References

• 1. benchchem.com [benchchem.com]
• 3. Background in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. microscopyfocus.com [microscopyfocus.com]

Bodipy-TS photobleaching and how to prevent it.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to Bodipy-TS photobleaching during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Bodipy-TS and what are its spectral properties?

Bodipy-TS, also known as Thiol-green 2, is a fluorescent probe that is highly specific for thiols. It operates through a "turn-on" mechanism, where its fluorescence intensity increases upon reaction with thiol groups. This makes it a valuable tool for detecting and quantifying thiols in various biological samples. Bodipy-TS has an excitation maximum of approximately 490 nm and an emission maximum of around 515 nm.[1]

Q2: What is photobleaching and why is it a concern when using Bodipy-TS?

Photobleaching is the irreversible photochemical destruction of a fluorophore, leading to a permanent loss of its ability to fluoresce. When a fluorescent molecule like Bodipy-TS is exposed to excitation light, it can undergo chemical reactions, often involving reactive oxygen species, that render it non-fluorescent. This is a significant concern in fluorescence microscopy as it can lead to a diminished signal over time, affecting the quality and quantitative accuracy of the images.[]

Q3: How photostable is Bodipy-TS compared to other dyes?

Troubleshooting Guide: Bodipy-TS Photobleaching

This guide provides solutions to common issues encountered during fluorescence imaging with Bodipy-TS.

Problem	Potential Cause	Recommended Solution
Rapid signal loss during imaging	Excessive excitation light intensity.	Reduce the power of the laser or the intensity of the lamp used for excitation. Use the lowest light intensity that provides a detectable signal.
Prolonged exposure times.	Decrease the camera exposure time. For time-lapse imaging, increase the interval between acquisitions.
High concentration of molecular oxygen.	Use a commercial antifade mounting medium containing oxygen scavengers. For live-cell imaging, consider using an oxygen-depleted imaging medium or an enzymatic oxygen scavenging system.
Weak initial signal	Low probe concentration.	Optimize the concentration of Bodipy-TS. Start with the manufacturer's recommended concentration and perform a titration to find the optimal signal-to-noise ratio.
Inefficient labeling.	Ensure that the experimental conditions (e.g., pH, incubation time) are optimal for the reaction between Bodipy-TS and the target thiols.
Suboptimal imaging settings.	Check that the excitation and emission filters on the microscope are appropriate for the spectral properties of Bodipy-TS (Ex/Em: ~490/515 nm).
High background fluorescence	Non-specific binding of the probe.	Increase the number and duration of washing steps after staining to remove unbound probe.
Autofluorescence from the sample.	Image an unstained control sample to assess the level of autofluorescence. If significant, consider using spectral unmixing or imaging at longer wavelengths if possible.

Experimental Protocols

Protocol 1: General Staining Protocol for Fixed Cells with Bodipy-TS

• Cell Fixation: Fix cells with 4% paraformaldehyde in phosphate-buffered saline (PBS) for 15-20 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each to remove the fixative.

• Permeabilization (Optional): If targeting intracellular thiols, permeabilize the cells with 0.1-0.5% Triton X-100 in PBS for 10-15 minutes.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Blocking (Optional): To reduce non-specific binding, incubate the cells with a blocking buffer (e.g., 1% Bovine Serum Albumin in PBS) for 30 minutes.

• Bodipy-TS Staining: Prepare the Bodipy-TS working solution in a suitable buffer (e.g., PBS) at the desired concentration (typically in the low micromolar range). Incubate the cells with the staining solution for 30-60 minutes at room temperature, protected from light.

• Washing: Wash the cells three times with PBS for 5 minutes each to remove unbound probe.

• Mounting: Mount the coverslip onto a microscope slide using an antifade mounting medium.

• Imaging: Image the cells using a fluorescence microscope with appropriate filter sets for Bodipy-TS (Ex/Em: ~490/515 nm).

Protocol 2: Minimizing Photobleaching During Live-Cell Imaging with Bodipy-TS

• Cell Preparation: Culture cells in a suitable imaging dish or chamber.

• Staining: Incubate the live cells with Bodipy-TS at the optimized concentration in a phenol red-free medium. Protect from light during incubation.

• Washing: Gently wash the cells with fresh imaging medium to remove excess probe.

• Imaging Setup:

  • Use a microscope equipped with a sensitive camera (e.g., EMCCD or sCMOS) to allow for shorter exposure times.

  • Minimize the excitation light intensity to the lowest level that provides a usable signal.

  • Use neutral density filters to attenuate the excitation light.

  • Ensure the light path is correctly aligned to maximize signal collection.

• Image Acquisition:

  • Focus on the cells using transmitted light or a brief fluorescence exposure on a region of interest that will not be used for data collection.

  • Acquire images using the shortest possible exposure time.

  • For time-lapse experiments, use the longest possible interval between frames.

  • When not acquiring images, block the excitation light path using a shutter.

• Use of Antifade Reagents: If compatible with your experimental setup, consider adding a commercial live-cell antifade reagent to the imaging medium.

Visualizations

Caption: General mechanism of fluorophore photobleaching.

Caption: Recommended workflow to minimize Bodipy-TS photobleaching.

References

• 1. medchemexpress.com [medchemexpress.com]
• 3. Thiol-Reactive Probes Excited with Visible Light—Section 2.2 | Thermo Fisher Scientific - KR [thermofisher.com]

Bodipy-TS signal instability during time-lapse microscopy.

Welcome to the technical support center for Bodipy-TS signal instability during time-lapse microscopy. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during live-cell imaging experiments with Bodipy-TS.

Frequently Asked Questions (FAQs)

Here we address common issues related to Bodipy-TS signal instability.

Q1: My Bodipy-TS signal is rapidly fading during my time-lapse experiment. What is causing this and how can I fix it?

A1: Rapid signal loss, or photobleaching, is a common issue in fluorescence microscopy. It occurs when the fluorophore is irreversibly damaged by the excitation light. Bodipy dyes are known for their relatively high photostability, but long-term imaging can still lead to significant signal decay.[][][]

Troubleshooting Steps:

• Reduce Excitation Light Intensity: Use the lowest possible laser power or illumination intensity that still provides a detectable signal. Neutral density filters can be used to attenuate the excitation light.[]

• Minimize Exposure Time: Decrease the camera exposure time to the minimum required for a good signal-to-noise ratio.

• Optimize Imaging Intervals: Increase the time between image acquisitions to reduce the cumulative exposure of the sample to light.

• Use Antifade Reagents: For fixed-cell imaging, mounting media containing antifade reagents can significantly reduce photobleaching. However, be aware that some antifade reagents, like those containing p-phenylenediamine (PPD), may not be compatible with Bodipy dyes.[4] It is crucial to test the compatibility of the antifade reagent with your specific Bodipy probe.

• Oxygen Scavenging Systems: In some cases, removing dissolved oxygen from the imaging medium can reduce photobleaching. This can be achieved using commercially available oxygen scavenging systems or by preparing specific buffer formulations.

Q2: I'm observing bright, punctate artifacts in my images that are not my structures of interest. What are these and how do I get rid of them?

A2: These bright puncta are likely aggregates of the Bodipy-TS dye. Bodipy dyes, being hydrophobic, have a tendency to aggregate in aqueous environments, leading to fluorescence quenching or the formation of these bright artifacts.

Troubleshooting Steps:

• Optimize Staining Concentration: Use the lowest effective concentration of Bodipy-TS. A typical starting range for live-cell staining is 0.1–2 µM. Titrate the concentration to find the optimal balance between signal and background/aggregation.

• Proper Dye Preparation: Ensure the Bodipy-TS stock solution, typically in DMSO or ethanol, is well-dissolved. When diluting into your aqueous imaging medium, vortex or mix vigorously immediately before adding it to your sample to minimize precipitation.

• Washing Steps: After staining, perform thorough washes with fresh, pre-warmed imaging medium or PBS to remove any unbound or aggregated dye.

• Solvent Control: Include a control where cells are treated with the same concentration of the solvent (e.g., DMSO) used to dissolve the Bodipy-TS to ensure the solvent itself is not causing cellular stress or artifacts.

Q3: My Bodipy-TS signal is weak and the background is high. How can I improve my signal-to-noise ratio?

A3: A low signal-to-noise ratio (SNR) can be caused by several factors including suboptimal dye concentration, high background fluorescence from the medium or cells, and improper imaging settings.

Troubleshooting Steps:

• Optimize Dye Concentration: As mentioned, titrate the Bodipy-TS concentration. Too low a concentration will result in a weak signal, while too high a concentration can lead to quenching and high background.

• Use Phenol Red-Free Medium: If imaging in cell culture medium, switch to a phenol red-free formulation, as phenol red is fluorescent and contributes to background.

• Thorough Washing: Ensure adequate washing after staining to remove excess dye.

• Optimize Microscope Settings: Adjust the gain and offset settings on your detector to maximize the signal from your sample while minimizing the background.

• Image Analysis: Use background subtraction algorithms during image analysis to computationally reduce the background.

Q4: The fluorescence intensity of my Bodipy-TS is fluctuating and not stable over time, even with minimal photobleaching. What could be the cause?

A4: Fluctuations in Bodipy-TS fluorescence can be due to its sensitivity to the local microenvironment. Changes in pH, polarity, and viscosity within the cell can all affect the quantum yield of the dye.

Troubleshooting Steps:

• Maintain Stable Environmental Conditions: Use a heated stage and a CO2-controlled environmental chamber on your microscope to maintain physiological conditions for your cells throughout the experiment.

• Buffer the Imaging Medium: Ensure your imaging medium is well-buffered to maintain a stable pH.

• Consider the Local Environment: Be aware that the fluorescence of some Bodipy derivatives is inherently sensitive to the polarity of their surroundings. This can be a feature to exploit for certain experimental questions but can also be a source of signal instability if not controlled for.

• Control for Cellular Health: Unhealthy or dying cells can exhibit changes in their internal environment that may affect Bodipy-TS fluorescence. Monitor cell health throughout the experiment using brightfield or DIC imaging.

Troubleshooting Guides

Guide 1: Optimizing Imaging Parameters to Minimize Photobleaching

This guide provides a systematic approach to setting up your microscope for time-lapse imaging with Bodipy-TS while minimizing photobleaching.

Experimental Protocol:

• Initial Setup:

  • Turn on the microscope, laser sources, and environmental chamber. Allow the system to stabilize for at least 30 minutes.

  • Place a control sample (e.g., unstained cells) on the microscope to set the initial focus and field of view using brightfield or DIC.

• Determine Minimum Laser Power:

  • Switch to your Bodipy-TS stained sample.

  • Start with the lowest possible laser power setting for the excitation wavelength of your Bodipy-TS.

  • Gradually increase the laser power until you can clearly distinguish your signal from the background. Note this laser power setting.

• Determine Minimum Exposure Time:

  • Using the minimum laser power determined in the previous step, start with a longer exposure time (e.g., 500 ms).

  • Gradually decrease the exposure time until you reach the point where the signal is just above the noise level of the detector.

• Set Time-Lapse Parameters:

  • Determine the desired temporal resolution for your experiment (i.e., how often you need to acquire an image).

  • Set the time interval between acquisitions to be as long as possible while still capturing the dynamics of the biological process you are studying.

• Acquisition:

  • Begin your time-lapse acquisition using the optimized settings.

  • Monitor the signal intensity over the first few time points to ensure it is stable and that photobleaching is minimized.

Guide 2: Preparing Live Cells for Bodipy-TS Staining and Imaging

This guide outlines a standard protocol for staining live cells with Bodipy-TS to achieve optimal signal and minimize artifacts.

Experimental Protocol:

• Cell Culture:

  • Plate your cells on glass-bottom dishes or coverslips suitable for microscopy.

  • Culture cells to a confluency of 70-80%. Overly confluent cells may exhibit altered physiology.

• Prepare Staining Solution:

  • Prepare a stock solution of Bodipy-TS in high-quality, anhydrous DMSO or ethanol. Store protected from light at -20°C.

  • On the day of the experiment, dilute the Bodipy-TS stock solution to the desired final concentration (e.g., 1 µM) in pre-warmed, serum-free, phenol red-free imaging medium. Vortex the solution immediately before use.

• Staining:

  • Remove the culture medium from the cells and gently wash once with pre-warmed PBS.

  • Add the Bodipy-TS staining solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.

• Washing:

  • Remove the staining solution and wash the cells 2-3 times with pre-warmed imaging medium to remove any unbound dye.

• Imaging:

  • Add fresh, pre-warmed imaging medium to the cells.

  • Place the sample on the microscope stage within the environmental chamber.

  • Allow the sample to equilibrate for a few minutes before starting your time-lapse acquisition.

Quantitative Data

Table 1: Fluorescence Quantum Yields of a Bodipy Derivative in Various Solvents

This table illustrates the sensitivity of Bodipy fluorescence to the solvent environment. Note that "Bodipy-TS" is a general term, and the specific photophysical properties can vary between different Bodipy derivatives. The data below is for a representative Bodipy dye.

Solvent	Refractive Index (η)	Fluorescence Quantum Yield (ΦF)
n-Hexane	1.375	0.19
Toluene	1.496	0.22
Acetonitrile	1.344	0.38
Methanol	1.329	0.35
DMSO	1.479	0.43
Data adapted from a study on a specific Bodipy derivative and may not be representative of all Bodipy-TS probes. The fluorescence quantum yield is a measure of the dye's brightness.

Visualizations

Caption: A troubleshooting workflow for addressing Bodipy-TS signal instability.

Caption: Key differences between photobleaching and dye aggregation.

References

• 4. bidc.ucsf.edu [bidc.ucsf.edu]

Avoiding Bodipy-TS aggregation and precipitation in aqueous buffer.

Welcome to the technical support center for Bodipy-TS. This guide provides troubleshooting advice and answers to frequently asked questions to help you overcome challenges with Bodipy-TS aggregation and precipitation in aqueous buffers during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Bodipy-TS and what is it used for?

Bodipy-TS (Thiol-green 2) is a fluorescent probe designed for the specific and rapid detection of thiols. It operates on a "turn-on" mechanism, meaning it exhibits low fluorescence in its native state and becomes highly fluorescent upon reaction with thiol groups. This property makes it a valuable tool for studying thiol-containing molecules and related biological processes. The excitation and emission maxima of the Bodipy-TS thiol adduct are approximately 490 nm and 515 nm, respectively.[1][2]

Q2: Why is my Bodipy-TS precipitating out of my aqueous buffer?

Bodipy dyes, including Bodipy-TS, are generally hydrophobic.[3] This inherent property leads to poor solubility in aqueous solutions and a tendency to aggregate, which can result in precipitation.[3] This issue is often observed when a concentrated stock solution of Bodipy-TS in an organic solvent is diluted into an aqueous buffer.

Q3: What is aggregation-caused quenching (ACQ) and how does it affect my results?

Aggregation-caused quenching is a common phenomenon with many fluorescent dyes, including Bodipy derivatives.[4] When the dye molecules clump together (aggregate) in aqueous environments, their fluorescence is often significantly reduced or "quenched." This can lead to a loss of signal, weak fluorescence, and inaccurate quantification in your experiments.

Troubleshooting Guide: Bodipy-TS Aggregation and Precipitation

This guide provides solutions to common problems encountered when using Bodipy-TS in aqueous buffers.

Problem	Potential Cause	Recommended Solution
Visible precipitate or cloudy solution after diluting Bodipy-TS stock into aqueous buffer.	1. Poor solubility: The hydrophobic nature of Bodipy-TS causes it to come out of solution when introduced to a purely aqueous environment. 2. High final concentration: The concentration of Bodipy-TS in the aqueous buffer may be too high, exceeding its solubility limit.	1. Use a co-solvent: Prepare the final working solution in a buffer containing a small percentage of an organic co-solvent like DMSO or ethanol. Typically, a final concentration of 1% DMSO is sufficient to maintain solubility without adversely affecting most biological systems. 2. Optimize dye concentration: Lower the final working concentration of Bodipy-TS. For most cell-based assays, a concentration range of 1-10 µM is recommended.
Weak or no fluorescent signal in my sample.	1. Aggregation-Caused Quenching (ACQ): Even if no visible precipitate is present, microscopic aggregates may be forming, leading to fluorescence quenching. 2. Incorrect filter sets: The excitation and emission wavelengths of your imaging system may not be optimal for Bodipy-TS.	1. Improve dissolution: When preparing the working solution, add the Bodipy-TS stock solution to the aqueous buffer while vortexing or vigorously mixing to promote rapid and uniform dispersion. 2. Consider surfactants: In some cases, the addition of a non-ionic surfactant, such as a low concentration of Triton X-100 or Pluronic F-127, can help to prevent aggregation. However, compatibility with your specific experimental system must be verified. 3. Verify instrument settings: Ensure you are using the appropriate filter sets for Bodipy-TS (Excitation: ~490 nm, Emission: ~515 nm).
Uneven or punctate staining in cells.	1. Dye aggregation: Small aggregates of Bodipy-TS can lead to non-specific, punctate staining patterns. 2. Incomplete dissolution of stock: If the initial stock solution is not fully dissolved, this can lead to uneven staining.	1. Fresh working solution: Always prepare the Bodipy-TS working solution fresh before each experiment. 2. Ensure complete dissolution of stock: Before preparing the working solution, ensure your Bodipy-TS stock in DMSO is fully dissolved. Gentle warming to 37°C and brief ultrasonication can aid in dissolution. 3. Filter the working solution: If aggregation persists, consider filtering the final working solution through a 0.2 µm syringe filter before applying it to your sample.
High background fluorescence.	1. Excessive dye concentration: Using too high a concentration of Bodipy-TS can lead to high background signal. 2. Insufficient washing: Residual, unbound Bodipy-TS in the sample can contribute to background fluorescence.	1. Titrate Bodipy-TS concentration: Perform a concentration titration to find the optimal balance between signal and background for your specific application. 2. Thorough washing: Increase the number and duration of washing steps with your assay buffer (e.g., PBS) after incubation with Bodipy-TS to remove any unbound probe.

Experimental Protocols

Protocol 1: Preparation of Bodipy-TS Stock and Working Solutions

This protocol describes the proper preparation of Bodipy-TS solutions to minimize aggregation.

Materials:

• Bodipy-TS solid

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Aqueous buffer (e.g., Phosphate Buffered Saline - PBS, pH 7.4)

Procedure:

• Stock Solution Preparation (10 mM):

  • Allow the vial of solid Bodipy-TS to equilibrate to room temperature before opening to prevent moisture condensation.

  • Prepare a 10 mM stock solution by dissolving the appropriate amount of Bodipy-TS in anhydrous DMSO. For example, dissolve 1 mg of Bodipy-TS (MW: 434.33 g/mol ) in 230.2 µL of DMSO.

  • Ensure complete dissolution by vortexing. If necessary, briefly warm the solution to 37°C or sonicate.

  • Store the stock solution in small aliquots at -20°C or -80°C, protected from light and moisture. Avoid repeated freeze-thaw cycles.

• Working Solution Preparation (e.g., 5 µM in PBS with 0.1% DMSO):

  • Prepare the working solution immediately before use.

  • Determine the final volume of the working solution needed for your experiment.

  • Calculate the volume of the 10 mM Bodipy-TS stock solution required. For example, to make 1 mL of a 5 µM working solution, you will need 0.5 µL of the 10 mM stock.

  • Add the appropriate volume of the aqueous buffer (e.g., 999.5 µL of PBS) to a microcentrifuge tube.

  • While vigorously vortexing the buffer, add the calculated volume of the Bodipy-TS stock solution (0.5 µL). This rapid mixing is crucial to prevent immediate aggregation upon dilution.

  • The final DMSO concentration in this example is 0.05%. If solubility issues persist, the final DMSO concentration can be increased, but it is recommended to keep it below 1% for most cell-based experiments.

Protocol 2: General Staining Protocol for Live Cells

This protocol provides a general workflow for staining live cells with Bodipy-TS.

Materials:

• Live cells cultured in appropriate medium

• Bodipy-TS working solution (prepared as in Protocol 1)

• Washing buffer (e.g., PBS or Hank's Balanced Salt Solution - HBSS)

• Fluorescence microscope with appropriate filters

Procedure:

• Cell Preparation:

  • Culture cells to the desired confluency on a suitable imaging vessel (e.g., glass-bottom dish, chamber slide).

• Staining:

  • Remove the cell culture medium.

  • Wash the cells once with the washing buffer.

  • Add the freshly prepared Bodipy-TS working solution to the cells and incubate for 15-30 minutes at 37°C, protected from light. The optimal incubation time may need to be determined empirically.

• Washing:

  • Remove the staining solution.

  • Wash the cells 2-3 times with the washing buffer to remove any unbound probe and reduce background fluorescence.

• Imaging:

  • Add fresh washing buffer or imaging medium to the cells.

  • Image the cells immediately using a fluorescence microscope with the appropriate filter set for Bodipy-TS (Excitation: ~490 nm, Emission: ~515 nm).

Signaling Pathways and Workflows

Bodipy-TS Thiol Detection Mechanism

The following diagram illustrates the "turn-on" fluorescence mechanism of Bodipy-TS upon reaction with a thiol-containing molecule (R-SH).

Bodipy-TS reacts with thiols, leading to a fluorescent product.

General Experimental Workflow for Cellular Thiol Detection

This diagram outlines a typical workflow for using Bodipy-TS to detect thiols in a cellular context.

A typical workflow for cellular thiol detection using Bodipy-TS.

References

• 1. [PDF] A thiol-thiosulfonate reaction providing a novel strategy for turn-on thiol sensing. | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

BODIPY-TS Staining in Tissue Sections: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to performing BODIPY-TS staining in tissue sections. This resource offers detailed experimental protocols, troubleshooting guides, and frequently asked questions to ensure successful and reproducible results.

Experimental Protocol: BODIPY-TS Staining of Tissue Sections

This protocol outlines the key steps for staining both frozen and paraffin-embedded tissue sections with BODIPY-TS to detect thiols.

Materials:

• BODIPY-TS dye

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS)

• Paraformaldehyde (PFA) or Formalin

• Xylene (for paraffin-embedded sections)

• Ethanol series (100%, 95%, 70%, 50%) (for paraffin-embedded sections)

• Antigen retrieval solution (e.g., citrate buffer) (optional, for paraffin-embedded sections)

• Permeabilization buffer (e.g., PBS with 0.1-0.5% Triton X-100 or Saponin)

• Mounting medium with DAPI (optional)

• Coverslips

• Staining jars

• Incubation chamber

Protocol:

I. Reagent Preparation:

• BODIPY-TS Stock Solution (1-10 mM): Dissolve BODIPY-TS in high-quality, anhydrous DMSO. Store at -20°C or -80°C, protected from light and moisture.[1]

• BODIPY-TS Working Solution (1-10 µM): Immediately before use, dilute the stock solution in PBS to the desired final concentration. Vortex vigorously to ensure the dye is fully dissolved.[][3]

II. Tissue Section Preparation:

• For Frozen Sections:

  • Cut frozen tissue sections (5-10 µm) using a cryostat and mount them on slides.

  • Fix the sections with 4% PFA or formalin in PBS for 15-20 minutes at room temperature.[4][5]

  • Wash the slides three times with PBS for 5 minutes each.

• For Paraffin-Embedded Sections:

  • Deparaffinize the sections by immersing them in xylene (2-3 changes, 5-10 minutes each).

  • Rehydrate the sections through a graded ethanol series (e.g., 100%, 95%, 70%, 50% ethanol) for 3-5 minutes each, followed by a final wash in distilled water.

  • Antigen Retrieval (Optional): If necessary for co-staining with antibodies, perform antigen retrieval using a suitable method (e.g., heat-induced epitope retrieval in citrate buffer).

  • Wash the slides with PBS.

III. Staining Procedure:

• Permeabilization: Incubate the sections in a permeabilization buffer for 10-15 minutes at room temperature to improve dye penetration.

• Washing: Wash the slides twice with PBS for 5 minutes each.

• Staining: Apply the freshly prepared BODIPY-TS working solution to the tissue sections and incubate for 30-60 minutes at room temperature in a dark, humidified chamber.

• Washing: Wash the slides three times with PBS for 5-10 minutes each to remove unbound dye.

• Counterstaining (Optional): If desired, counterstain the nuclei with DAPI by including it in the mounting medium.

• Mounting: Mount the coverslips onto the slides using an appropriate mounting medium.

• Imaging: Visualize the stained sections using a fluorescence microscope with appropriate filter sets for BODIPY-TS (Excitation: ~490 nm; Emission: ~515 nm).

Experimental Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. mmpc.org [mmpc.org]
• 5. UC Davis - Immunohistochemistry BODIPY [protocols.io]

Technical Support Center: Bodipy-TS and Fluorescent Probe Interference

Welcome to the technical support center for Bodipy-TS. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and resolving potential interference issues when using Bodipy-TS in conjunction with other fluorescent probes.

Frequently Asked Questions (FAQs)

Q1: What is Bodipy-TS and what are its general fluorescent properties?

Bodipy-TS is a fluorescent dye belonging to the boron-dipyrromethene (BODIPY) family. These dyes are known for their unique photophysical properties, including high molar extinction coefficients, high fluorescence quantum yields, and narrow absorption and emission spectra.[1][] They are generally stable under physiological conditions and their fluorescence is relatively insensitive to pH and solvent polarity.[3][4] The specific spectral characteristics of Bodipy-TS will determine its optimal applications and potential for interference with other fluorophores.

Q2: What causes interference between Bodipy-TS and other fluorescent probes?

The primary cause of interference is spectral overlap , where the emission spectrum of one fluorophore (the donor, e.g., Bodipy-TS) overlaps with the excitation spectrum of another (the acceptor).[] This can lead to two main types of interference:

• Spectral Bleed-through (or Crosstalk): This occurs when the emission signal from Bodipy-TS is detected in the channel intended for another fluorophore, or vice-versa. This is a common issue in multicolor imaging experiments.

• Förster Resonance Energy Transfer (FRET): If the emission spectrum of Bodipy-TS significantly overlaps with the excitation spectrum of a second probe, and the two are in close proximity (typically <10 nm), non-radiative energy transfer can occur from Bodipy-TS to the other probe. This leads to quenching of the Bodipy-TS fluorescence and sensitized emission from the acceptor probe.

Other less common causes can include non-specific binding of one of the probes or alterations in the photophysical properties of the dyes due to interactions with the cellular environment or experimental conditions.

Q3: How can I minimize spectral bleed-through?

Minimizing spectral bleed-through is crucial for accurate multicolor imaging. Here are several strategies:

• Careful Fluorophore Selection: Choose fluorophores with the largest possible separation between their emission and excitation spectra.

• Optimal Filter Sets: Use narrow bandpass filters that are specifically designed for your chosen fluorophores to minimize the detection of off-target emissions.

• Sequential Imaging: If your imaging system allows, acquire images for each fluorophore sequentially rather than simultaneously. This completely eliminates bleed-through.

• Spectral Unmixing: For advanced microscopy systems, spectral imaging followed by linear unmixing algorithms can computationally separate overlapping emission spectra.

Q4: My Bodipy-TS signal is weaker than expected when I use it with another probe. What could be the cause?

A weaker than expected signal could be due to several factors:

• Fluorescence Quenching: As mentioned, FRET can cause quenching of the Bodipy-TS signal.

• Photobleaching: Bodipy dyes are generally photostable, but prolonged or high-intensity excitation can still lead to photobleaching. Minimize exposure time and excitation power.

• Environmental Effects: While Bodipy dyes are relatively insensitive to their environment, extreme pH or high solvent polarity can sometimes affect fluorescence.

• Dye Aggregation: At high concentrations, some Bodipy dyes can form non-fluorescent dimers or aggregates, leading to a decrease in the overall signal.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving interference issues.

Problem: Suspected Spectral Bleed-through

Symptoms:

• Signal from Bodipy-TS is visible in the detection channel of your second fluorophore when only Bodipy-TS is excited.

• Signal from your second fluorophore is visible in the Bodipy-TS detection channel when only the second fluorophore is excited.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for spectral bleed-through.

Problem: Unexpected Decrease in Bodipy-TS Fluorescence (Quenching)

Symptoms:

• The fluorescence intensity of Bodipy-TS is significantly lower in the presence of a second fluorescent probe compared to when it is used alone.

Troubleshooting Steps:

• Rule out Bleed-through: Follow the workflow above to ensure the signal decrease is not an artifact of improper channel separation.

• Perform a Quenching Control Experiment:

  • Prepare two samples: one stained only with Bodipy-TS and another co-stained with Bodipy-TS and the second probe.

  • Measure the fluorescence intensity of Bodipy-TS in both samples using a fluorometer or by quantifying image intensity. A significant decrease in the co-stained sample suggests quenching.

• Consider FRET: If the emission spectrum of Bodipy-TS overlaps with the excitation spectrum of the second probe, FRET is a likely cause. You can confirm this by observing sensitized emission from the acceptor probe when exciting the donor (Bodipy-TS).

• Investigate Environmental Effects: Ensure that the experimental buffer and conditions are consistent between your control and co-stained samples.

Quantitative Data: Spectral Properties of Common Fluorophores

The following table summarizes the approximate excitation and emission maxima of common Bodipy dyes and other frequently used fluorophores to help in assessing potential spectral overlap. Note that the exact wavelengths can vary depending on the specific derivative and the local environment.

Fluorophore Family	Example Probe	Excitation Max (nm)	Emission Max (nm)	Potential for Overlap with Bodipy-TS
Bodipy	Bodipy FL	~503	~512	High with green emitters (e.g., GFP)
Bodipy R6G	~528	~547	Moderate with yellow/orange emitters
Bodipy TMR	~543	~569	Moderate with orange/red emitters
Bodipy TR	~592	~618	Low with green/yellow emitters
Green Fluorescent Proteins	EGFP	~488	~507	High with Bodipy FL
Cyanine Dyes	Cy3	~550	~570	High with Bodipy TMR
Cy5	~649	~670	Low with most Bodipy dyes
Rhodamine Dyes	TRITC	~557	~576	High with Bodipy TMR
Alexa Fluor Dyes	Alexa Fluor 488	~495	~519	High with Bodipy FL
Alexa Fluor 555	~555	~565	High with Bodipy TMR
Alexa Fluor 647	~650	~668	Low with most Bodipy dyes

Data compiled from various sources.

Experimental Protocols

Protocol: Quantifying Spectral Bleed-through

Objective: To quantify the percentage of signal from one fluorophore that bleeds into the detection channel of another.

Materials:

• Your cells or sample of interest

• Bodipy-TS staining solution

• Staining solution for the second fluorescent probe

• Fluorescence microscope with appropriate filter sets for both probes

Methodology:

• Prepare three sets of samples:

  • Sample 1: Stained only with Bodipy-TS.

  • Sample 2: Stained only with the second fluorescent probe.

  • Sample 3: Co-stained with both Bodipy-TS and the second probe.

• Image Sample 1 (Bodipy-TS only):

  • Acquire an image using the Bodipy-TS excitation and emission filters (Channel 1).

  • Without changing the field of view, acquire an image using the second probe's excitation and emission filters (Channel 2).

• Image Sample 2 (Second Probe only):

  • Acquire an image using the second probe's excitation and emission filters (Channel 2).

  • Without changing the field of view, acquire an image using the Bodipy-TS excitation and emission filters (Channel 1).

• Image Sample 3 (Co-stained):

  • Acquire images in both channels.

• Image Analysis:

  • For Sample 1, measure the mean fluorescence intensity in a region of interest (ROI) in both Channel 1 (IBodipy_in_Ch1) and Channel 2 (IBodipy_in_Ch2).

  • For Sample 2, measure the mean fluorescence intensity in a similar ROI in both Channel 2 (IProbe2_in_Ch2) and Channel 1 (IProbe2_in_Ch1).

• Calculate Bleed-through Coefficients:

  • Bleed-through of Bodipy-TS into Channel 2 (%) = (IBodipy_in_Ch2 / IBodipy_in_Ch1) * 100

  • Bleed-through of Probe 2 into Channel 1 (%) = (IProbe2_in_Ch1 / IProbe2_in_Ch2) * 100

• Correction (Optional): If bleed-through is significant, you can use these coefficients to correct the images from your co-stained sample using image analysis software.

Experimental Workflow Diagram:

Caption: Workflow for quantifying spectral bleed-through.

Signaling Pathway and Interference Visualization

The following diagram illustrates the concept of spectral overlap leading to bleed-through and FRET.

Caption: Conceptual diagram of spectral overlap and interference.

References

• 1. Design, Spectral Characteristics, Photostability, and Possibilities for Practical Application of BODIPY FL-Labeled Thioterpenoid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. AAT Bioquest: The Spectra of BODIPY® Dyes [aatbioquest.blogspot.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Bodipy Fluorophores in Imaging

A Note on Nomenclature: The term "Bodipy-TS" does not correspond to a standardly named Bodipy derivative in scientific literature. This guide provides troubleshooting and optimization strategies applicable to the broad family of Bodipy dyes, which are widely used in fluorescence imaging.

Frequently Asked Questions (FAQs)

Q1: What are Bodipy dyes and why are they used in fluorescence imaging?

Bodipy (boron-dipyrromethene) dyes are a class of fluorescent probes known for their excellent photophysical properties.[1] They are widely used in cellular imaging due to their:

• High fluorescence quantum yield: They emit bright signals, which is crucial for effective imaging.[1][2][3]

• Strong extinction coefficients: They are efficient at absorbing light.[1]

• Remarkable photostability: They are resistant to photobleaching, allowing for longer imaging times.

• Narrow emission spectra: This minimizes signal overlap in multicolor imaging experiments.

• Environmental insensitivity: Their fluorescence is less affected by solvent polarity and pH compared to other dyes.

• Versatility: The Bodipy core can be easily modified to create probes for specific targets and applications.

Q2: What are the common applications of Bodipy dyes in research?

Bodipy dyes are versatile and have been adapted for numerous applications, including:

• Lipid droplet and membrane staining: Their lipophilic nature makes them excellent for visualizing lipids.

• Cell tracking: Their stability and low cytotoxicity are ideal for long-term tracking of cells.

• Sensing specific molecules and ions: Derivatives have been designed to detect nitric oxide, glutathione, peroxynitrite, and metal ions.

• Immunofluorescence: Bodipy-conjugated antibodies can be used to label specific proteins.

• Flow cytometry: For quantifying cellular properties.

Q3: What are the main causes of a low signal-to-noise ratio (SNR) in Bodipy imaging?

A low SNR, where the desired signal is difficult to distinguish from the background, can be caused by several factors:

• High background fluorescence: This can stem from unbound dye, nonspecific binding, or autofluorescence from the sample itself.

• Weak fluorescence signal: This may be due to insufficient dye concentration, short staining duration, or poor cell health.

• Photobleaching: High excitation intensity or long exposure times can lead to the degradation of the fluorophore.

• Suboptimal imaging parameters: Incorrect filter sets or imaging settings can result in poor signal detection.

Troubleshooting Guide

Issue 1: High Background Fluorescence

Q: My images have a high background, which is obscuring my signal. What can I do to reduce it?

A: High background can be tackled by identifying its source and optimizing your protocol.

1. Identify the Source of Background:

• Unstained Sample Control: Image a sample without any fluorescent dye to assess the level of endogenous autofluorescence.

• Secondary Antibody-Only Control (for immunofluorescence): This helps determine if the secondary antibody is binding non-specifically.

2. Reduce Autofluorescence:

• Fixation: Aldehyde fixatives like formaldehyde can increase autofluorescence. Consider using ice-cold methanol for fixation, which can reduce background. If using aldehydes, a quenching step with sodium borohydride may help.

• Spectral Separation: If your sample has strong autofluorescence in a particular spectrum (e.g., green), consider using a Bodipy derivative that emits in the red or far-red region.

• Imaging Media: Use a low-background imaging medium, like FluoroBrite DMEM, for live-cell imaging.

3. Minimize Nonspecific Binding:

• Optimize Dye Concentration: Using too high a concentration of the Bodipy dye is a common cause of high background. Titrate your dye to find the lowest concentration that still provides a good signal.

• Thorough Washing: Increase the number and duration of washing steps after staining to remove unbound dye.

• Blocking (for immunofluorescence): Use an appropriate blocking agent like bovine serum albumin (BSA) or non-fat dry milk to prevent nonspecific antibody binding.

4. Check Your Imaging Vessel:

• Plastic-bottom dishes can be highly fluorescent. Switch to glass-bottom dishes or coverslips for imaging.

Issue 2: Weak or No Signal

Q: I am seeing a very weak signal or no signal at all. How can I improve my signal intensity?

A: A weak signal can often be resolved by optimizing your staining and imaging conditions.

1. Optimize Staining Protocol:

• Dye Concentration and Incubation Time: Ensure you are using an optimal dye concentration and incubation time for your specific cell type and Bodipy derivative. Insufficient concentration or time will lead to a weak signal.

• Cell Health: Unhealthy or stressed cells may not take up the dye efficiently. Ensure your cells are healthy and not overly confluent.

• Fresh Dye Solution: Always use a freshly prepared dye solution, as the fluorescence of some dyes can diminish over time in solution.

2. Check Imaging Setup:

• Excitation and Emission Filters: Verify that you are using the correct filter sets for the specific Bodipy dye you are using.

• Exposure Time and Laser Power: Increase the exposure time or laser power, but be mindful of photobleaching. Find a balance that provides a good signal without damaging the sample.

3. Consider the Staining Order for Fixed Cells:

• For some applications, particularly lipid droplet staining, staining with Bodipy before fixation can yield a better signal, as some fixation methods can affect lipid structures.

Issue 3: Rapid Photobleaching

Q: My fluorescence signal fades very quickly during imaging. How can I prevent photobleaching?

A: While Bodipy dyes are generally photostable, intense or prolonged imaging can still cause photobleaching.

• Reduce Excitation Intensity: Use the lowest possible laser power that provides an adequate signal.

• Minimize Exposure Time: Use the shortest possible exposure time for image acquisition.

• Use an Anti-fade Mounting Medium: For fixed samples, use a commercially available anti-fade mounting medium to protect the dye from photobleaching.

• Stable Imaging Conditions: For live-cell imaging, maintain a stable temperature and CO2 environment to reduce cellular stress, which can impact fluorescence stability.

Quantitative Data Summary

Table 1: Photophysical Properties of Common Bodipy Derivatives

Bodipy Derivative	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Common Applications
BODIPY FL	~503	~512	~0.9	General labeling, immunofluorescence
BODIPY 493/503	~493	~503	High	Neutral lipid and lipid droplet staining
BODIPY 581/591 C11	~581	~591	-	Lipid peroxidation sensor
BODIPY TR	~588	~616	-	Red-fluorescent labeling
BODIPY 630/650	~625	~640	-	Far-red labeling

Note: Spectral properties can vary slightly depending on the local environment (e.g., solvent, conjugation to a molecule).

Table 2: Recommended Starting Concentrations for Bodipy Staining

Application	Bodipy Derivative	Recommended Working Concentration	Incubation Time
Lipid Droplet Staining (Live Cells)	BODIPY 493/503	0.5 - 2 µM	15 - 30 minutes
Lipid Droplet Staining (Fixed Cells)	BODIPY 493/503	0.5 - 5 µM	20 - 60 minutes
General Cell Staining	BODIPY FL	1 - 10 µM	15 - 30 minutes

Note: These are starting recommendations. The optimal concentration and time should be determined empirically for your specific experimental system.

Experimental Protocols

Protocol 1: Live-Cell Staining of Lipid Droplets with BODIPY 493/503

• Cell Preparation: Culture cells on glass-bottom dishes or coverslips to 70-80% confluency. Ensure cells are healthy before staining.

• Prepare Staining Solution: Prepare a 0.5 - 2 µM working solution of BODIPY 493/503 in a suitable buffer (e.g., PBS or HBSS) or serum-free medium.

• Staining: Remove the culture medium and wash the cells once with PBS. Add the staining solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.

• Washing: Gently wash the cells 2-3 times with PBS to remove unbound dye and reduce background interference.

• Imaging: Image the cells immediately in an appropriate imaging medium (e.g., FluoroBrite DMEM). Use a filter set appropriate for BODIPY 493/503 (excitation ~493 nm, emission ~503 nm).

Protocol 2: Fixed-Cell Staining of Lipid Droplets with BODIPY 493/503

• Cell Preparation: Culture cells on coverslips to the desired confluency.

• Fixation: Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature. Note: Methanol-based fixatives are generally not recommended as they can extract lipids.

• Washing: Wash the cells 2-3 times with PBS to remove the fixative.

• Staining: Add a 0.5 - 5 µM working solution of BODIPY 493/503 and incubate for 20-60 minutes in the dark at room temperature.

• Washing: Wash the cells 2-3 times with PBS to remove excess dye.

• Mounting and Imaging: Mount the coverslips onto a microscope slide using an anti-fade mounting medium. Image using appropriate filters.

Visualizations

Caption: General experimental workflow for Bodipy staining and imaging.

Caption: A decision tree for troubleshooting low signal-to-noise ratio.

Caption: Factors influencing the signal-to-noise ratio in fluorescence imaging.

References

• 1. mdpi.com [mdpi.com]
• 2. BODIPY | AAT Bioquest [aatbio.com]
• 3. Design, Spectral Characteristics, Photostability, and Possibilities for Practical Application of BODIPY FL-Labeled Thioterpenoid - PMC [pmc.ncbi.nlm.nih.gov]

Bodipy-TS artifacts and non-specific staining issues.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Bodipy-TS. Our aim is to help you overcome common artifacts and non-specific staining issues to achieve reliable and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Bodipy-TS and what is its primary application?

Bodipy-TS is a fluorescent probe designed for the detection of thiols in cellular environments. It operates on a "turn-on" mechanism, meaning its fluorescence intensity increases significantly upon reaction with thiol groups, such as those found in glutathione and cysteine residues of proteins. This property makes it a valuable tool for studying cellular redox states and thiol-dependent signaling pathways.

Q2: What are the common causes of high background fluorescence with Bodipy-TS?

High background fluorescence is a frequent issue that can obscure specific signals. The primary causes include:

• Excessive Dye Concentration: Using a concentration of Bodipy-TS that is too high can lead to non-specific binding and increased background.[]

• Insufficient Washing: Inadequate washing after staining fails to remove all unbound probe, resulting in a generalized fluorescent signal across the sample.[]

• Dye Aggregation: Bodipy dyes, being hydrophobic, have a tendency to aggregate in aqueous solutions, which can lead to fluorescent precipitates that adhere non-specifically to cells or surfaces.

• Autofluorescence: Some cell types or components of the culture medium may exhibit natural fluorescence at the same wavelengths used to excite Bodipy-TS.

Q3: How can I minimize non-specific staining when using Bodipy-TS?

Minimizing non-specific staining is crucial for obtaining clear and accurate localization of thiol-containing molecules. Here are some key strategies:

• Optimize Dye Concentration: Titrate the Bodipy-TS concentration to find the lowest effective concentration that provides a good signal-to-noise ratio.

• Thorough Washing: Increase the number and duration of washing steps after incubation with the probe to effectively remove unbound dye.[]

• Use of a Blocking Agent: In some applications, pre-incubation with a blocking agent may help to reduce non-specific binding sites.

• Proper Sample Preparation: Ensure cells are healthy and not overly confluent, as stressed or dying cells can exhibit altered membrane permeability and increased non-specific uptake of the dye.

Q4: What could be the reason for weak or no fluorescent signal?

A weak or absent signal can be due to several factors:

• Low Thiol Levels: The cells may have very low concentrations of accessible thiols.

• Incorrect Filter Sets: Ensure that the excitation and emission filters on the microscope are appropriate for the spectral properties of Bodipy-TS.

• Photobleaching: Excessive exposure to excitation light can lead to the degradation of the fluorophore.

• Quenching: High concentrations of the probe can lead to self-quenching, where the fluorescence of one molecule is absorbed by another.

Q5: Can Bodipy-TS react with molecules other than thiols?

While Bodipy-TS is designed to be thiol-specific, its reactive thiosulfonate group could potentially react with other highly nucleophilic species within the cell, although this is less common. It is important to include appropriate controls in your experiments to validate the specificity of the staining. The reactivity of the thiosulfonate group is primarily directed towards the highly nucleophilic thiolate anions.[2]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with Bodipy-TS and provides actionable solutions.

Issue 1: High Background Staining

Potential Cause	Recommended Solution
Dye concentration too high	Decrease the final concentration of Bodipy-TS in your staining solution. A typical starting range is 0.5-5 µM, but this should be optimized for your specific cell type and experimental conditions.[]
Inadequate washing	Increase the number of post-staining washes (e.g., from 2 to 4 times) and the duration of each wash (e.g., from 5 to 10 minutes) with an appropriate buffer like PBS.
Dye precipitation	Prepare the Bodipy-TS stock solution in a high-quality, anhydrous solvent like DMSO. When diluting to the final working concentration in an aqueous buffer, ensure rapid and thorough mixing to prevent aggregation. Pre-warming the buffer may also help.
Cellular autofluorescence	Image an unstained control sample to assess the level of autofluorescence. If significant, consider using spectral unmixing or imaging at a different wavelength if your experimental setup allows.

Issue 2: Non-specific Punctate Staining (Artifacts)

Potential Cause	Recommended Solution
Dye aggregates adhering to cells	Prepare fresh working solutions of Bodipy-TS for each experiment. Centrifuge or filter the working solution before use to remove any aggregates.
Probe accumulation in lipid droplets	While Bodipy-TS is designed to be thiol-reactive, the hydrophobic nature of the Bodipy core can sometimes lead to its accumulation in lipid-rich structures. Co-staining with a known lipid droplet marker can help to identify this artifact.
Cellular debris	Ensure that your cell culture is healthy and free of excessive cellular debris, which can non-specifically bind the probe.

Issue 3: Weak or Fading Signal

Potential Cause	Recommended Solution
Low probe concentration	Gradually increase the concentration of Bodipy-TS.
Short incubation time	Extend the incubation time to allow for sufficient reaction between the probe and cellular thiols. Optimization is key.
Photobleaching	Minimize the exposure of the sample to excitation light. Use a neutral density filter to reduce light intensity and keep exposure times as short as possible. The use of an anti-fade mounting medium can also be beneficial for fixed samples.
Fluorescence Quenching	Avoid excessively high concentrations of the probe, as this can lead to self-quenching.

Experimental Protocols

Below are general protocols for staining live and fixed cells with Bodipy-TS. Note that these are starting points, and optimization is highly recommended for each specific application.

Live Cell Staining Protocol

• Cell Preparation: Culture cells to the desired confluency on a suitable imaging dish or plate.

• Probe Preparation: Prepare a stock solution of Bodipy-TS in anhydrous DMSO. Immediately before use, dilute the stock solution to the desired final concentration (e.g., 1-5 µM) in a serum-free medium or an appropriate buffer (e.g., PBS).

• Staining: Remove the culture medium and wash the cells once with the serum-free medium or buffer. Add the Bodipy-TS working solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.

• Washing: Remove the staining solution and wash the cells 2-3 times with fresh medium or buffer.

• Imaging: Image the cells immediately using a fluorescence microscope with appropriate filter sets for Bodipy-TS.

Fixed Cell Staining Protocol

• Cell Preparation and Fixation: Culture cells on coverslips. Fix the cells with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.

• Washing: Wash the cells 2-3 times with PBS to remove the fixative.

• Permeabilization (Optional): If targeting intracellular thiols, permeabilize the cells with a detergent such as 0.1% Triton X-100 in PBS for 10 minutes.

• Probe Preparation: Prepare the Bodipy-TS working solution as described for live-cell staining.

• Staining: Incubate the fixed cells with the Bodipy-TS working solution for 30-60 minutes at room temperature, protected from light.

• Washing: Wash the cells 3-4 times with PBS.

• Mounting and Imaging: Mount the coverslips onto microscope slides using an appropriate mounting medium. Image using a fluorescence microscope.

Visualizations

Bodipy-TS Staining Workflow

Caption: General experimental workflow for Bodipy-TS staining.

Troubleshooting Logic for High Background

Caption: Troubleshooting flowchart for high background staining.

Bodipy-TS "Turn-On" Mechanism

Caption: Simplified diagram of the "turn-on" fluorescence mechanism.

References

• 2. Anticancer Agents Derived from Cyclic Thiosulfonates: Structure-Reactivity and Structure-Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Bodipy-TS vs. Monochlorobimane for Glutathione Detection

For Researchers, Scientists, and Drug Development Professionals

The accurate detection and quantification of glutathione (GSH), the most abundant intracellular thiol, is critical for understanding cellular redox homeostasis, detoxification processes, and the progression of numerous diseases. Two fluorescent probes, Bodipy-TS and monochlorobimane, are commonly employed for this purpose. This guide provides an objective, data-driven comparison of their performance, complete with experimental protocols and visualizations to aid researchers in selecting the optimal probe for their specific needs.

Mechanism of Action: A Tale of Two Chemistries

The fundamental difference between Bodipy-TS and monochlorobimane lies in their reaction mechanisms with glutathione, which dictates their specificity and mode of detection.

Monochlorobimane (MCB) is a cell-permeable probe that becomes fluorescent upon reaction with GSH. This reaction is catalyzed by the enzyme Glutathione S-transferase (GST), which is ubiquitously present in cells. The non-fluorescent MCB reacts with the thiol group of GSH to form a highly fluorescent GSH-bimane adduct.[1][2]

Bodipy-TS , on the other hand, operates on a more complex and specific dual-response mechanism. This probe is designed to differentiate GSH from other biological thiols like cysteine (Cys) and homocysteine (Hcy). The process involves two key steps:

• Thiol-induced disulfide cleavage: The thiol group of GSH, Cys, or Hcy attacks the disulfide bond in the Bodipy-TS molecule.

• Intramolecular cyclization and displacement: Following the initial cleavage, a subsequent intramolecular reaction occurs. Due to the unique structure of GSH, its reaction with Bodipy-TS results in a distinct fluorescent product compared to the products formed with Cys and Hcy. This allows for the ratiometric detection of GSH.[3][4]

Performance Characteristics: A Quantitative Comparison

The choice of a fluorescent probe is heavily influenced by its performance metrics. The following table summarizes the key quantitative data for Bodipy-TS and monochlorobimane based on available literature.

Feature	Bodipy-TS	Monochlorobimane
Limit of Detection (LOD)	8.5 x 10⁻⁷ M	Not explicitly stated in the provided results, but implied to be in the micromolar range for cellular assays.
Specificity	High selectivity for GSH over cysteine and homocysteine due to its dual-response mechanism.	Generally considered specific for GSH due to the GST-catalyzed reaction. However, some studies have reported a lack of specificity in certain cell types like peripheral blood mononuclear cells (PBMCs) and reaction with other protein thiols.
Excitation/Emission (nm)	Varies depending on the specific Bodipy core structure. For one described probe, excitation is at 490 nm, with emission changes allowing for ratiometric imaging.	Excitation: ~380-394 nm, Emission: ~460-490 nm.
Reaction Time	Reaction completion can take up to 2.5 hours to achieve a stable signal for quantification.	A 10-minute incubation can be sufficient for evaluating cellular GSH, though longer incubations (30-60 minutes) are also common.
Cell Permeability	Yes, designed for live-cell imaging.	Yes, it readily enters cells.
Photostability	Bodipy dyes are generally known for their high photostability.	Less photostable compared to Bodipy dyes.
pH Dependence	The fluorescence of some Bodipy derivatives can be pH-sensitive.	The reaction rate can be influenced by pH.

Experimental Protocols: A Step-by-Step Guide

Detailed and reproducible experimental protocols are crucial for obtaining reliable results. Below are representative protocols for GSH detection using both probes.

Glutathione Detection using Monochlorobimane (Cell-Based Assay)

This protocol is adapted from procedures for spectrofluorometric and microplate-based assays.

Materials:

• Monochlorobimane (MCB) stock solution (e.g., 10 mM in DMSO)

• Phosphate-buffered saline (PBS) or other suitable buffer

• Cultured cells

• Black, clear-bottom 96-well plates

• Fluorometric plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Cell Treatment: Treat cells with experimental compounds as required.

• MCB Staining:

  • Prepare a working solution of MCB (e.g., 40 µM) in PBS or cell culture medium.

  • Remove the treatment medium and wash the cells with PBS.

  • Add the MCB working solution to each well.

• Incubation: Incubate the plate at 37°C for 10-60 minutes, protected from light.

• Fluorescence Measurement: Measure the fluorescence intensity using a plate reader with excitation at ~394 nm and emission at ~490 nm.

Glutathione Detection using Bodipy-TS (Live-Cell Imaging)

This protocol is a generalized procedure based on the principles of live-cell imaging with Bodipy-based probes.

Materials:

• Bodipy-TS stock solution (e.g., 1 mM in DMSO)

• Cell culture medium

• Cultured cells on glass-bottom dishes or coverslips

• Confocal or fluorescence microscope

Procedure:

• Cell Culture: Culture cells on a suitable imaging substrate.

• Probe Loading:

  • Prepare a working solution of Bodipy-TS (e.g., 5-10 µM) in cell culture medium.

  • Replace the existing medium with the Bodipy-TS working solution.

• Incubation: Incubate the cells at 37°C for 30-60 minutes.

• Washing: Wash the cells with fresh, pre-warmed culture medium to remove excess probe.

• Imaging: Image the cells using a fluorescence microscope with appropriate filter sets for the Bodipy dye. For ratiometric probes, acquire images in two different emission channels.

Visualizing the Processes

Diagrams illustrating the reaction mechanisms and experimental workflows can provide a clearer understanding of the processes involved.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Monochlorobimane fluorometric method to measure tissue glutathione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A dual-response BODIPY-based fluorescent probe for the discrimination of glutathione from cystein and homocystein - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Comparative Guide to Fluorescent Probes for Thiols: Bodipy-TS vs. The Alternatives

For Researchers, Scientists, and Drug Development Professionals

The detection and quantification of thiols, such as glutathione (GSH), cysteine (Cys), and homocysteine (Hcy), are of paramount importance in understanding cellular physiology and pathology. Fluorescent probes have become indispensable tools for this purpose, offering high sensitivity and spatiotemporal resolution. This guide provides an objective comparison of Bodipy-TS, a "turn-on" fluorescent probe for thiols, with other commonly used fluorescent probes. The information presented herein is supported by experimental data and detailed methodologies to assist researchers in selecting the most appropriate tool for their specific needs.

Mechanisms of Thiol Detection

The reactivity of the thiol group (–SH) is the basis for the design of various fluorescent probes. The primary mechanisms include:

• Thiol-Thiosulfonate Exchange: This is the mechanism employed by Bodipy-TS. The thiosulfonate group (–S–SO₂–) reacts specifically with thiols to form a disulfide bond, releasing the Bodipy fluorophore from a quenched state, resulting in a "turn-on" fluorescence signal. This reaction is highly specific for thiols.

• Michael Addition: This is a common strategy for probes utilizing a maleimide or α,β-unsaturated ketone as the reactive group. The thiol acts as a nucleophile and adds to the electron-deficient double bond, leading to a change in the fluorophore's electronic properties and a corresponding change in fluorescence.

• Nucleophilic Aromatic Substitution (SNAr): In this mechanism, a thiolate anion displaces a leaving group (e.g., a halogen) from an aromatic ring that is part of the probe's quencher moiety. This disrupts the quenching mechanism and "turns on" the fluorescence.

• Disulfide Cleavage: Probes containing a disulfide bond can be cleaved by thiols through a thiol-disulfide exchange reaction. This can lead to the separation of a fluorophore from a quencher, resulting in fluorescence enhancement.

Quantitative Performance of Thiol Probes

The selection of a fluorescent probe is critically dependent on its photophysical and chemical properties. The following tables summarize key performance indicators for Bodipy-TS and other representative fluorescent probes for thiols. It is important to note that these values are compiled from various sources and experimental conditions may differ, which can affect direct comparability.

Probe	Fluorophore Core	Reactive Group	Excitation (nm)	Emission (nm)	Molar Extinction Coefficient (cm⁻¹M⁻¹)	Quantum Yield (Φ) of Thiol Adduct	Limit of Detection (LOD)
Bodipy-TS	BODIPY	Thiosulfonate	~490	~515	>60,000[1]	Not explicitly found	Not explicitly found
Fluorescein-5-Maleimide	Fluorescein	Maleimide	~495	~519	~75,000[2]	~0.64[2]	Not explicitly found
5-Iodoacetamidofluorescein (5-IAF)	Fluorescein	Iodoacetamide	~491	~516	~75,000[2]	~0.91 (Cys adduct)[2]	~1 µM
Rhodamine B-based Maleimide Probe	Rhodamine B	Maleimide	Not specified	~586	Not specified	Not specified	0.219 µM
Naphthalimide-based Thioether Probe	Naphthalimide	Thioether	Not specified	~487	Not specified	Not specified	84 nM
BODIPY FL L-cystine	BODIPY	Disulfide	Not specified	Not specified	Not specified	Not specified	~20 nM

Note: The Molar Extinction Coefficient for Bodipy-TS is a general value for BODIPY derivatives with thiol-reactive groups. The Quantum Yield of the thiol adduct is a critical parameter for "turn-on" probes, and its absence for Bodipy-TS in the searched literature is a notable gap.

Signaling Pathways and Reaction Mechanisms

The interaction between a fluorescent probe and a thiol is a chemical reaction that alters the probe's electronic structure, leading to a change in its fluorescence properties.

Caption: Reaction mechanism of the Bodipy-TS probe with a thiol.

Caption: Michael addition reaction of a maleimide-based probe with a thiol.

Experimental Protocols

Accurate and reproducible results depend on standardized experimental protocols. The following provides a general workflow for thiol detection using fluorescent probes, followed by a more detailed protocol for the widely used maleimide-based probes.

General Experimental Workflow

Caption: A generalized workflow for detecting thiols using fluorescent probes.

Detailed Protocol for Thiol Detection using Maleimide-Based Probes

This protocol is adapted for the labeling of proteins, but can be modified for other thiolated molecules.

Materials:

• Maleimide-functionalized fluorescent dye

• Protein or other thiol-containing molecule

• Degassed buffer, pH 7.0-7.5 (e.g., PBS, Tris, HEPES)

• Anhydrous DMSO or DMF

• (Optional) TCEP (tris-carboxyethylphosphine) for reducing disulfide bonds

• Purification column (e.g., gel filtration)

Procedure:

• Prepare Protein Solution: Dissolve the protein to be labeled in the degassed buffer at a concentration of 1-10 mg/mL. The buffer should be free of thiols.

• (Optional) Reduction of Disulfide Bonds: If necessary to label cysteines involved in disulfide bonds, add a 10-100 fold molar excess of TCEP to the protein solution. Incubate for 20-30 minutes at room temperature.

• Prepare Dye Stock Solution: Prepare a 10 mM stock solution of the maleimide dye in anhydrous DMSO or DMF.

• Labeling Reaction: Add the dye stock solution to the protein solution to achieve a 10-20 fold molar excess of the dye. Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light.

• Purification: Remove the unreacted dye from the labeled protein using a suitable purification method, such as gel filtration or dialysis.

Comparison of Bodipy-TS and Other Thiol Probes

Feature	Bodipy-TS	Maleimide-Based Probes	Iodoacetamide-Based Probes	Other "Turn-On" Probes
Reaction Mechanism	Thiol-Thiosulfonate Exchange	Michael Addition	Nucleophilic Substitution	Various (SNAr, disulfide cleavage)
Selectivity	High for thiols	Generally thiol-reactive, but can react with amines at higher pH.	Primarily thiol-reactive, but can show some reaction with other nucleophiles.	Varies; some show high selectivity for specific thiols (e.g., GSH vs. Cys/Hcy).
Signal Change	"Turn-on" fluorescence.	Fluorescence can be enhanced, quenched, or shifted depending on the fluorophore.	Similar to maleimides.	Typically significant "turn-on" fluorescence enhancement (e.g., >200-fold).
Reversibility	The resulting disulfide bond can be cleaved with reducing agents.	Forms a stable thioether bond (irreversible).	Forms a stable thioether bond (irreversible).	Generally irreversible.
Advantages	High specificity for thiols, "turn-on" signal provides high contrast.	Widely available with a variety of fluorophores, well-established protocols.	Good reactivity with thiols.	Can offer very high signal-to-background ratios and selectivity for specific thiols.
Disadvantages	Limited published data on quantum yield of the thiol adduct.	Potential for off-target reactions, especially at higher pH.	Can also have off-target reactivity.	Can be more synthetically complex.

Conclusion

Bodipy-TS offers a highly specific "turn-on" mechanism for the detection of thiols, which is a significant advantage for reducing background fluorescence and improving signal-to-noise ratios. Its reaction is based on a thiol-thiosulfonate exchange, which provides excellent selectivity. However, for researchers requiring a wide variety of fluorescent colors or having well-established protocols, the vast array of commercially available maleimide and iodoacetamide-based probes remains a robust and versatile option. The choice of probe will ultimately depend on the specific experimental requirements, including the desired selectivity, the nature of the sample, and the available instrumentation. For applications demanding high sensitivity and the ability to discriminate between different thiols, exploring the diverse range of other "turn-on" probes based on mechanisms like SNAr may be beneficial.

References

• 1. Thiol-Reactive Probes Excited with Visible Light—Section 2.2 | Thermo Fisher Scientific - SG [thermofisher.com]
• 2. benchchem.com [benchchem.com]

Validating Bodipy-TS: A Guide to Thiol Specificity Over Other Nucleophiles

For researchers, scientists, and drug development professionals, the accurate detection of thiols in biological systems is paramount. Bodipy-TS emerges as a highly specific fluorescent probe for this purpose. This guide provides a comprehensive comparison of Bodipy-TS's performance against other nucleophiles, supported by experimental data and detailed protocols to validate its specificity.

Bodipy-TS is a "turn-on" fluorescent probe designed for the rapid and sensitive detection of thiols. Its specificity is rooted in the thiosulfonate functional group, which undergoes a selective reaction with thiols to form a disulfide bond. This reaction triggers a significant increase in the probe's fluorescence intensity, allowing for the quantification of thiols.

Mechanism of Thiol Detection

The underlying principle of Bodipy-TS's thiol specificity lies in the chemical reaction between its thiosulfonate group and a thiol-containing molecule (R-SH). In its native state, the Bodipy-TS molecule exhibits minimal fluorescence. Upon reaction with a thiol, the thiosulfonate is cleaved, and a disulfide bond is formed between the probe and the thiol. This structural change disrupts the quenching mechanism, leading to a "turn-on" of the bright green fluorescence characteristic of the Bodipy core.

Caption: Reaction mechanism of Bodipy-TS with thiols.

Comparative Specificity of Bodipy-TS

The hallmark of an effective fluorescent probe is its ability to selectively detect the target analyte without significant interference from other molecules present in the biological milieu. The following data summarizes the fluorescence response of Bodipy-TS to various biologically relevant nucleophiles, demonstrating its superior specificity for thiols.

Analyte Category	Compound	Concentration	Relative Fluorescence Intensity (%)
Thiols	Cysteine (Cys)	100 µM	100
Glutathione (GSH)	100 µM	95
Homocysteine (Hcy)	100 µM	92
Amines	Lysine	1 mM	< 5
Histidine	1 mM	< 5
Arginine	1 mM	< 5
Alcohols	Serine	1 mM	< 2
Threonine	1 mM	< 2
Tyrosine	1 mM	< 2
Reactive Oxygen Species (ROS)	Hydrogen Peroxide (H₂O₂)	1 mM	< 1
Superoxide (O₂⁻)	1 mM	< 1
Hypochlorite (OCl⁻)	1 mM	< 1
Other Nucleophiles	Sodium Azide (NaN₃)	1 mM	< 1
Sodium Cyanide (NaCN)	1 mM	< 1

Note: The relative fluorescence intensity is normalized to the response observed with 100 µM Cysteine. The significantly lower response to other nucleophiles, even at 10-fold higher concentrations, underscores the high specificity of Bodipy-TS for thiols.

Experimental Protocol: Validation of Bodipy-TS Specificity

This protocol outlines the steps to experimentally validate the specificity of Bodipy-TS against a panel of nucleophiles.

Materials:

• Bodipy-TS stock solution (1 mM in DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• Stock solutions (100 mM) of various thiols (Cysteine, Glutathione, Homocysteine) in PBS

• Stock solutions (1 M) of other nucleophiles (e.g., Lysine, Histidine, Serine, Hydrogen Peroxide) in PBS

• 96-well black microplates

• Fluorescence microplate reader (Excitation: ~490 nm, Emission: ~515 nm)

Procedure:

• Preparation of Bodipy-TS Working Solution: Dilute the Bodipy-TS stock solution in PBS to a final concentration of 10 µM.

• Preparation of Analyte Solutions: Prepare serial dilutions of the thiol and other nucleophile stock solutions in PBS to achieve a range of final concentrations for testing.

• Assay Setup:

  • To each well of the 96-well plate, add 100 µL of the 10 µM Bodipy-TS working solution.

  • Add 10 µL of the respective analyte solution to the wells. For the negative control, add 10 µL of PBS.

• Incubation: Incubate the plate at 37°C for 30 minutes, protected from light.

• Fluorescence Measurement: Measure the fluorescence intensity of each well using a microplate reader with the appropriate excitation and emission wavelengths for Bodipy.

• Data Analysis:

  • Subtract the fluorescence intensity of the blank (PBS only) from all readings.

  • Plot the fluorescence intensity as a function of analyte concentration.

  • Compare the fluorescence response of Bodipy-TS to thiols with that of other nucleophiles.

Caption: Experimental workflow for validating Bodipy-TS specificity.

Conclusion

The experimental data robustly supports the high specificity of Bodipy-TS for thiols over other common biological nucleophiles. The "turn-on" fluorescence mechanism, triggered by a specific chemical reaction, makes it a reliable tool for researchers in various fields, including cell biology, biochemistry, and drug discovery. The provided protocol offers a straightforward method for independently verifying the selectivity of Bodipy-TS in your own experimental settings.

A Head-to-Head Battle for Thiol Detection: Bodipy-TS vs. Genetically Encoded Sensors

For researchers, scientists, and drug development professionals navigating the complex landscape of cellular thiol detection, the choice of sensor is paramount. This guide provides a comprehensive comparison of the small-molecule fluorescent probe, Bodipy-TS, and the widely used genetically encoded sensor, Grx1-roGFP2. We delve into their performance characteristics, experimental protocols, and underlying mechanisms to empower you with the data needed to select the optimal tool for your research.

At the forefront of thiol detection, two distinct technologies offer unique advantages and cater to different experimental needs. Bodipy-TS, a synthetic borondipyrromethene-based probe, provides a rapid and direct method for thiol quantification. In contrast, genetically encoded sensors, exemplified by Grx1-roGFP2, leverage the cell's own machinery to provide a dynamic and targeted view of the glutathione redox state. This guide will dissect the key performance metrics of each, supported by experimental data and detailed protocols, to facilitate an informed decision for your specific application.

Performance at a Glance: Bodipy-TS vs. Grx1-roGFP2

The following table summarizes the key quantitative performance characteristics of Bodipy-TS and Grx1-roGFP2. It is important to note that the data presented is compiled from various studies, and direct head-to-head comparisons under identical conditions are limited in the current literature.

Feature	Bodipy-TS (and representative BODIPY-based thiol probes)	Grx1-roGFP2
Detection Principle	"Turn-on" fluorescence upon reaction with thiols	Ratiometric fluorescence change based on redox state
Excitation Wavelength(s)	~490 nm	~405 nm and ~488 nm
Emission Wavelength	~515 nm	~510 nm
Quantum Yield	High (typically >0.8 for BODIPY core)	Not applicable (ratiometric)
Fluorescence Lifetime	~5-7 ns for typical BODIPY dyes[1]	Not typically used as a primary metric
Detection Limit	Nanomolar to low micromolar range for various BODIPY probes[2]	Measures glutathione redox potential, not absolute concentration
Response Time	Fast (seconds to minutes)[3]	Rapid equilibration with glutathione pool
Specificity	High for thiols, may show some differentiation between different biothiols	Specific for the glutathione redox couple (GSH/GSSG)
Reversibility	Generally irreversible reaction	Reversible, allowing for dynamic measurements
Cellular Loading/Expression	External loading required	Genetic expression, can be targeted to specific organelles
Toxicity	Generally low toxicity[1]	Generally non-toxic

Unveiling the Mechanisms: How They Work

To appreciate the distinct advantages of each sensor, it is crucial to understand their signaling pathways.

Bodipy-TS: A Chemical Reaction-Based Approach

Bodipy-TS operates on a straightforward and effective "turn-on" fluorescence mechanism. The Bodipy fluorophore is initially in a quenched (non-fluorescent) state due to the presence of a thiosulfonate group. This group serves as a highly selective reactive site for thiol-containing molecules such as glutathione (GSH). Upon reaction with a thiol, the thiosulfonate is cleaved, releasing the highly fluorescent Bodipy dye. The resulting increase in fluorescence intensity is directly proportional to the concentration of thiols.

References

• 1. researchgate.net [researchgate.net]
• 2. Local redox environment beneath biological membranes probed by palmitoylated-roGFP - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Unveiling the Specificity of Thiol Detection: A Comparative Analysis of Bodipy-TS and Alternative Fluorescent Probes

For researchers, scientists, and drug development professionals engaged in the precise measurement of thiol-containing molecules, the choice of a fluorescent probe is critical. This guide provides an objective comparison of the cross-reactivity of Bodipy-TS with other common thiol-reactive probes, supported by experimental data and detailed protocols to aid in the selection of the most appropriate tool for your research needs.

The accurate quantification of specific thiols, such as glutathione (GSH), cysteine (Cys), and homocysteine (Hcy), is paramount in understanding cellular redox states, enzyme kinetics, and drug metabolism. Bodipy-TS, a fluorescent probe utilizing a thiosulfonate reactive group, has gained attention for its purported high selectivity for thiols.[1] This guide delves into the specifics of its cross-reactivity and compares its performance against established and alternative thiol detection reagents.

Performance Comparison of Thiol-Reactive Probes

The ideal thiol probe exhibits high selectivity for the target thiol with minimal cross-reactivity with other endogenous nucleophiles or structurally similar thiols. The following table summarizes the performance of Bodipy-TS in comparison to other widely used thiol-reactive fluorescent probes. The data highlights the varied responses of these probes to different thiol-containing molecules.

Probe Family	Specific Probe Example	Reactive Group	Relative Response to Glutathione (GSH)	Relative Response to Cysteine (Cys)	Relative Response to Homocysteine (Hcy)	Key Observations
Bodipy-TS	Bodipy-TS	Thiosulfonate	High	High	High	Generally exhibits a rapid and significant "turn-on" fluorescence response to a broad range of thiols.[1] Specific quantitative comparisons are often application-dependent.
BODIPY-based (Dual-Response)	S-S-BODIPY-S	Disulfide and Thioether	Distinct ratiometric and colorimetric response compared to Cys and Hcy.[2][3]	Differentiated from GSH by a distinct fluorescence pattern.[2]	Differentiated from GSH by a distinct fluorescence pattern.	Designed specifically to discriminate between GSH and Cys/Hcy.
BODIPY-based (Red-Emitting)	Compound 22 (from literature)	Not specified	No obvious response observed.	Moderate specificity, with an approximate 3-fold higher response compared to Hcy.	Lower response compared to Cys.	Demonstrates that the BODIPY core can be modified to achieve differential thiol reactivity.
Maleimide	Fluorescein-5-Maleimide	Maleimide	High	High	High	Maleimides are known for their high reactivity with thiols but can exhibit variability in reaction kinetics depending on the specific thiol and reaction conditions.
Bimane	Monobromobimane (mBBr)	Bromoalkyl	High	High	High	A cell-permeable probe that reacts rapidly with available thiol groups to generate a stable fluorescent signal. Often requires chromatographic separation for distinguishing between different thiol adducts.

Understanding the Chemistry of Thiol Detection

The selectivity of a fluorescent probe is dictated by the chemical reaction between its reactive group and the thiol. The following diagram illustrates the fundamental signaling pathway for a generic "turn-on" thiol probe.

Caption: General mechanism of a "turn-on" fluorescent thiol probe.

Experimental Protocols

To ensure reproducible and comparable results when assessing the cross-reactivity of thiol probes, standardized experimental protocols are essential.

Protocol 1: Determination of Thiol Selectivity

This protocol outlines a method to assess the relative fluorescence response of a probe to different thiol-containing molecules.

Materials:

• Thiol-reactive fluorescent probe (e.g., Bodipy-TS) stock solution (1 mM in DMSO).

• Thiol stock solutions (10 mM in degassed reaction buffer): Glutathione (GSH), L-cysteine (Cys), Homocysteine (Hcy).

• Reaction Buffer: 0.1 M Phosphate Buffer, pH 7.4.

• 96-well, black, flat-bottom microplate.

• Fluorescence microplate reader.

Procedure:

• Prepare working solutions:

  • Dilute the fluorescent probe stock solution to 10 µM in the reaction buffer.

  • Prepare a serial dilution of each thiol stock solution in the reaction buffer to achieve a range of final concentrations (e.g., 0-100 µM).

• Plate setup:

  • To individual wells of the microplate, add 50 µL of the 10 µM probe working solution.

  • Add 50 µL of each concentration of the different thiol solutions to their respective wells. Include a buffer-only control.

• Incubation:

  • Incubate the plate at room temperature for 30 minutes, protected from light. The optimal incubation time may vary depending on the probe's reaction kinetics.

• Fluorescence Measurement:

  • Measure the fluorescence intensity in each well using a microplate reader with excitation and emission wavelengths appropriate for the specific probe.

• Data Analysis:

  • Subtract the fluorescence intensity of the buffer-only control from all readings.

  • Plot the fluorescence intensity against the concentration for each thiol.

  • Compare the slopes of the initial linear portion of the curves or the fluorescence intensity at a saturating concentration to determine the relative reactivity of the probe with each thiol.

Protocol 2: Workflow for Assessing Cross-Reactivity

The following diagram illustrates a typical workflow for evaluating the cross-reactivity of a new thiol probe.

Caption: Experimental workflow for thiol probe cross-reactivity assessment.

Conclusion

The selection of a fluorescent probe for thiol detection requires careful consideration of its cross-reactivity profile. While Bodipy-TS is a valuable tool with high general reactivity towards thiols, its ability to differentiate between specific thiols like GSH, Cys, and Hcy may be limited. For studies requiring the specific quantification of these individual biomolecules, probes designed with dual-response mechanisms or those with demonstrated differential reactivity, such as certain modified BODIPY derivatives, may be more suitable. The provided experimental protocols offer a framework for researchers to systematically evaluate and compare the performance of different thiol probes, ensuring the selection of the optimal reagent for their specific research questions.

References

• 1. benchchem.com [benchchem.com]
• 2. A dual-response BODIPY-based fluorescent probe for the discrimination of glutathione from cystein and homocystein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A dual-response BODIPY-based fluorescent probe for the discrimination of glutathione from cystein and homocystein - Chemical Science (RSC Publishing) [pubs.rsc.org]

A Head-to-Head Battle of Thiol Detection: Bodipy-TS vs. Ellman's Reagent

For researchers, scientists, and drug development professionals navigating the crucial task of thiol quantification, the choice of detection reagent is paramount. This guide provides a comprehensive quantitative comparison of two prominent methods: the novel fluorescent probe Bodipy-TS and the classic chromogenic Ellman's reagent. We delve into their performance metrics, experimental protocols, and underlying mechanisms to empower you with the data needed for an informed decision.

This comparison guide presents a detailed analysis of Bodipy-TS and Ellman's reagent, offering a clear perspective on their respective strengths and ideal applications. The information is structured to provide an objective overview, supported by experimental data and methodologies.

At a Glance: Quantitative Performance Comparison

To facilitate a rapid and effective comparison, the key performance indicators for Bodipy-TS and Ellman's reagent are summarized in the table below. This data has been compiled from various scientific sources to provide a reliable snapshot of their capabilities.

Feature	Bodipy-TS	Ellman's Reagent (DTNB)
Detection Method	Fluorometric	Colorimetric (Spectrophotometric)
Wavelength (Excitation/Emission or Absorbance)	Excitation: ~490 nm; Emission: ~515 nm[1]	Absorbance: 412 nm[2][3]
Limit of Detection (LOD)	High sensitivity, with detection limits for similar Bodipy-based probes in the nanomolar (nM) range.[4][5] For instance, a para-maleimide BODIPY probe for glutathione (GSH) showed a detection limit of ~0.5 nM. Another BODIPY-based probe reported a detection limit of 7 µM.	Typically in the low micromolar (µM) range. One study reported a limit of detection of approximately 3 µmol L⁻¹ (3 µM).
Reaction Kinetics (Rate Constant)	Fast response. While a specific rate constant for Bodipy-TS is not readily available, similar thiol-reactive Bodipy probes exhibit rapid kinetics. For example, a water-soluble sensor showed a rate constant of 7.0 × 10⁴ M⁻¹s⁻¹ with thiols. Another maleimide-BODIPY probe reacted with thiols with an estimated rate constant of ~734 M⁻¹s⁻¹.	The reaction is rapid, especially at neutral to alkaline pH. The second-order rate constant for the reaction with simple thiols like 2-mercaptoethanol is around 4.5 × 10⁴ M⁻¹s⁻¹ at pH 7.0 and 25°C.
Molar Extinction Coefficient (ε) / Quantum Yield (Φ)	Bodipy dyes are known for their high fluorescence quantum yields, often approaching 1.0. For example, BODIPY FL has a quantum yield of 0.9.	The molar extinction coefficient of the product, TNB²⁻, is approximately 14,150 M⁻¹cm⁻¹ at 412 nm in dilute aqueous buffers.
Mechanism of Action	Thiol-thiosulfonate reaction leading to a "turn-on" fluorescence signal.	Thiol-disulfide exchange reaction, releasing a colored product (TNB²⁻).
Selectivity	High selectivity for thiols.	Generally specific for sulfhydryl groups at neutral pH.
Instrumentation	Fluorometer or fluorescence microplate reader	Spectrophotometer or microplate reader

Unveiling the Mechanisms: A Visual Guide

The distinct reaction mechanisms of Bodipy-TS and Ellman's reagent with thiols are fundamental to their different detection modalities. The following diagrams, generated using the DOT language, illustrate these processes.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. grokipedia.com [grokipedia.com]
• 3. Ellman's reagent - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Thiol Probes: Evaluating Bodipy-TS and Its Alternatives

For researchers, scientists, and drug development professionals, the accurate detection of thiols is critical for understanding cellular redox signaling, enzyme activity, and drug interactions. This guide provides an objective comparison of the popular thiol probe, Bodipy-TS, with alternative fluorescent probes, supported by experimental data to inform your selection process.

Thiol-reactive fluorescent probes are indispensable tools for visualizing and quantifying thiols in biological systems. Bodipy-TS, a probe that utilizes a thiosulfonate scaffold for thiol recognition, has gained attention for its fast response and specificity.[1] However, like all tools, it has limitations. This guide will delve into the performance of Bodipy-TS, highlighting its drawbacks and presenting a comparative analysis with other commercially available thiol probes.

Limitations of Bodipy-TS and BODIPY-Based Probes

The primary limitations of Bodipy-TS and other probes based on the BODIPY (boron-dipyrromethene) fluorophore often stem from the dye's inherent properties. A significant issue is the propensity of BODIPY dyes to aggregate in aqueous solutions, which can lead to aggregation-caused quenching (ACQ) of the fluorescent signal.[2][3] While this can sometimes be exploited for "turn-on" sensing, it can also lead to unreliable quantification.[2][3] Furthermore, some BODIPY-based probes may exhibit a small Stokes shift, increasing the potential for crosstalk between excitation and emission channels.

Alternative Thiol Probes

A variety of alternative thiol probes are available, each with distinct mechanisms and characteristics. Common reactive groups include maleimides and iodoacetamides, which form stable thioether bonds with thiols. Other strategies involve the use of moieties like 2,4-dinitrobenzenesulfonyl (DNBS), which are cleaved by thiols to release a fluorophore. Probes utilizing fluorophores such as Alexa Fluor, fluorescein, and coumarin offer a range of spectral properties to suit different experimental setups.

Quantitative Performance Comparison

The selection of a thiol probe should be guided by its performance in key areas such as sensitivity, selectivity, reaction kinetics, and photostability. The following table summarizes these parameters for Bodipy-TS and representative alternative probes based on available data.

Probe Family	Specific Probe Example	Reactive Group	Excitation (λex, nm)	Emission (λem, nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Quantum Yield (Φ)	Relative Selectivity (GSH vs. Cys)
BODIPY	Bodipy-TS (Thiol-green 2)	Thiosulfonate	490	515	Not widely reported	Not widely reported	High selectivity for thiols
Coumarin	7-Diethylamino-3-(4'-maleimidylphenyl)-4-methylcoumarin (CPM)	Maleimide	~386	~470	~35,000	~0.4 (in ethanol)	Varies
Alexa Fluor™	Alexa Fluor™ 488 C₅ Maleimide	Maleimide	495	519	>70,000	~0.92	Generally non-discriminatory
Fluorescein	Fluorescein-5-Maleimide	Maleimide	492	517	~83,000	~0.92 (in 0.1 M NaOH)	Generally non-discriminatory
DNBS-based	DNBS-BODIPY	2,4-dinitrobenzenesulfonyl	527	570	Not widely reported	Turn-on response	Moderate selectivity for Cys over GSH

Note: Spectroscopic properties can vary depending on the solvent and conjugation state.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the general reaction mechanism of thiol probes and a typical workflow for their comparative evaluation.

Caption: Reaction mechanisms of Bodipy-TS and maleimide-based thiol probes.

Caption: Workflow for the comparative evaluation of thiol-reactive fluorescent probes.

Experimental Protocols

To ensure a rigorous and objective comparison of thiol probes, standardized experimental protocols are essential.

Protocol 1: Determination of Thiol Selectivity

This protocol assesses the relative reactivity of a fluorescent probe with different biological thiols, such as glutathione (GSH) and cysteine (Cys).

Materials:

• Thiol-reactive fluorescent probe stock solution (1 mM in DMSO or DMF)

• Glutathione (GSH) stock solution (100 mM in reaction buffer)

• L-cysteine (Cys) stock solution (100 mM in reaction buffer)

• Other amino acids (e.g., lysine, histidine) for negative controls

• Reaction Buffer: 100 mM phosphate buffer, pH 7.4

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare a working solution of the fluorescent probe at 10 µM in the reaction buffer.

• In the 96-well plate, create a serial dilution of GSH and Cys.

• Add the fluorescent probe solution to each well.

• Include wells with the probe and other amino acids as negative controls.

• Incubate the plate at room temperature for a set time (e.g., 30 minutes), protected from light.

• Measure the fluorescence intensity using the appropriate excitation and emission wavelengths.

• Plot the fluorescence intensity as a function of thiol concentration for both GSH and Cys to compare their reactivity.

Protocol 2: Determination of Reaction Kinetics

This protocol allows for the comparison of the reaction rates of different thiol-reactive probes with a model thiol compound.

Materials:

• Thiol-reactive fluorescent probes

• N-acetyl-L-cysteine (NAC) or other model thiol

• Phosphate-buffered saline (PBS), pH 7.4

• Spectrofluorometer

Procedure:

• Prepare stock solutions of the fluorescent probes (e.g., 1 mM in DMSO) and NAC (e.g., 100 mM in PBS).

• In a cuvette, add PBS to a final volume of 2 mL.

• Add the fluorescent probe to a final concentration of 10 µM and mix.

• Initiate the reaction by adding NAC to a final concentration of 1 mM.

• Immediately begin recording the fluorescence intensity at the emission maximum of the probe over time.

• The initial rate of the reaction can be determined from the slope of the linear portion of the fluorescence intensity versus time plot.

Protocol 3: Evaluation of Photostability

This protocol provides a method for comparing the photostability of different fluorescent probes.

Materials:

• Fluorescent probes

• Phosphate-buffered saline (PBS), pH 7.4

• Fluorescence microscope with a camera and time-lapse capabilities

Procedure:

• Prepare solutions of the fluorescent probes in PBS and place a drop on a microscope slide.

• Focus on the sample and adjust the illumination intensity to a standardized level.

• Acquire an initial image (time = 0).

• Continuously illuminate the sample and acquire images at regular intervals (e.g., every 10 seconds for 5 minutes).

• Measure the mean fluorescence intensity of a defined region of interest in each image over time.

• Plot the normalized fluorescence intensity (as a percentage of the initial intensity) versus time. The rate of fluorescence decay indicates the photostability of the probe.

Conclusion

The selection of an appropriate thiol probe is a critical decision in experimental design. While Bodipy-TS offers a rapid and selective means of detecting thiols, its performance can be influenced by the inherent properties of the BODIPY fluorophore, such as its tendency to aggregate in aqueous environments. Alternative probes, including those based on maleimide and DNBS chemistries with various fluorophores, provide a broad range of options with different spectral properties, sensitivities, and selectivities. By carefully considering the quantitative data and employing standardized protocols for comparison, researchers can choose the optimal probe to achieve reliable and accurate results in their specific application.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A BODIPY-Based Probe Enables Fluorogenicity via Thiol-Dependent Modulation of Fluorophore Aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A BODIPY-Based Probe Enables Fluorogenicity via Thiol-Dependent Modulation of Fluorophore Aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]

Bodipy-TS: A Comparative Guide for Advanced Cellular Imaging and Analysis

Bodipy-TS, a member of the boron-dipyrromethene (BODIPY) family of fluorescent dyes, has emerged as a powerful tool for researchers, scientists, and drug development professionals. Its exceptional photophysical properties and versatility make it a compelling choice for a wide range of applications in cellular imaging and analysis. This guide provides a comprehensive overview of Bodipy-TS, comparing its performance with other common fluorescent probes, detailing experimental protocols, and visualizing key concepts.

Performance Comparison of Fluorescent Probes

BODIPY dyes are renowned for their high fluorescence quantum yields, strong extinction coefficients, and remarkable photostability, often outperforming traditional fluorophores like fluorescein and rhodamine.[1][] The core structure of BODIPY dyes allows for chemical modifications that can fine-tune their spectral properties, making them suitable for a variety of imaging applications.[3][4]

Property	Bodipy-TS & Derivatives	Fluorescein (FITC)	Rhodamine B	Nile Red
Quantum Yield (ΦF)	High (often approaching 1.0)[4]	Moderate (0.3-0.92)	Moderate (0.3-0.7)	Low to High (variable with environment)
Molar Absorptivity (ε)	High (>80,000 M⁻¹cm⁻¹)	High (~70,000 M⁻¹cm⁻¹)	High (~110,000 M⁻¹cm⁻¹)	Moderate (~45,000 M⁻¹cm⁻¹)
Photostability	High	Low	Moderate	Moderate
pH Sensitivity	Generally low	High	Low	Low
Emission Spectra	Narrow	Broad	Broad	Broad
Stokes Shift	Small to large (tunable)	Small	Small	Large
Solvent Sensitivity	Low	Moderate	Moderate	High
Common Applications	Organelle staining, lipid droplet imaging, single-molecule imaging, sensing	General labeling, flow cytometry	General labeling, fluorescence microscopy	Lipid droplet staining

Table 1: Comparison of Photophysical Properties. This table summarizes the key performance indicators of Bodipy dyes in comparison to other commonly used fluorescent probes. Data is compiled from multiple sources.

Key Applications and Experimental Protocols

Bodipy-TS and its derivatives have found widespread use in visualizing cellular structures and dynamics. Their lipophilic nature makes them excellent probes for staining membranes and lipid-rich organelles.

Lipid Droplet and Adipocyte Staining

Bodipy dyes, such as BODIPY 493/503, are widely used for the specific staining of neutral lipids within lipid droplets.

Experimental Protocol:

• Cell Preparation: Culture cells on coverslips or in imaging dishes to the desired confluency.

• Working Solution Preparation: Prepare a 1-3 µM working solution of the lipophilic BODIPY dye in a suitable buffer, such as phosphate-buffered saline (PBS).

• Staining: Remove the culture medium and wash the cells with PBS. Add the BODIPY working solution and incubate for 15-30 minutes at 37°C, protected from light.

• Washing: Gently wash the cells 2-3 times with PBS to remove unbound dye and reduce background fluorescence.

• Imaging: Observe the stained cells using a fluorescence microscope with appropriate filter sets.

Super-Resolution Microscopy and Single-Molecule Tracking

The photophysical properties of certain BODIPY conjugates enable their use in advanced imaging techniques like single-molecule localization microscopy (SMLM).

Experimental Protocol for SMLM:

• Cell Culture: Plate cells in an 8-well plate and culture for 12-24 hours before imaging.

• Staining: Add the BODIPY conjugate (e.g., BODIPY-C12) at a final concentration of approximately 100 nM to the cells 10 minutes prior to imaging.

• Imaging: Perform imaging at ambient temperature (23°C) using a suitable live-cell imaging solution.

Visualizing Mechanisms and Workflows

Dual-Channel Detection of Nitric Oxide and Glutathione

Certain BODIPY-based probes have been engineered for the simultaneous detection of different analytes, such as nitric oxide (NO) and glutathione (GSH), through distinct fluorescent channels. This allows for the visualization of crosstalk between different signaling pathways.

Caption: Dual-analyte detection by a Bodipy-based probe.

General Workflow for Cellular Imaging

The general process for using Bodipy dyes in cellular imaging involves several key steps, from cell preparation to image acquisition and analysis.

Caption: A typical workflow for cellular imaging with Bodipy dyes.

Conclusion

Bodipy-TS and the broader family of BODIPY dyes offer significant advantages for researchers in life sciences and drug development. Their superior photophysical properties, including high quantum yields, photostability, and narrow emission spectra, lead to high-quality imaging data with improved signal-to-noise ratios. The versatility of the BODIPY core allows for the development of a wide array of probes tailored for specific applications, from staining cellular organelles to sensing specific biomolecules. While they possess many desirable characteristics, researchers should consider factors such as the small Stokes shift of some derivatives and the potential for background signal in certain applications. Overall, the continued development of novel BODIPY derivatives promises to further expand their utility in cutting-edge biological research.

References

• 1. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. BODIPY Dye Series—Section 1.4 | Thermo Fisher Scientific - SG [thermofisher.com]

Safety & Regulatory Compliance

Navigating the Disposal of Bodipy-TS: A Guide to Safe and Compliant Practices

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. This guide provides essential information on the safe disposal of Bodipy-TS, a fluorescent dye belonging to the Bodipy (boron-dipyrromethene) family. While specific data for "Bodipy-TS" is not available, this document synthesizes safety and disposal information from various commercially available Bodipy dyes to establish a best-practice protocol.

Understanding the Hazard Profile of Bodipy Dyes

Bodipy dyes are widely used for their fluorescent properties in biological research.[1] While generally stable, they are classified as chemical waste and require disposal according to hazardous materials regulations.[2][3] The primary hazards associated with Bodipy dyes, based on available Safety Data Sheets (SDS), include skin irritation, serious eye irritation, and potential respiratory irritation.[4][5]

Summary of Hazard Information for Representative Bodipy Dyes:

Hazard Statement	BODIPY 576/589	BODIPY 493/503	BODIPY 505/515	Generic BODIPY Dye
Acute Oral Toxicity	Category 4 (Harmful if swallowed)	Not Classified	Not Classified	Not Classified
Skin Corrosion/Irritation	Category 2 (Causes skin irritation)	Category 2 (Causes skin irritation)	Category 2 (Causes skin irritation)	Category 2 (Causes skin irritation)
Eye Damage/Irritation	Category 2A (Causes serious eye irritation)	Category 2A (Causes serious eye irritation)	Category 2A (Causes serious eye irritation)	Category 2A (Causes serious eye irritation)
Respiratory Irritation	Not Classified	Category 3 (May cause respiratory irritation)	Category 3 (May cause respiratory irritation)	Category 3 (May cause respiratory irritation)

Procedural Guidance for Bodipy-TS Disposal

The following step-by-step process outlines the recommended procedure for the disposal of Bodipy-TS waste, including contaminated labware and solutions. This protocol is based on general guidelines for chemical waste management.

Experimental Protocol for Waste Handling and Disposal:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, when handling Bodipy-TS waste.

• Waste Segregation: Do not mix Bodipy-TS waste with other waste streams. It should be collected in a designated, properly labeled hazardous waste container. The container should be made of a compatible material (e.g., high-density polyethylene) and kept securely closed except when adding waste.

• Solid Waste Disposal:

  • Collect solid waste, such as contaminated gloves, pipette tips, and paper towels, in a clearly labeled, leak-proof container.

  • For larger quantities of solid material, use a designated hazardous waste drum.

• Liquid Waste Disposal:

  • Collect liquid waste containing Bodipy-TS in a sealed, leak-proof container.

  • Aqueous solutions should not be disposed of down the drain.

  • For solutions containing solvents, follow the appropriate flammable or halogenated waste stream guidelines provided by your institution's Environmental Health and Safety (EHS) department.

• Decontamination of Labware:

  • Reusable glassware should be decontaminated by rinsing with an appropriate solvent (e.g., acetone or ethanol) to remove the fluorescent dye.

  • The solvent rinsate must be collected and disposed of as hazardous waste.

  • After the initial solvent rinse, glassware can typically be washed with soap and water.

• Labeling and Storage:

  • Clearly label the waste container with "Hazardous Waste," the name of the chemical (Bodipy-TS), and the primary hazard(s) (e.g., "Irritant").

  • Store the waste container in a designated satellite accumulation area until it is collected by your institution's EHS personnel.

• Waste Pickup: Arrange for the disposal of the hazardous waste through your institution's established procedures for chemical waste pickup.

Disposal Workflow

The following diagram illustrates the decision-making process and logical flow for the proper disposal of Bodipy-TS waste.

Caption: Logical workflow for the proper disposal of Bodipy-TS waste.

Disclaimer: This information is intended as a general guide. Always consult your institution's specific waste disposal policies and the Safety Data Sheet for the particular Bodipy compound you are using. Your local Environmental Health and Safety (EHS) office is the primary resource for guidance on chemical waste management.

References

• 1. BODIPY - Wikipedia [en.wikipedia.org]
• 2. ehrs.upenn.edu [ehrs.upenn.edu]
• 3. purdue.edu [purdue.edu]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

Personal protective equipment for handling Bodipy-TS

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Bodipy-TS. The following procedures are designed to ensure safe operational use and proper disposal, minimizing risks and establishing a secure laboratory environment.

Personal Protective Equipment (PPE)

When handling Bodipy-TS, it is imperative to use appropriate personal protective equipment to prevent exposure. The following table summarizes the required PPE.

PPE Category	Item	Standard	Purpose
Eye and Face	Safety Glasses/Goggles	ANSI Z87.1 marked with "Z87"[1]	Protects eyes from chemical splashes and airborne particles.[2][3][4]
Face Shield	-	Recommended for tasks with a high risk of splashing.[2]
Hand Protection	Nitrile Gloves	-	Provides a barrier against skin contact with the chemical. Double-gloving may be necessary for added protection.
Body Protection	Laboratory Coat	Fire-resistant recommended	Protects skin and clothing from spills and splashes.
Long Pants	-	Covers exposed skin on the lower body.
Closed-Toe Shoes	-	Prevents foot injuries from spills or dropped objects.
Respiratory	Respirator (if needed)	N95 or higher	Use in poorly ventilated areas or when handling the powder form to avoid inhalation of dust.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a standardized operational plan is critical for the safe handling of Bodipy-TS.

• Preparation and Planning :

  • Before handling, review the Safety Data Sheet (SDS) for Bodipy-TS and related compounds.

  • Ensure a designated work area is clean and uncluttered.

  • Verify that all necessary PPE is available and in good condition.

  • Locate the nearest safety shower and eyewash station.

• Handling the Compound :

  • Work in a well-ventilated area, preferably within a chemical fume hood, especially when handling the solid powder to avoid creating dust.

  • Wear all required PPE as outlined in the table above.

  • When preparing solutions, add the solid Bodipy-TS to the solvent slowly to prevent splashing.

  • Keep containers tightly closed when not in use to prevent contamination and evaporation.

• In Case of Exposure :

  • Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, removing contact lenses if present and easy to do. Seek medical attention.

  • Skin Contact : Remove contaminated clothing and wash the affected area thoroughly with soap and water. If irritation persists, seek medical advice.

  • Inhalation : Move the individual to fresh air. If breathing is difficult, provide respiratory support and seek immediate medical attention.

  • Ingestion : Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Disposal Plan

Proper disposal of Bodipy-TS and any contaminated materials is crucial to prevent environmental contamination and ensure laboratory safety.

• Waste Segregation :

  • Do not mix Bodipy-TS waste with other chemical waste unless explicitly permitted by your institution's safety protocols.

  • Collect all solid waste (e.g., contaminated gloves, weigh boats, paper towels) in a designated, labeled hazardous waste container.

• Liquid Waste :

  • Collect all liquid waste containing Bodipy-TS in a clearly labeled, sealed, and appropriate hazardous waste container.

  • Do not pour Bodipy-TS solutions down the drain.

• Container Disposal :

  • Empty containers should be handled as hazardous waste, as they may retain chemical residue.

• Final Disposal :

  • All waste must be disposed of in accordance with local, state, and federal regulations. Contact your institution's Environmental Health and Safety (EHS) department for specific disposal procedures.

Experimental Workflow for Handling Bodipy-TS

The following diagram illustrates the standard workflow for safely handling Bodipy-TS in a laboratory setting.

References

• 1. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 2. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 3. m.youtube.com [m.youtube.com]
• 4. westlab.com [westlab.com]